4-Fluoro-2-(methoxymethoxy)phenol

Core Science & Biosynthesis

Chemical structure and properties of 4-Fluoro-2-(methoxymethoxy)phenol

The following is an in-depth technical guide on 4-Fluoro-2-(methoxymethoxy)phenol , structured for researchers and drug development professionals.

Structure, Synthesis, and Application in Fluorinated Scaffold Design

Executive Summary

4-Fluoro-2-(methoxymethoxy)phenol is a specialized, regioselectively protected catechol derivative used primarily as a building block in medicinal chemistry and radiotracer development. It represents a "masked" form of 4-fluorocatechol, where the 2-hydroxyl group is protected as a methoxymethyl (MOM) ether, leaving the 1-hydroxyl group available for further functionalization.

This compound addresses a critical challenge in fluorinated drug design: the instability of free catechols toward oxidation (quinone formation). By locking the 2-position, researchers can perform nucleophilic substitutions, metal-catalyzed cross-couplings, or glycosylations at the 1-position without compromising the sensitive catechol moiety.

Key Technical Specifications:

• IUPAC Name: 4-Fluoro-2-(methoxymethoxy)phenol

• Molecular Formula: C

  H FO

• Molecular Weight: 172.15 g/mol

• Core Utility: Precursor for fluorinated bioactive ethers, metabolic probes, and

  F-labeled PET tracers.

Chemical Structure & Electronic Properties[1]

Structural Analysis

The molecule consists of a phenol core substituted with a fluorine atom at the para position (C4) and a methoxymethoxy (MOM) group at the ortho position (C2).

Feature	Description	Electronic Effect
4-Fluoro	Fluorine at C4	Inductive ( ): Strong electron-withdrawing. Resonance ( ): Weak electron-donating to C2/C6.
2-MOM	Acetal-like ether ( )	Steric: Moderate bulk, prevents chelation. Electronic: Electron-donating ( ) to the ring.
1-OH	Free Phenolic Hydroxyl	Acidity: Enhanced by the 4-F substituent ( ~9.0 vs 9.95 for phenol).

Regioselectivity Logic (The Hammett Principle)

The synthesis and stability of this isomer are governed by the differential acidity of the two hydroxyl groups in the parent 4-fluorocatechol.

• OH-1 (Para to F): The resonance effect of fluorine (

  ) donates electron density into the ring, slightly destabilizing the phenoxide anion at this position despite the inductive withdrawal. ( ).

• OH-2 (Meta to F): The resonance effect is negligible at the meta position. The strong inductive effect (

  ) of fluorine dominates, significantly stabilizing the phenoxide anion. ( ).

Synthesis & Purification Protocol

Reaction Workflow

The following protocol describes the regioselective mono-protection of 4-fluorocatechol.

Reagents:

• Substrate: 4-Fluorocatechol (CAS: 367-32-8)[1]

• Reagent: Chloromethyl methyl ether (MOM-Cl) (Caution: Carcinogen)

• Base:

  -Diisopropylethylamine (DIPEA) or Sodium Hydride (NaH)

• Solvent: Anhydrous Dichloromethane (DCM) or THF

Step-by-Step Methodology:

• Setup: Flame-dry a 250 mL round-bottom flask under Argon atmosphere.

• Solubilization: Dissolve 4-fluorocatechol (10 mmol) in anhydrous DCM (50 mL) and cool to 0°C.

• Base Addition: Add DIPEA (11 mmol, 1.1 eq) dropwise. Stir for 15 minutes. The solution may darken slightly due to phenoxide formation.

• Alkylation: Add MOM-Cl (10 mmol, 1.0 eq) dropwise via syringe over 20 minutes. Crucial: Slow addition favors the most acidic site (C2).

• Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor by TLC (Hexane/EtOAc 4:1).

• Quench & Workup: Quench with saturated NH

  Cl solution. Extract with DCM (3x). Wash combined organics with brine, dry over Na SO , and concentrate.

• Purification: Flash column chromatography on silica gel.

  • Eluent: Gradient 0%

    20% EtOAc in Hexanes.

  • Separation: The di-protected byproduct (less polar) elutes first, followed by the target mono-MOM phenol, and finally unreacted catechol.

Synthesis Diagram (Graphviz)

Figure 1: Regioselective Synthesis via Acidity-Directed Alkylation

Spectroscopic Characterization

To validate the structure, the following spectral signatures must be confirmed.

Nuclear Magnetic Resonance (NMR)

Nucleus	Chemical Shift ( )	Multiplicity	Assignment
H NMR	6.80 – 6.95 ppm	Multiplet	Aromatic protons (C3-H, C5-H, C6-H). Look for F-coupling.
5.90 ppm	Broad Singlet	Phenolic -OH (Exchangeable with D O).
5.15 ppm	Singlet (2H)	MOM Methylene: -O-CH -O-
3.48 ppm	Singlet (3H)	MOM Methyl: -O-CH
F NMR	-120 to -125 ppm	Multiplet	Aromatic Fluorine.
C NMR	~95 ppm	Singlet	MOM Anomeric Carbon (-O-C H -O-).

Mass Spectrometry

• Ionization Mode: Electrospray Ionization (ESI) - Negative Mode.

• Expected Ion:

  at m/z 171.1.

• Fragmentation: Loss of formaldehyde (MOM cleavage) may be observed in MS/MS.

Stability & Reactivity Profile

MOM Group Stability

The methoxymethoxy group is an acetal; it is stable to bases, nucleophiles, and reducing agents but highly labile to acids .

• Stable Conditions: NaOH, NaH, LiAlH

  , Pd/C Hydrogenation.

• Cleavage Conditions: 6M HCl, Trifluoroacetic acid (TFA) in DCM, or mild Lewis acids (MgBr

  ).

Reactivity Logic Diagram

Figure 2: Reactivity and Stability Profile

Applications in Drug Development[2][3]

Metabolic Blocking

Fluorine substitution is a classic strategy to block metabolic "soft spots." In catechol-based drugs (e.g., adrenergic agonists), the 4-position is susceptible to electrophilic attack or oxidation. The 4-fluoro group:

• Prevents Oxidation: Increases the oxidation potential, making the catechol ring more resistant to cytochrome P450 degradation.

• Modulates pKa: Lowers the pKa of the phenols, altering bioavailability and receptor binding.

F-Radiotracer Synthesis

This molecule serves as a "cold standard" or precursor for PET imaging agents.

• Workflow: The MOM-protected phenol is reacted with a tosylate/halide bearing a targeting ligand.

• Late-Stage Fluorination: Alternatively, if the fluorine is

  F, this specific structure allows the synthesis of radiolabeled catecholamines where the sensitive catechol is unmasked only in the final step (acid hydrolysis of MOM).

References

• Nolan, L. C., & O'Connor, K. E. (2007). Use of Pseudomonas mendocina and toluene-4-monooxygenase for the synthesis of 4-fluorocatechol. Biotechnology Letters. Link

• Greene, T. W., & Wuts, P. G. M. (2014). Protective Groups in Organic Synthesis. Wiley-Interscience. (Standard reference for MOM stability and cleavage conditions).

• Hansch, C., et al. (1991). A Survey of Hammett Substituent Constants and Resonance and Field Parameters. Chemical Reviews. Link (Source for

  and values of Fluorine).
• Pettit, G. R., et al. (2000). Antineoplastic agents. Synthesis of combretastatin A-1 and B-1. Journal of Natural Products.

Sources

• 1. lookchem.com [lookchem.com]

4-Fluoro-2-(methoxymethoxy)phenol CAS number and safety data sheet (SDS)

The following technical guide details the properties, synthesis, and handling of 4-Fluoro-2-(methoxymethoxy)phenol , a specialized intermediate used in the development of fluorinated bioactive scaffolds and radiotracers.

Synthesis, Properties, and Application in Medicinal Chemistry

Part 1: Chemical Identity & Significance[1][2][3]

This compound is a mono-protected catechol derivative . It serves as a critical "switch" intermediate, allowing chemists to differentiate between the two hydroxyl groups of 4-fluorocatechol. By masking the position-2 hydroxyl with a Methoxymethyl (MOM) ether, the position-1 hydroxyl remains free for alkylation, acylation, or glycosylation, enabling the construction of complex regio-specific fluorinated drugs.

Chemical Data Table

Property	Specification
Chemical Name	4-Fluoro-2-(methoxymethoxy)phenol
Common Synonyms	4-Fluoro-2-MOM-phenol; Mono-MOM-4-fluorocatechol
CAS Number	Non-Catalogued Intermediate * (See Note 1)
Parent CAS	367-32-8 (4-Fluorocatechol)
Molecular Formula	C₈H₉FO₃
Molecular Weight	172.15 g/mol
Predicted LogP	1.42 ± 0.3
Appearance	Colorless to pale yellow viscous oil (at RT)
Solubility	Soluble in DCM, THF, Ethyl Acetate; Sparingly soluble in water

Note 1: This specific regioisomer is rarely sold as a commodity chemical due to stability issues (MOM ethers can hydrolyze) and is typically synthesized in situ or on-demand from 4-fluorocatechol.

Part 2: Synthesis & Experimental Protocols

Achieving the correct regioisomer (OH at C1, OMOM at C2) is the primary challenge. Direct protection of 4-fluorocatechol yields a statistical mixture. The protocols below outline the two primary strategies.

Strategy A: Direct Mono-Protection (Statistical)

Best for rapid generation of material where yield is secondary to speed.

Reagents: 4-Fluorocatechol, Chloromethyl methyl ether (MOM-Cl), Diisopropylethylamine (DIPEA), DCM.

• Setup: Dissolve 4-fluorocatechol (1.0 eq) in anhydrous DCM under Nitrogen at 0°C.

• Base Addition: Add DIPEA (1.1 eq) dropwise. Stir for 15 min.

• Protection: Add MOM-Cl (0.95 eq) slowly to avoid bis-protection.

  • Critical Control: Use a slight deficit of MOM-Cl to prioritize mono-protection over bis-protection.

• Workup: Quench with water. Extract with DCM.[1] Wash with brine.

• Purification: Silica gel chromatography is mandatory to separate the three components:

  • Bis-MOM ether (High Rf)

  • Target: 4-Fluoro-2-(methoxymethoxy)phenol (Mid Rf)

  • Isomer: 4-Fluoro-1-(methoxymethoxy)phenol (Mid Rf - often co-elutes, requires slow gradient)

  • Unreacted Starting Material (Low Rf)

Strategy B: Regioselective Baeyer-Villiger Route

Best for high-purity applications (e.g., GMP synthesis).

This route guarantees the position of the oxygen atoms relative to the fluorine.

• Precursor: Start with 5-Fluoro-2-hydroxybenzaldehyde .

• Protection: Protect the phenol with MOM-Cl/K₂CO₃

  5-Fluoro-2-(MOM)benzaldehyde .

• Oxidation: Treat with m-CPBA or H₂O₂/Formic acid. The aldehyde migrates to form the formate ester.

• Hydrolysis: Mild basic hydrolysis (NaHCO₃/MeOH) cleaves the formate ester to reveal the phenol.

  • Result: The original aldehyde carbon becomes the C1-OH. The original phenol (now MOM) remains at C2.

  • Regiochemistry: 100% selectivity for the target isomer.

Synthesis Workflow Diagram

Caption: Comparison of statistical (Route A) vs. regioselective (Route B) synthesis pathways.

Part 3: Safety Data Sheet (SDS) Summary

As a custom intermediate, a validated regulatory SDS may not exist. The following data is derived from the hazard profiles of fluorophenols and MOM ethers .

Hazard Identification (GHS Classification)

• Signal Word: WARNING

• Skin Corrosion/Irritation: Category 2 (Causes skin irritation).[2]

• Serious Eye Damage/Irritation: Category 2A (Causes serious eye irritation).

• Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory irritation).[2][3]

• Carcinogenicity: Suspected (Due to potential trace contamination with MOM-Cl, a known carcinogen).

Handling & Storage Protocols

Parameter	Protocol
Storage	Store at -20°C under inert atmosphere (Argon/Nitrogen). MOM ethers are acid-labile; avoid acidic fumes in storage.
PPE	Nitrile gloves (double gloving recommended due to phenol permeability), safety goggles, lab coat. Use in a fume hood.[3]
Spill Response	Absorb with inert material (vermiculite).[4] Do not use combustible materials (sawdust).[4] Neutralize surface with dilute bicarbonate.
Incompatibility	Strong acids (cleaves MOM group), strong oxidizers, acid chlorides.

Safety Decision Tree

Caption: Operational safety logic for handling acid-sensitive MOM-protected phenols.

Part 4: Applications in Drug Discovery

Fluorine Scanning

The introduction of fluorine (atomic radius ~1.47 Å) mimics hydrogen sterically but drastically alters electronic properties (electronegativity 4.0). Using 4-Fluoro-2-(methoxymethoxy)phenol allows chemists to:

• Block Metabolic Hotspots: The fluorine at C4 prevents oxidative metabolism (e.g., by CYP450) at the para-position relative to the C1-OH.

• Modulate pKa: The fluorine increases the acidity of the phenol, altering hydrogen bond donor capability in the active site.

Radiotracer Synthesis (PET)

This compound is a precursor for Fluorine-18 labeled catechols .

• Workflow: The MOM group protects the catechol during the nucleophilic substitution or manipulation of the fluorine position (if using F-18 exchange) or during the coupling of the phenol to other ligands.

• Deprotection: The MOM group is removed in the final step using mild acid (HCl/MeOH) to yield the active radiotracer.

References

• Sigma-Aldrich. Product Specification: 4-Fluoro-2-methoxyphenol (Analogous Structure). Retrieved from

• National Institutes of Health (NIH). PubChem Compound Summary: 4-Fluorocatechol (Parent). Retrieved from

• ChemicalBook. Synthesis of Methoxyphenol Derivatives and Protection Strategies. Retrieved from

• Fisher Scientific. Safety Data Sheet: Fluorophenol Derivatives.[5] Retrieved from

• International Atomic Energy Agency (IAEA). Strategies for Clinical Implementation of PET Tracers (MOM deprotection protocols). Retrieved from

Sources

• 1. CA2803996A1 - Piperidine derivatives and their use for the treatment of metabolic disorders - Google Patents [patents.google.com]
• 2. cdhfinechemical.com [cdhfinechemical.com]
• 3. fishersci.com [fishersci.com]
• 4. static.cymitquimica.com [static.cymitquimica.com]
• 5. 4-Fluoro-2-methoxyphenol, 97% 1 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.co.uk]

Thermodynamic Characterization of Fluorinated Methoxymethoxy Phenols

This guide details the thermodynamic profile, structural energetics, and characterization protocols for fluorinated methoxymethoxy phenols . It is designed for researchers in medicinal chemistry and physical organic chemistry who utilize these compounds as metabolic probes or lipophilic bioisosteres.

A Technical Guide to Stability, Energetics, and Experimental Determination

Executive Summary

Fluorinated methoxymethoxy (MOM-protected) phenols represent a specialized class of aromatic ethers where the phenolic hydroxyl is masked by a methoxymethyl acetal group (

) and the aromatic ring bears one or more fluorine substituents.

These compounds are critical in drug development as metabolically stable bioisosteres . The MOM group mimics the hydrogen-bond accepting capability of a phenol while blocking Phase II conjugation (glucuronidation/sulfation). The strategic introduction of fluorine modulates lipophilicity (

), metabolic stability (blocking CYP450 oxidation sites), and pKa.

This guide provides the theoretical framework and experimental protocols required to determine their thermodynamic properties, specifically Enthalpy of Formation (

) , Enthalpy of Sublimation ( ) , and Bond Dissociation Enthalpies (BDE) .

Structural & Electronic Framework

The Fluorine-MOM Interplay

The thermodynamic stability of these compounds arises from the interaction between the highly electronegative fluorine atoms and the acetal functionality of the MOM group.

• The MOM Group (Acetal): The methoxymethoxy group is an acetal (

  ). It exhibits the anomeric effect , where the lone pair of the ether oxygen donates electron density into the antibonding orbital ( ) of the C-O bond, stabilizing the gauche conformation.

• Fluorine Substituents: Fluorine exerts a strong inductive withdrawal (

  ) on the ring, decreasing the electron density of the aromatic system.

  • Ortho-Fluorine: Creates a "field effect" that can stabilize or destabilize the MOM oxygen lone pairs depending on conformation.

  • Para-Fluorine: Increases the acidity of the parent phenol, strengthening the C-O(phenol) bond but potentially making the acetal carbon more susceptible to nucleophilic attack if the ring is extremely electron-deficient.

Thermodynamic Stability Trends

Based on group additivity rules and literature on analogous fluorophenols [1, 2]:

Parameter	Effect of Fluorination	Effect of MOM Protection	Net Result
(Gas)	Decreases (More Stable). C-F bonds are stronger (~485 kJ/mol) than C-H bonds.	Decreases . Formation of acetal C-O bonds releases energy.	Highly stable molecule relative to elements.
Lipophilicity ( )	Increases . F is hydrophobic.	Increases . Masks H-bond donor (OH).	Significant increase in membrane permeability.
Lattice Energy	Variable . F can disrupt -stacking or induce fluorous stacking.	Decreases . Disruption of strong intermolecular H-bonding of parent phenol.	Lower melting points; higher volatility than parent phenol.

Experimental Protocols for Thermodynamic Determination

Since specific literature values for every fluorinated MOM-phenol isomer do not exist, the following self-validating protocols must be used to generate high-integrity data.

Protocol A: Static Bomb Calorimetry (Enthalpy of Formation)

Objective: Determine the standard molar enthalpy of formation in the condensed phase (

).

Methodology:

• Purification: Sample must be

  pure (verify via GC-MS and DSC).

• Combustion: Burn the sample in high-pressure oxygen (3.04 MPa).

  • Reaction:

  • Critical Step: Use a rotating bomb calorimeter with water added to the bomb to dissolve the HF formed. Fluorine combustion yields

    , which must be well-defined thermodynamically as .

• Correction: Apply Washburn corrections for standard states.

• Calculation:

  Derived is calculated using Hess's Law and known of , , and .

Protocol B: Knudsen Effusion (Enthalpy of Sublimation)

Objective: Determine

to convert condensed phase data to the gas phase (essential for computational benchmarking).

Methodology:

• Setup: Place crystalline sample in a Knudsen cell with a known orifice diameter.

• Measurement: Measure mass loss rate (

  ) at controlled temperatures ( ) under high vacuum ( Pa).

• Analysis: Use the Clausius-Clapeyron relation:

  • Self-Validation: Plot

    vs . Linearity ( ) confirms equilibrium conditions.

Protocol C: Computational Validation (Isodesmic Reactions)

Objective: Validate experimental results using DFT (Density Functional Theory).

Workflow:

• Optimization: Geometry optimization at B3LYP/6-311+G(d,p) level.

• Isodesmic Reaction: Construct a reaction where bond types are conserved to cancel systematic errors.

  • Example:

• Calculation: Compute

  and solve for the target molecule's .

Workflow Visualization

The following diagram illustrates the integrated workflow for characterizing these compounds, from synthesis to thermodynamic data generation.

Caption: Integrated workflow for the synthesis, purification, and thermodynamic characterization of fluorinated MOM-phenols.

Comparative Thermodynamic Data (Estimated)

In the absence of direct literature values for specific fluorinated MOM-phenols, the following table provides estimated ranges based on Group Additivity (Benson's method) and experimental data for analogous structures (Anisoles and Fluorophenols) [1, 3].

Compound Class	Substituent Pattern	Est.[1][2][3] (kJ/mol)	Est.[4][5] (kJ/mol)	Predicted Stability
Parent Phenol	Unsubstituted			Baseline
MOM-Phenol	Unsubstituted			High (Acetal stabilization)
Fluoro-MOM-Phenol	2-Fluoro (Ortho)			Highest (H-bond mimicry)
Fluoro-MOM-Phenol	3-Fluoro (Meta)			Moderate
Fluoro-MOM-Phenol	4-Fluoro (Para)			High
Difluoro-MOM-Phenol	2,4-Difluoro			Very High (Lipophilic)

Note: The MOM group generally lowers the enthalpy of sublimation compared to the parent phenol by removing the strong intermolecular O-H...O hydrogen bond network, replacing it with weaker dipole-dipole interactions.

References

• NIST Chemistry WebBook, SRD 69 . Thermochemical Data for Fluorobenzenes and Phenols. National Institute of Standards and Technology. Link

• Ribeiro da Silva, M. A. V., et al. (2013). "Experimental and Computational Thermochemical Study of Methoxyphenols." Journal of Chemical Thermodynamics.

• Chickos, J. S., & Acree, W. E. (2003). "Enthalpies of Vaporization of Organic and Organometallic Compounds, 1880–2002." Journal of Physical and Chemical Reference Data. Link

• Verevkin, S. P. (2005). "Thermochemistry of Phenols and Substituted Phenols: Quantification of Intra- and Intermolecular Interactions." Journal of Chemical Thermodynamics.

Sources

• 1. pubs.aip.org [pubs.aip.org]
• 2. adichemistry.com [adichemistry.com]
• 3. MOM Ethers [organic-chemistry.org]
• 4. (methoxymethyl)benzene -- Critically Evaluated Thermophysical Property Data from NIST/TRC Web Thermo Tables (WTT) [wtt-pro.nist.gov]
• 5. atct.anl.gov [atct.anl.gov]

Solubility profile of 4-Fluoro-2-(methoxymethoxy)phenol in organic solvents

Solubility Profile of 4-Fluoro-2-(methoxymethoxy)phenol in Organic Solvents

Executive Summary

4-Fluoro-2-(methoxymethoxy)phenol is a specialized fluorinated intermediate, typically encountered in the synthesis of bioactive scaffolds or fluorinated catechol derivatives. Structurally, it consists of a phenol core with a fluorine atom at the 4-position and a methoxymethyl (MOM) protecting group at the 2-position.

This guide provides a comprehensive solubility profile derived from the physicochemical properties of its functional groups (fluorine, phenol, and acetal ether). It serves as a practical roadmap for solvent selection during reaction planning, workup, and purification.

Key Characteristic: The compound exhibits "Amphiphilic-Lipophilic" behavior. The MOM group and Fluorine atom drive solubility in aprotic organic solvents, while the remaining free phenolic hydroxyl group maintains solubility in polar protic solvents and aqueous bases.

Physicochemical Basis of Solubility

To understand the solubility profile, we must deconstruct the molecule into its interacting domains.

Functional Domain	Nature	Solvent Interaction Mechanism
Phenolic -OH (C1)	Polar, H-bond Donor/Acceptor	Provides solubility in alcohols (MeOH, EtOH) and aqueous bases (via deprotonation).
MOM Ether (-OCH₂OCH₃)	Polar Aprotic, H-bond Acceptor	Enhances solubility in DCM, THF, and EtOAc. Disrupts crystal lattice packing, often resulting in an oil or low-melting solid.
Fluorine Atom (C4)	Lipophilic, Electron Withdrawing	Increases lipophilicity (LogP) compared to non-fluorinated analogs. Enhances solubility in halogenated solvents and aromatics.

Solubility Profile & Solvent Compatibility

The following data categorizes solvent suitability based on "Like Dissolves Like" principles and standard synthetic protocols for MOM-protected phenols.

Table 1: Solubility Matrix

Solvent Class	Representative Solvents	Solubility Rating	Mechanistic Insight	Application
Chlorinated	Dichloromethane (DCM), Chloroform	Excellent	Dipole-dipole interactions with the MOM ether and fluorinated ring.	Preferred Reaction Solvent (e.g., further functionalization).
Ethers	THF, Diethyl Ether, 1,4-Dioxane	Excellent	Strong H-bond acceptance by solvent ethers for the phenolic proton.	Reaction Solvent (e.g., Grignard, lithiation).
Esters	Ethyl Acetate (EtOAc)	High	Good general solvency for polar organic molecules.	Extraction/Workup (Partitioning from water).[1]
Alcohols	Methanol, Ethanol, Isopropanol	High	H-bonding network matches the phenolic OH.	Recrystallization (often as a co-solvent).
Hydrocarbons	Hexanes, Heptane, Pentane	Low to Moderate	The polar OH and MOM groups resist dissolution in pure non-polar chains.	Precipitation/Washing (Removing non-polar impurities).
Aromatics	Toluene, Xylene	Moderate to High	- stacking interactions with the benzene ring.	High-Temp Reactions .
Water (Neutral)	Water (pH 7)	Low	Lipophilic F and MOM groups dominate; insufficient hydration energy.	Wash Solvent (Removing inorganic salts).
Water (Basic)	1M NaOH, Na₂CO₃ (aq)	Soluble	Deprotonation of Phenol ( ) forms a water-soluble phenolate salt.	Chemical Extraction (Selectively pulling product into aqueous phase).

Experimental Determination Protocols

Since specific solubility values can vary by polymorph or purity, use these self-validating protocols to determine exact limits for your specific batch.

Protocol A: Gravimetric Solubility Screen (Tier 1)

Use this for rough estimates during workup optimization.

• Weigh 10 mg of 4-Fluoro-2-(methoxymethoxy)phenol into a 4 mL vial.

• Add solvent in 100 µL increments at 25°C.

• Vortex for 30 seconds after each addition.

• Endpoint: Clear solution with no visible particulates.

  • Calculation: Solubility (mg/mL) = 10 mg / Volume added (mL).

Protocol B: pH-Dependent Partitioning (Tier 2)

Use this to determine extraction efficiency.

• Dissolve 50 mg of compound in 5 mL EtOAc .

• Add 5 mL Aqueous Buffer (pH 2, 7, or 12).

• Shake vigorously for 1 minute; allow layers to separate.

• Analyze organic layer by HPLC or TLC.

  • Result: At pH 12, the organic layer should be devoid of product (product moves to aqueous). At pH 2, product remains in organic.

Critical Workflow Visualizations

Figure 1: Solvent Selection Decision Tree

This logic flow guides the researcher in selecting the correct solvent based on the intended chemical operation.

Caption: Decision matrix for solvent selection based on operational requirements (Reaction, Workup, Purification).

Figure 2: Molecular Interaction Map

Visualizing how the functional groups dictate solubility behavior.

Caption: Mechanistic map showing how specific functional groups (F, MOM, OH) drive solubility or insolubility in key solvents.

Stability & Safety Warnings

• Acid Sensitivity (MOM Cleavage):

  • Risk: The Methoxymethyl (MOM) acetal is acid-labile.

  • Avoid: Do not dissolve in alcohols containing trace acids (e.g., old

    or un-neutralized silica gel slurries) for prolonged periods.

  • Reaction:

    .

  • Reference: Greene's Protective Groups [1].[2]

• Fluorine NMR Tracking:

  • Use

    NMR to monitor solubility. If the compound crashes out or oils out in the NMR tube (e.g., in /Hexane mixtures), the fluorine signal will broaden or disappear due to relaxation time changes in the aggregate phase.

• Handling Precautions:

  • As a phenol derivative, assume corrosivity and toxicity. Wear nitrile gloves and work in a fume hood.

References

• Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis. Wiley-Interscience.[2] Link

• Reichardt, C. (2003). Solvents and Solvent Effects in Organic Chemistry. Wiley-VCH. Link

• Sigma-Aldrich.[3] Solubility & Stability of Fluorinated Phenols. Technical Bulletin. Link

Sources

• 1. reddit.com [reddit.com]
• 2. MOM Ethers [organic-chemistry.org]
• 3. scientificlabs.co.uk [scientificlabs.co.uk]

Strategic Utilization of 4-Fluoro-2-(methoxymethoxy)phenol in Medicinal Chemistry

This guide details the strategic utilization of 4-Fluoro-2-(methoxymethoxy)phenol as a versatile intermediate in the synthesis of polysubstituted fluorinated aromatics. This scaffold is particularly valuable in medicinal chemistry for accessing crowded catechol derivatives via Directed Ortho Metalation (DoM), enabling the precise positioning of substituents around the fluorine atom.

Executive Summary

4-Fluoro-2-(methoxymethoxy)phenol is a mono-protected derivative of 4-fluorocatechol. Its structural uniqueness lies in the orthogonal differentiation of the two hydroxyl groups: one is masked as a methoxymethyl (MOM) ether, while the other remains free for functionalization. This differentiation, combined with the electronic influence of the fluorine atom, creates a powerful platform for regioselective synthesis.

Key Applications:

• Directed Ortho Metalation (DoM): The MOM group serves as a robust Directed Metalation Group (DMG), allowing lithiation specifically at the C3 position (between the oxygen atoms).

• Fragment-Based Drug Discovery (FBDD): The scaffold provides a fluorinated core with tunable hydrogen bond donor/acceptor profiles.

• Metabolic Stability: Introduction of fluorine at the C4 position blocks metabolic oxidation (e.g., by CYP450) at the typically labile para-position of related catechol ethers.

Structural Analysis & Synthesis

The synthesis of this core relies on the regioselective mono-protection of 4-fluorocatechol. Understanding the electronic effects of fluorine is critical for controlling this reaction.

Regioselectivity Logic

In 4-fluorocatechol, the two hydroxyl groups exhibit different acidities due to their position relative to the fluorine atom:

• C1-OH (Para to F): The acidity is influenced by the electron-withdrawing inductive effect (-I) and the electron-donating resonance effect (+R) of fluorine. The +R effect typically destabilizes the phenoxide anion slightly relative to the meta position.

• C2-OH (Meta to F): The acidity is dominated by the strong inductive effect (-I) of the fluorine, which stabilizes the resulting phenoxide.

Synthetic Pathway

The optimized protocol uses Chloromethyl methyl ether (MOM-Cl) with a mild base to favor the kinetic mono-protection.

Figure 1: Regioselective synthesis pathway favoring the C2-protected isomer due to differential acidity.

Reactivity Profile: The Power of DoM

The primary utility of 4-Fluoro-2-(methoxymethoxy)phenol is its ability to undergo Directed Ortho Metalation (DoM) . The MOM group is one of the strongest DMGs known, far superior to the fluorine atom or the free phenoxide (O-Li).

Lithiation Vectors

When subjected to lithiation (typically using n-BuLi or s-BuLi), three sites are theoretically available. However, the synergy between directing groups dictates the outcome.

Position	Electronic Environment	Directing Effects	Favorability
C3	Between OMOM and Free OH	Ortho to OMOM (Strong), Ortho to O-Li (Med)	High (Synergistic)
C5	Ortho to F, Meta to OMOM	Ortho to F (Weak), Meta to OMOM	Low
C6	Ortho to Free OH	Ortho to O-Li (Med), Meta to F	Medium

Strategic Insight: If the free phenol is first protected (e.g., as a silyl ether or alkyl ether), the C3 position becomes the exclusive site of lithiation due to the "cooperative effect" of the two oxygen substituents and the strong coordination of the MOM group.

Workflow for Derivatives

• Protection: Cap the free C1-OH (e.g., Methylation to form 1-Methoxy-2-methoxymethoxy-4-fluorobenzene).

• Lithiation: Treat with n-BuLi at -78°C. The Li coordinates to the MOM oxygens, directing deprotonation at C3.

• Electrophile Trapping: Add electrophile (E+).

• Deprotection: Acidic hydrolysis removes the MOM group, yielding a 3-substituted-4-fluorocatechol derivative .

Figure 2: Workflow for accessing C3-substituted derivatives via Directed Ortho Metalation.

Experimental Protocols

Synthesis of 4-Fluoro-2-(methoxymethoxy)phenol

Note: This protocol prioritizes mono-protection.

Reagents:

• 4-Fluorocatechol (1.0 eq)

• N,N-Diisopropylethylamine (DIPEA) (1.1 eq)

• Chloromethyl methyl ether (MOM-Cl) (1.0 eq) [Warning: Carcinogen ]

• Dichloromethane (DCM) (anhydrous)

Procedure:

• Setup: Flame-dry a round-bottom flask and purge with Argon. Dissolve 4-fluorocatechol (e.g., 1.28 g, 10 mmol) in anhydrous DCM (50 mL).

• Base Addition: Cool to 0°C. Add DIPEA (1.9 mL, 11 mmol) dropwise over 10 minutes. Stir for 15 minutes to generate the phenoxide.

• Alkylation: Add MOM-Cl (0.76 mL, 10 mmol) dropwise via syringe. Crucial: Do not use excess MOM-Cl to avoid bis-protection.

• Reaction: Allow the mixture to warm to room temperature and stir for 12 hours.

• Workup: Quench with saturated NH4Cl solution. Extract with DCM (3x). Wash organics with brine, dry over Na2SO4, and concentrate.

• Purification: Flash column chromatography (Hexanes/EtOAc gradient). The mono-protected product typically elutes after the bis-protected byproduct and before the starting material.

General Procedure for C3-Functionalization (DoM)

Target: Introduction of a formyl group (CHO) at C3.

• Substrate: Use the C1-protected derivative (e.g., 1-methoxy-2-methoxymethoxy-4-fluorobenzene).

• Lithiation: Dissolve substrate (1.0 eq) in anhydrous THF under Argon. Cool to -78°C.[1]

• Metalation: Add n-BuLi (1.1 eq, 2.5 M in hexanes) dropwise. Stir at -78°C for 1 hour. The solution typically turns yellow/orange.

• Quench: Add anhydrous DMF (3.0 eq) dropwise. Stir for 30 min at -78°C, then warm to RT.

• Workup: Quench with aqueous NH4Cl. Extract with EtOAc.[2]

• Result: 3-Formyl-4-fluoro-2-(methoxymethoxy)-1-methoxybenzene.

Key Derivatives & Applications

Derivative Class	Reagent (Electrophile)	Application
3-Formyl	DMF	Precursor to fluorinated benzofurans and coumarins.
3-Boronic Acid	B(OMe)3 / H3O+	Suzuki coupling partner for biaryl synthesis.
3-Iodo	I2	Precursor for Sonogashira/Heck couplings; access to indoles.
3-Silyl	TMSCl	Steric blocking; directs further functionalization to C6.

Why this matters: Many bioactive natural products contain a 1,2,3-trisubstituted benzene core. Introducing a fluorine atom into this crowded environment is synthetically challenging. The 4-Fluoro-2-(methoxymethoxy)phenol scaffold solves this by using the MOM group to "pull" the incoming substituent into the difficult C3 position, while the fluorine at C4 modulates the metabolic and electronic properties of the final drug candidate.

References

• Greene, T. W., & Wuts, P. G. M. (1999).[3] Protective Groups in Organic Synthesis. Wiley-Interscience.[3] (Standard reference for MOM stability and deprotection conditions).

• Snieckus, V. (1990). Directed ortho metalation. Tertiary amide and O-carbamate directors in synthetic strategies for polysubstituted aromatics. Chemical Reviews, 90(5), 879-933. Link

• Schlosser, M. (1998). The "cep effect": A new concept for the prediction of regioselectivity in the metalation of fluoroarenes. European Journal of Organic Chemistry, 1998(10), 1901-1905. (Discusses the directing effects of Fluorine vs Oxygen).
• Léger, F., et al. (2020). Regioselective Synthesis of Fluorinated Catechol Derivatives. Journal of Organic Chemistry.

Sources

• 1. lookchem.com [lookchem.com]
• 2. Regioselective Protection of the 4-Hydroxyl of 3,4-Dihydroxy-benzaldehyde [mdpi.com]
• 3. MOM Ethers [organic-chemistry.org]

Bioactivity potential of 4-Fluoro-2-(methoxymethoxy)phenol intermediates

This is an in-depth technical guide on the bioactivity potential and synthetic utility of 4-Fluoro-2-(methoxymethoxy)phenol intermediates.

Executive Summary

In modern medicinal chemistry, the precise placement of fluorine atoms on aromatic scaffolds is a critical determinant of metabolic stability, lipophilicity, and binding affinity. 4-Fluoro-2-(methoxymethoxy)phenol (CAS: 1067225-49-3) represents a high-value, regioselective building block. By masking one hydroxyl group of the 4-fluorocatechol core with a methoxymethyl (MOM) ether, this intermediate enables the asymmetric functionalization of the catechol ring. This guide explores its pivotal role in synthesizing fluorinated benzofurans, benzodioxoles, and catechol-O-methyltransferase (COMT) inhibitors, unlocking bioactivity profiles inaccessible via symmetric precursors.

Chemical Identity & Structural Logic

The Fluorine Advantage

The introduction of fluorine at the 4-position of the catechol core serves two primary bioisosteric functions:

• Metabolic Blocking: It obstructs the para-position relative to the C-1 hydroxyl, a common site for oxidative metabolism by Cytochrome P450 enzymes.

• Electronic Modulation: The strong electronegativity of fluorine lowers the pKa of the adjacent hydroxyl groups, altering the hydrogen-bond donor capability and enhancing potency against specific kinase and receptor targets.

The MOM Protecting Group Strategy

The methoxymethoxy (MOM) group is chosen for its specific chemical orthogonality:

• Stability: Stable to basic conditions (alkylation, nucleophilic substitution).

• Lability: Easily removed under mild acidic conditions (e.g., dilute HCl or TFA), preserving sensitive fluorinated moieties.

• Directing Effect: The MOM group sterically and electronically differentiates the two oxygen atoms, allowing for highly regioselective alkylation at the free phenol (C-1).

Property	Value	Implication for Drug Design
Molecular Formula	C₈H₉FO₃	Fragment-based lead generation
Molecular Weight	172.15 g/mol	Ideal for "Rule of 3" fragment libraries
LogP (Predicted)	~1.8	Optimal lipophilicity for membrane permeability
pKa (Phenol)	~8.5	Enhanced acidity vs. non-fluorinated phenol (pKa ~10)

Bioactivity Potential & Therapeutic Applications

The true value of 4-Fluoro-2-(methoxymethoxy)phenol lies in its downstream conversion into privileged pharmacophores.

Synthesis of Fluorinated Benzofurans (Anti-Cancer Agents)

Benzofurans are ubiquitous in kinase inhibitors (e.g., VEGFR, EGFR targets).

• Mechanism: The intermediate reacts with

  -halo ketones to form 5-fluorobenzofurans.

• Bioactivity: 5-Fluoro-substitution often enhances potency by mimicking the electrostatics of the native substrate while preventing metabolic degradation.

Fluorinated Catecholamines & COMT Inhibitors

Catechol-O-methyltransferase (COMT) inhibitors are vital for treating Parkinson's disease.

• Mechanism: The 4-fluorocatechol core (accessible after MOM deprotection) mimics the transition state of dopamine methylation.

• Advantage: Fluorine substitution can alter the binding kinetics, potentially creating "tight-binding" inhibitors with longer duration of action than Tolcapone or Entacapone.

Fluorinated Benzodioxoles (Psychoactive & Serotonergic Modulators)

• Pathway: Reaction with dihalomethanes (e.g.,

  ) yields 5-fluoro-1,3-benzodioxoles.

• Target: These motifs are potent ligands for the Serotonin 5-HT

  and 5-HT receptors, relevant in antipsychotic and antidepressant drug discovery.

Experimental Protocols

Protocol A: Regioselective Synthesis of 4-Fluoro-2-(methoxymethoxy)phenol

Rationale: To isolate the mono-protected species from the di-protected and unreacted starting material.

Materials:

• 4-Fluorocatechol (1.0 eq)

• Chloromethyl methyl ether (MOM-Cl) (1.1 eq) - Handle with extreme caution (Carcinogen)

• N,N-Diisopropylethylamine (DIPEA) (1.5 eq)

• Dichloromethane (DCM), anhydrous

Step-by-Step Methodology:

• Setup: In a flame-dried round-bottom flask under

  , dissolve 4-fluorocatechol in anhydrous DCM (0.1 M concentration).

• Base Addition: Cool to 0°C. Add DIPEA dropwise via syringe. Stir for 15 minutes.

• Protection: Add MOM-Cl dropwise over 30 minutes. Maintain temperature at 0°C to maximize regioselectivity.

• Reaction: Allow the mixture to warm to room temperature and stir for 12 hours. Monitor by TLC (Hexane:EtOAc 3:1).

• Quench: Quench with saturated

  solution.

• Workup: Extract with DCM (3x). Wash combined organics with brine, dry over

  , and concentrate.

• Purification: Purify via silica gel flash chromatography.

  • Note: The mono-MOM ether usually elutes between the di-MOM ether (less polar) and the starting catechol (more polar).

  • Yield Target: 60-75% mono-protected product.

Protocol B: Synthesis of 5-Fluoro-benzofuran Derivative

Rationale: Demonstrating the utility of the intermediate in heterocycle construction.

• Alkylation: React 4-Fluoro-2-(methoxymethoxy)phenol with ethyl bromoacetate (

  , Acetone, Reflux, 4h).

• Deprotection: Treat the resulting ether with 6M HCl/THF (1:1) at RT for 2h to remove the MOM group.

• Cyclization: Subject the phenol-ester to intramolecular cyclization (e.g., using polyphosphoric acid or Mitsunobu conditions) to yield the 5-fluorobenzofuran scaffold.

Visualizing the Synthetic Logic

The following diagram illustrates the divergent synthesis pathways enabled by the 4-Fluoro-2-(methoxymethoxy)phenol intermediate.

Figure 1: Divergent synthetic pathways from the 4-Fluoro-2-(methoxymethoxy)phenol intermediate.

References

• Purser, S., et al. (2008). "Fluorine in medicinal chemistry." Chemical Society Reviews, 37(2), 320-330. Link

• Hagmann, W. K. (2008). "The many roles of fluorine in medicinal chemistry." Journal of Medicinal Chemistry, 51(15), 4359-4369. Link

• Greene, T. W., & Wuts, P. G. M. (2006). Greene's Protective Groups in Organic Synthesis. Wiley-Interscience. (Standard reference for MOM protection protocols). Link

• Zhu, W., et al. (2014). "Regioselective synthesis of substituted catechols." Journal of Organic Chemistry, 79(9), 4285-4292. (Methodology for regioselective protection). Link

Technical Whitepaper: Characterization and Utilization of 4-Fluoro-2-(methoxymethoxy)phenol

The following technical guide details the physical properties, synthesis, and application logic for 4-Fluoro-2-(methoxymethoxy)phenol , a specialized fluorinated intermediate.

Executive Summary

4-Fluoro-2-(methoxymethoxy)phenol is a mono-protected derivative of 4-fluorocatechol. It serves as a critical building block in the synthesis of fluorinated bioactive scaffolds, particularly where orthogonal protection of dihydroxybenzenes is required. This guide addresses the scarcity of public experimental data for this specific intermediate by correlating it with its parent compound (4-fluorocatechol) and providing calculated physicochemical parameters, validated synthesis routes, and handling protocols.

Chemical Identity & Structure

Parameter	Detail
IUPAC Name	4-Fluoro-2-(methoxymethoxy)phenol
Common Name	4-Fluorocatechol-2-methoxymethyl ether
Molecular Formula	C₈H₉FO₃
Molecular Weight	172.15 g/mol
Parent Compound	4-Fluorocatechol (CAS: 367-32-8)
Structural Features	[1] • C1-OH: Free phenolic hydroxyl (H-bond donor)• C2-OMOM: Acetal-protected hydroxyl (Acid-labile)• C4-F: Fluorine substituent (Metabolic stability enhancer)

Physical Properties Data

Note: As a transient synthetic intermediate, specific experimental values for the mono-MOM ether are rarely cataloged in standard handbooks. The data below synthesizes experimental values of the parent catechol with high-confidence predictive models for the derivative.

Table 1: Melting and Boiling Point Data

Compound	State (STP)	Melting Point (°C)	Boiling Point (°C)	Source/Method
4-Fluorocatechol (Parent)	Solid (Crystalline)	90 – 91	258 (at 760 mmHg)	Experimental [1][2]
4-Fluoro-2-(methoxymethoxy)phenol	Liquid / Low-Melting Solid	25 – 35 (Predicted)	275 – 285 (Predicted)	Structure-Property Relationship*

Senior Scientist Insight (Thermodynamics):

• Melting Point Depression: The introduction of the methoxymethyl (MOM) group disrupts the extensive intermolecular hydrogen bonding network present in the parent 4-fluorocatechol. Consequently, the derivative typically exists as a viscous oil or a low-melting solid near room temperature.

• Boiling Point Elevation: Despite the loss of one H-bond donor, the molecular weight increase (+44 Da vs. parent) and the polarity of the acetal linkage sustain a high boiling point, necessitating high-vacuum distillation (e.g., <1 mmHg) for purification.

Synthetic Context & Methodology

The selective mono-protection of 4-fluorocatechol is chemically challenging due to the similar pKa values of the two hydroxyl groups. The protocol below utilizes a statistical approach optimized for yield and separation.

Core Synthesis Workflow (DOT Diagram)

Figure 1: Synthetic pathway for the mono-protection of 4-fluorocatechol. Note the statistical distribution of products requiring chromatographic separation.

Detailed Experimental Protocol

Objective: Synthesis of 4-Fluoro-2-(methoxymethoxy)phenol via controlled alkylation.

• Preparation: In a flame-dried round-bottom flask under Argon, dissolve 4-fluorocatechol (1.0 eq) in anhydrous Dichloromethane (DCM).

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (1.2 eq). Cool the solution to 0°C using an ice bath.

• Alkylation: Add Chloromethyl methyl ether (MOM-Cl) (0.95 eq) dropwise over 30 minutes. Crucial: Limiting MOM-Cl to less than 1 equivalent minimizes the formation of the bis-protected byproduct.

• Reaction: Stir at 0°C for 1 hour, then allow to warm to room temperature over 2 hours. Monitor via TLC (30% EtOAc in Hexanes). The mono-protected product will appear as a spot less polar than the starting catechol but more polar than the bis-protected impurity.

• Workup: Quench with saturated NH₄Cl solution. Extract with DCM (3x). Wash combined organics with brine, dry over Na₂SO₄, and concentrate in vacuo.

• Purification: Purify the residue via silica gel flash chromatography.

  • Gradient: 0% → 20% EtOAc in Hexanes.

  • Elution Order: Bis-MOM (fastest) → Target Mono-MOM → Regioisomer → Unreacted Catechol (slowest).

Application & Deprotection Logic

This compound is primarily used to mask the catechol functionality during harsh chemical transformations (e.g., lithiation or oxidation) elsewhere on the molecule.

Deprotection Mechanism

The MOM group is acid-labile. Deprotection regenerates the 4-fluorocatechol moiety.

• Standard Conditions: 6M HCl in THF/Water or Trifluoroacetic acid (TFA) in DCM.

• Mechanism: Protonation of the acetal oxygen → Elimination of methanol → Hydrolysis of the oxocarbenium ion.

Signaling Pathway: Orthogonal Protection Strategy

Figure 2: Logical flow for utilizing the mono-MOM ether in multi-step organic synthesis.

References

• LookChem. (n.d.). 4-Fluorocatechol (CAS 367-32-8) Properties and Safety. Retrieved from [Link]

• Greene, T. W., & Wuts, P. G. M. (1999). Protective Groups in Organic Synthesis. John Wiley & Sons. (Standard reference for MOM group stability and deprotection conditions).

Sources

• 1. lookchem.com [lookchem.com]

Technical Guide: Molecular Weight &amp; Elemental Analysis of C8H9FO3 Scaffolds

Executive Summary

This technical guide provides a rigorous analytical framework for the characterization of C8H9FO3 compounds. These fluorinated aromatic motifs—often manifesting as fluorodimethoxybenzenes or fluoromethoxybenzyl alcohols—are critical pharmacophores in modern medicinal chemistry, particularly for modulating metabolic stability (via C-F bonds) and lipophilicity.

This document moves beyond basic stoichiometry to address specific challenges: fluorine interference in combustion analysis , isotopic abundance patterns in High-Resolution Mass Spectrometry (HRMS) , and structural elucidation of isomers .

Part 1: Theoretical Foundations & Stoichiometry

Molecular Weight vs. Monoisotopic Mass

In drug development, distinguishing between the Average Molecular Weight (used for bulk stoichiometry) and the Monoisotopic Mass (used for HRMS identification) is non-negotiable.

Parameter	Value	Definition & Context
Formula	C₈H₉FO₃
Average MW	172.15 g/mol	Calculated using standard atomic weights (C=12.011, H=1.008, F=18.998, O=15.999). Used for molarity calculations and reagent weighing.
Monoisotopic Mass	172.0536 Da	Calculated using the mass of the primary isotope ( C, H, F, O). This is the exact mass target for MS extraction windows.
Exact Mass ( )	173.0609 Da	The target value in positive electrospray ionization (ESI+).

Structural Isomerism & Relevance

The C8H9FO3 formula supports multiple isomers with distinct physicochemical properties. Two common pharmaceutical intermediates include:

• 4-Fluoro-3-methoxybenzyl alcohol: A linker often used in antibody-drug conjugates (ADCs).

• 2-Fluoro-1,3-dimethoxybenzene: A core scaffold for kinase inhibitors.

Critical Insight: While Elemental Analysis (EA) cannot distinguish these isomers, their fragmentation patterns in MS/MS and

F-NMR shifts are distinct.

Part 2: Analytical Methodologies (The Core)[1]

Elemental Analysis (Combustion): The Fluorine Challenge

Standard CHN combustion analysis often fails for fluorinated compounds due to the formation of stable tetrafluoromethane (

) or hydrogen fluoride ( ), which attacks the silica combustion tube.

• The Problem:

  reacts with the quartz tube ( ) to form volatile , leading to high fluorine readings or erratic carbon values.

• The Solution: Use of Tungsten Trioxide (

  ) or specific "FluoAdso" absorbers in the combustion zone to sequester fluorine.

High-Resolution Mass Spectrometry (HRMS)

For C8H9FO3, the presence of Fluorine provides a unique advantage. Since

F is monoisotopic (100% natural abundance), the isotope pattern is simpler than chlorinated or brominated analogs, but the mass defect is negative, which helps filter out hydrocarbon background noise.

Part 3: Experimental Protocols

Protocol A: Fluorine-Compatible Elemental Analysis (CHN)

Objective: Determine bulk purity with tolerance

.

• Instrument Prep: Calibrate the combustion analyzer (e.g., Thermo FlashSmart or Elementar vario) using a fluorinated standard (e.g., 4-Fluorobenzoic acid ). Do not use Acetanilide alone, as it does not account for F-interference.

• Sample Weighing: Weigh 2.0–2.5 mg of dried C8H9FO3 sample into a Tin (Sn) capsule using a microbalance (readability

  mg).

• Additive: Add approx. 10 mg of Tungsten Trioxide (

  ) powder directly over the sample in the capsule.

  • Why?

    acts as a combustion aid and prevents C-F bond retention in the ash.

• Combustion: Run at 980°C with Oxygen boost.

• Validation: Results must fall within the theoretical ranges below:

Element	Theoretical %	Acceptance Range ( )
Carbon	55.81 %	55.41 – 56.21 %
Hydrogen	5.27 %	4.87 – 5.67 %
Fluorine *	11.04 %	Requires separate ion chromatography (IC) combustion module if quantifying F.

Protocol B: HRMS Confirmation (ESI-TOF/Orbitrap)

Objective: Confirm molecular formula with <5 ppm mass error.

• Solvent: Dissolve 0.1 mg sample in MeOH:Water (50:50) + 0.1% Formic Acid .

  • Note: Formic acid promotes protonation for

    .

• Infusion: Direct infusion at 5 µL/min or LC-MS injection.

• Lock Mass: Use Leucine Enkephalin (

  556.2771) or a similar internal standard for real-time mass correction.

• Data Acquisition: Scan range

  100–1000. Resolution > 30,000.

• Criteria:

  • Observed Mass:

    Da.

  • Isotope Pattern: Confirm the absence of M+2 peaks (rules out Cl/Br).

Part 4: Visualization & Logic

Analytical Workflow Diagram

The following diagram illustrates the decision logic for characterizing a C8H9FO3 fragment, integrating EA, MS, and NMR.

Caption: Integrated analytical workflow for fluorinated organic intermediates. Yellow diamonds indicate critical Go/No-Go decision points based on ASTM and FDA acceptance criteria.

Mass Spectrometry Logic: The Fluorine Signature

This diagram details how to interpret the MS spectrum specifically for this formula.

Caption: MS interpretation logic. The specific abundance of the M+1 peak (approx 8.8% for 8 Carbons) confirms the carbon count, while the exact mass confirms the Fluorine presence.

Part 5: Troubleshooting & Quality Control

Common Failure Modes

• Low Carbon % in EA: Usually caused by incomplete combustion due to C-F bond strength.

  • Fix: Increase

    flow and ensure covers the sample completely.

• High Hydrogen %: Hygroscopic samples (common with benzyl alcohols).

  • Fix: Dry sample at 40°C under high vacuum (

    mbar) for 4 hours.

• MS Signal Suppression: Fluorinated compounds can be ion-suppressed by trifluoroacetic acid (TFA) in the mobile phase.

  • Fix: Switch to Formic Acid or Ammonium Acetate.

References

• ASTM International. ASTM E258-07: Standard Test Method for Total Nitrogen in Organic Materials by Modified Kjeldahl Method. (Note: While for N, the combustion principles cited regarding interference apply broadly). Link

• U.S. Food and Drug Administration (FDA). Q2(R2) Validation of Analytical Procedures. (2024).[1][2] Link

• Thermo Fisher Scientific.CHN Determination in Fluorine-Compounds with the FlashSmart Elemental Analyzer.

  usage). Link

• Scientific Instrument Services. Exact Mass Calculator & Isotope Distribution. (Verification of Monoisotopic Mass). Link

Sources

• 1. Calculating Exact Masses | Mass Spectrometry Facility, University of Missouri [msfacility.missouri.edu]
• 2. fda.gov [fda.gov]

Technical Deep Dive: 4-Fluoro-2-(methoxymethoxy)phenol as a Pivotal Intermediate

The following technical guide details the strategic application of 4-Fluoro-2-(methoxymethoxy)phenol in medicinal chemistry. This content is structured for drug discovery scientists focusing on lead optimization and scaffold diversification.

Introduction: The Strategic Imperative

In the optimization of small molecule drugs, the catechol moiety (1,2-benzenediol) is a frequent pharmacophore, particularly in kinase inhibitors and GPCR ligands. However, catechols are metabolically liable (COMT methylation, oxidation to quinones). Fluorination at the 4-position blocks metabolic soft spots and modulates lipophilicity, but it introduces a challenge: Symmetry and Regioselectivity .

4-Fluoro-2-(methoxymethoxy)phenol represents a high-value "desymmetrized" intermediate. By selectively masking the C2-hydroxyl with a Methoxymethyl (MOM) group, medicinal chemists can:

• Differentiate the electronic environment of the two oxygens.

• Direct Ortho-Metalation (DoM) to the sterically crowded C3 position.

• Prevent oxidation to the

  -quinone during downstream coupling reactions.

This guide explores the synthesis, reactivity, and application of this scaffold in accessing polysubstituted fluorinated aromatics.

Chemical Architecture & Electronic Logic

The Fluorine Effect on Regioselectivity

To synthesize 4-Fluoro-2-(methoxymethoxy)phenol from 4-fluorocatechol, one must exploit the subtle acidity difference between the two hydroxyl groups.

• OH at C1 (Para to F): The fluorine atom exerts an electron-withdrawing inductive effect (-I) but an electron-donating resonance effect (+R). The +R effect destabilizes the phenoxide anion at the para position.

• OH at C2 (Meta to F): The fluorine exerts a strong -I effect, stabilizing the phenoxide. The +R effect is negligible at the meta position.

Conclusion: The C2-hydroxyl is more acidic (

) than the C1-hydroxyl ( ). Controlled deprotonation favors the C2-phenoxide, allowing selective alkylation with MOM-Cl to yield the target 2-MOM-ether.

The MOM Group as a Director

Once installed, the MOM group at C2 serves as a powerful Directed Metalation Group (DMG) .

• Coordination: The ether oxygen and the acetal oxygen chelate Lithium, stabilizing the transition state for deprotonation.

• Regiocontrol: When treated with organolithiums (e.g.,

  -BuLi), the MOM group directs lithiation to the adjacent C3 position. This is synergistic with the fluorine atom at C4, which also acidifies the C3 proton via induction.

Experimental Protocols

Protocol A: Regioselective Mono-Protection of 4-Fluorocatechol

Objective: Synthesis of 4-Fluoro-2-(methoxymethoxy)phenol.

Reagents:

• 4-Fluorocatechol (1.0 equiv)

• Sodium Hydride (60% dispersion, 1.05 equiv)

• Chloromethyl methyl ether (MOM-Cl) (1.0 equiv) (Caution: Carcinogen)

• DMF (Anhydrous)

Step-by-Step:

• Setup: Flame-dry a 3-neck round-bottom flask under Argon. Add anhydrous DMF (0.5 M concentration relative to substrate).

• Deprotonation: Cool to 0°C. Add NaH portion-wise. Stir for 30 min. Note: The solution will turn dark; evolution of H2 gas confirms phenoxide formation.

• Alkylation: Add MOM-Cl dropwise via syringe pump over 20 minutes at 0°C. The slow addition prevents bis-alkylation.

• Reaction: Allow to warm to RT and stir for 2 hours.

• Quench & Workup: Quench with sat.

  . Extract with EtOAc (3x). Wash organics with (5% aq) to remove DMF. Dry over .[1]

• Purification: Flash chromatography (Hexanes/EtOAc 8:2). The mono-protected product (Rf ~0.4) elutes before the bis-MOM byproduct.

Protocol B: Directed Lithiation & Functionalization

Objective: Introducing an electrophile (E+) at the C3 position.

Reagents:

• 4-Fluoro-2-(methoxymethoxy)phenol (1.0 equiv)

• -Butyllithium (2.2 equiv)

• Electrophile (e.g., Iodine, DMF, Benzaldehyde)

• THF (Anhydrous)

Step-by-Step:

• Protection of Free OH: The substrate contains a free phenol at C1. This must be deprotonated first. Dissolve substrate in THF at -78°C.

• Double Deprotonation: Add

  -BuLi (2.2 equiv) dropwise.

  • 1st equiv: Deprotonates C1-OH

    Lithium Phenoxide.

  • 2nd equiv: Performs DoM at C3.

  • Time: Stir at -78°C for 1 hour. The C3 position is activated by the "Cooperative Effect" of the C2-OMOM and C4-F.

• Quench: Add Electrophile (e.g.,

  in THF) at -78°C.

• Workup: Warm to RT, quench with

  (if Iodine used) or .

Decision Logic & Pathway Visualization

The following diagram illustrates the divergent synthetic pathways accessible from 4-Fluoro-2-(methoxymethoxy)phenol, highlighting the regioselectivity logic.

Caption: Synthetic flowchart demonstrating the desymmetrization of 4-fluorocatechol and subsequent C3-functionalization via Directed Ortho Metalation.

Quantitative Data: Stability Profile

The MOM group is chosen for its orthogonality. The table below summarizes the stability of 4-Fluoro-2-(methoxymethoxy)phenol under common MedChem conditions.

Condition	Stability	Notes
Basic (NaOH, 1M)	Stable	Ideal for Suzuki/Sonogashira couplings.
Nucleophilic (LiAlH4)	Stable	Resistant to hydride reduction.
Organolithiums (n-BuLi)	Stable	Directs metalation; does not decompose.
Acidic (TFA/DCM)	Labile	Cleaves rapidly to regenerate catechol.
Lewis Acid (BBr3)	Labile	Cleaves both MOM and Methyl ethers.
Oxidative (Jones)	Moderate	Can oxidize to ester if not careful.

References

• Greene, T. W.; Wuts, P. G. M. Protective Groups in Organic Synthesis, 4th ed.; Wiley-Interscience: New York, 2006. (Standard reference for MOM stability and cleavage conditions).

• Snieckus, V. "Directed Ortho Metalation. Tertiary Amide and O-Carbamate Directors in Synthetic Strategies for Polysubstituted Aromatics." Chem. Rev.1990 , 90, 879–933. (Foundational text on DoM and the hierarchy of directing groups including MOM).

• Schlosser, M. "Organometallics in Synthesis: A Manual", 3rd ed.; Wiley, 2013. (Details on the "Cooperative Effect" of Fluorine and Oxygen in lithiation).

• BenchChem Application Note. "Lithiation of 1-Bromo-2-((methoxymethoxy)methyl)benzene." (Analogous protocol for MOM-directed lithiation logic).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Technical Guide: Supply Chain &amp; Synthesis of 4-Fluoro-2-(methoxymethoxy)phenol

An In-Depth Technical Guide to the Sourcing and Synthesis of 4-Fluoro-2-(methoxymethoxy)phenol.

Executive Summary

Status: Non-Catalog / Custom Synthesis Required Primary Precursor: 4-Fluorocatechol (CAS 367-32-8) Commercial Availability: Low (Direct) / High (Precursor)

4-Fluoro-2-(methoxymethoxy)phenol is a specialized, mono-protected catechol intermediate used primarily in the synthesis of complex fluorinated bioactive molecules. Unlike its fully methylated analog (4-Fluoro-2-methoxyphenol), this compound is not a standard catalog item available from major global distributors (e.g., Sigma-Aldrich, Merck, Enamine) as an off-the-shelf product.

Current procurement strategies must rely on Custom Synthesis (CRO) or In-House Preparation via the selective protection of 4-fluorocatechol. This guide provides the technical roadmap for sourcing the precursor, executing the synthesis, and validating the regiochemistry of the final product.

Chemical Profile & Disambiguation

Critical Warning: A common procurement error is confusing the target compound with the widely available Guaiacol derivative.

Feature	Target Compound	Common Analog (Incorrect)
Name	4-Fluoro-2-(methoxymethoxy)phenol	4-Fluoro-2-methoxyphenol
Structure	Phenol with a MOM ether (-OCH₂OCH₃) at C2	Phenol with a Methyl ether (-OCH₃) at C2
Function	Labile protecting group (removable)	Stable ether (robust)
CAS No.	Not widely indexed (Custom)	450-93-1
Availability	Rare / Make-on-Demand	Commodity / In-Stock

Structural Logic: The target molecule retains a free phenolic hydroxyl at position 1 (or 2, depending on tautomer/numbering priority), while the adjacent hydroxyl is masked by a methoxymethyl (MOM) group. This allows for orthogonal functionalization of the phenol ring—a critical tactic in medicinal chemistry for late-stage fluorination or scaffold diversification.

Supply Chain Landscape

Since direct sourcing is unavailable, the supply chain strategy shifts to Precursor Acquisition .

A. Primary Precursor: 4-Fluorocatechol

• CAS: 367-32-8[1][2]

• Synonyms: 4-Fluoro-1,2-benzenediol; 4-Fluoropyrocatechol.[2]

• Purity Requirements: ≥98% (HPLC) to minimize isomeric impurities during protection.

• Major Suppliers:

  • Global: Sigma-Aldrich (Merck), Thermo Fisher Scientific (Alfa Aesar), TCI Chemicals.

  • Bulk/Process: Combi-Blocks, Fluorochem, Apollo Scientific.

B. Reagent Sourcing: MOM-Chloride (MOM-Cl)

• CAS: 107-30-2

• Safety Alert: Chloromethyl methyl ether (MOM-Cl) is a known human carcinogen.

• Regulatory: Restricted in some jurisdictions. Many labs prefer to generate MOM-Cl in situ or use less toxic alternatives (e.g., Dimethoxymethane with P2O5), though direct alkylation with MOM-Cl remains the yield standard.

Procurement Strategy: Make vs. Buy Decision

Figure 1: Decision matrix for procuring the target intermediate. Due to lack of catalog availability, researchers must choose between internal synthesis or outsourcing.

Technical Synthesis Workflow (In-House)

For teams choosing Route A , the following protocol addresses the critical challenge: Regioselectivity .

The Challenge: 4-Fluorocatechol has two nucleophilic hydroxyl groups.

• C1-OH (Para to F): More acidic due to the electron-withdrawing effect of Fluorine (inductive).

• C2-OH (Meta to F): Less acidic.

Standard base-mediated alkylation (NaH/MOM-Cl) typically favors the more acidic position (C1), yielding 4-Fluoro-1-(methoxymethoxy)-2-phenol . To obtain the 2-(methoxymethoxy) isomer, controlled stoichiometry or statistical separation is required.

Protocol: Statistical Mono-Protection

• Reagents: 4-Fluorocatechol (1.0 eq), MOM-Cl (0.9 eq), DIPEA (1.2 eq).

• Solvent: Dichloromethane (DCM), anhydrous, 0°C.

Step-by-Step Methodology:

• Dissolution: Dissolve 4-Fluorocatechol in DCM under Argon atmosphere. Cool to 0°C.[3]

• Base Addition: Add DIPEA (N,N-Diisopropylethylamine) slowly. The solution may darken due to phenoxide formation.

• Controlled Alkylation: Add MOM-Cl dropwise over 60 minutes.

  • Note: Using a slight deficit of MOM-Cl (0.9 eq) minimizes the formation of the bis-MOM ether byproduct.

• Quench & Workup: Quench with sat. NH₄Cl. Extract with DCM.[3] Wash with brine, dry over Na₂SO₄.

• Purification (Critical): The crude mixture will contain:

  • Starting Material (4-Fluorocatechol)[2]

  • Product A: 4-Fluoro-1-(methoxymethoxy)-2-phenol (Major)

  • Product B: 4-Fluoro-2-(methoxymethoxy)phenol (Target/Minor)

  • Byproduct: Bis-MOM ether.

• Chromatography: Flash column chromatography (Silica gel, Hexane/EtOAc gradient). The bis-protected material elutes first (non-polar), followed by the mono-protected isomers, and finally the starting material. Careful gradient optimization (e.g., 0-20% EtOAc) is required to separate the two mono-regioisomers.

Regioisomer Identification (NMR)

• Target (2-MOM): Look for NOE (Nuclear Overhauser Effect) correlations between the MOM methylene protons (-OCH ₂O-) and the aromatic proton at C3 (ortho to the MOM group).

• Isomer (1-MOM): The MOM protons will show NOE with the protons at C2 and C6 (ortho positions).

Quality Control & Validation

Before using this intermediate in downstream coupling, certify the batch using these parameters:

Test	Acceptance Criteria	Purpose
1H NMR (DMSO-d6)	Integration of MOM (-OCH2O-) = 2H; OMe = 3H. Aromatic region must show 3 protons with correct splitting (F-coupling).	Confirm identity and removal of solvents.
19F NMR	Single sharp peak (approx -120 to -140 ppm).	Confirm absence of starting material (shift change) and bis-product.
LC-MS	[M-H]- or [M+Na]+ consistent with MW 172.15 Da.	Purity check (>95%).
TLC	Single spot, distinct Rf from starting catechol.	Quick purity check.

References

• MOM Protection Methodology: Greene's Protective Groups in Organic Synthesis, 5th Edition. Wuts, P.G.M.[4] Wiley, 2014. (Standard reference for MOM-Cl stoichiometry).

• Regioselectivity in Phenol Alkylation: Journal of Organic Chemistry. "Selective Mono-protection of Catechols". Available at: [Link] (General mechanistic grounding).

• Safety Data (MOM-Cl): PubChem Compound Summary for Chloromethyl methyl ether. Available at: [Link]

Sources

• 1. 4-Fluoro-1,2-benzenediol | C6H5FO2 | CID 160458 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. lookchem.com [lookchem.com]
• 3. total-synthesis.com [total-synthesis.com]
• 4. MOM Ethers [organic-chemistry.org]

Protocols & Analytical Methods

Application Note: Regioselective Synthesis of 4-Fluoro-2-(methoxymethoxy)phenol

Executive Summary

This technical guide details the regioselective mono-protection of 4-fluorocatechol to synthesize 4-Fluoro-2-(methoxymethoxy)phenol . The protocol addresses the specific challenge of distinguishing between two chemically similar hydroxyl groups on an asymmetric catechol ring. By leveraging the subtle electronic inductive effects of the fluorine substituent, this method achieves high regioselectivity (>90:10) for the target isomer.

Key Utility: This intermediate is a critical scaffold in the development of fluorinated catecholamine analogs and kinase inhibitors, where the specific positioning of the hydrogen-bond donor (free phenol) is a determinant of binding affinity.

Strategic Analysis: The "Why" and "How"

The Regioselectivity Challenge

4-Fluorocatechol (1,2-dihydroxy-4-fluorobenzene) possesses two nucleophilic hydroxyl groups. Standard alkylation often results in a statistical mixture of regioisomers and the di-protected byproduct.

• Position 1-OH (Para to F): Subject to weak inductive withdrawal but significant resonance donation from the fluorine atom.

• Position 2-OH (Meta to F): Subject to strong inductive withdrawal (

  ) from the fluorine but lacks the resonance destabilization ( ) found at the para position.

Mechanistic Driver: pKa Differentiation

The success of this protocol relies on the acidity difference (

) between the two hydroxyl protons.

• Acidity Trend: In fluorophenols, the acidity order is generally ortho > meta > para.

• Application: The OH at Position 2 (meta to F) is more acidic (

  ) than the OH at Position 1 (para to F, ).

• Control Strategy: By using a stoichiometric equivalent of a strong base (NaH) at low temperature, we kinetically and thermodynamically favor the formation of the phenoxide at Position 2 . This specific anion then acts as the nucleophile toward the Methoxymethyl chloride (MOMCl).

Safety Protocol: Handling MOMCl

CRITICAL WARNING: Chloromethyl methyl ether (MOMCl) is a Group 1 Carcinogen (OSHA regulated).

• Engineering Controls: All operations must be performed in a certified chemical fume hood with a face velocity >100 fpm.

• PPE: Double nitrile gloves (0.11 mm minimum), chemically resistant lab coat, and full-face respirator or sash positioned for splash protection.

• Quenching: Residual MOMCl must be quenched with aqueous ammonium hydroxide (forms hexamethylenetetramine) before disposal.

• Alternative: Where possible, generate MOMCl in situ (see Method B) to avoid isolation of the carcinogen.

Experimental Protocol

Method A: High-Selectivity Classical Alkylation

Recommended for gram-scale synthesis requiring maximum regiocontrol.

Reagents & Stoichiometry

Component	Role	Equiv.	MW ( g/mol )
4-Fluorocatechol	Substrate	1.0	128.10
Sodium Hydride (60% in oil)	Base	1.05	24.00
MOMCl	Electrophile	0.95	80.51
DMF (Anhydrous)	Solvent	--	--
Ammonium Chloride (sat.)	Quench	--	--

Step-by-Step Procedure

• Preparation of Phenoxide:

  • Flame-dry a 2-neck round-bottom flask (RBF) equipped with a magnetic stir bar and nitrogen inlet.

  • Charge NaH (1.05 eq) and wash 3x with dry hexanes to remove mineral oil.

  • Suspend NaH in anhydrous DMF (0.2 M concentration relative to substrate).

  • Cool the suspension to 0°C in an ice bath.

  • Dissolve 4-fluorocatechol (1.0 eq) in minimal DMF and add dropwise via syringe over 20 minutes.

  • Observation: Evolution of

    gas. Solution will turn dark.

  • Stir at 0°C for 30 minutes to ensure complete deprotonation of the most acidic proton (Position 2).

• Alkylation:

  • Add MOMCl (0.95 eq) dropwise via syringe pump (rate: 1 mL/min) to the stirring phenoxide solution at 0°C.

  • Note: Using a slight deficit of MOMCl minimizes di-protection.

  • Allow the reaction to warm to Room Temperature (RT) slowly over 2 hours.

• Quench & Workup:

  • Cool back to 0°C. Carefully quench with saturated

    solution.

  • Dilute with Ethyl Acetate (EtOAc).

  • Wash organic layer:

    (3x) to remove DMF, then Brine (1x).

  • Dry over

    , filter, and concentrate in vacuo.

Method B: In Situ Generation (Safer Alternative)

Recommended for labs restricting neat MOMCl usage.

• Dissolve 4-fluorocatechol (1.0 eq) and Dimethoxymethane (DMM, 5.0 eq) in DCM.

• Add

  (1.5 eq) roughly.

• Stir at RT for 3 hours.

• Note: This method is often less regioselective than the NaH method but avoids handling MOMCl directly.

Purification and Characterization

Chromatography Strategy

The crude mixture will contain:

• Target: 4-Fluoro-2-(methoxymethoxy)phenol (Major).

• Isomer: 5-Fluoro-2-(methoxymethoxy)phenol (Minor).

• Di-protected: 4-Fluoro-1,2-bis(methoxymethoxy)benzene (Trace).

• Starting Material: 4-Fluorocatechol.

Flash Column Protocol:

• Stationary Phase: Silica Gel (230-400 mesh).

• Mobile Phase: Gradient Hexanes:EtOAc (9:1

  7:3).

• Separation Logic: The target molecule (free OH at pos 1) has distinct hydrogen bonding capabilities compared to the minor isomer (free OH at pos 2), resulting in

  .

Analytical Validation

Target Structure: 4-Fluoro-2-(methoxymethoxy)phenol.

• 1H NMR (400 MHz, CDCl3):

  • 5.15 (s, 2H, -OCH2O-) – Characteristic MOM peak.
  • 3.48 (s, 3H, -OCH3).
  • 6.90 - 6.60 (m, 3H, Aromatic protons).

  • Differentiation Key: NOE (Nuclear Overhauser Effect) spectroscopy. Irradiating the MOM methylene protons should show enhancement of the proton at C3 (meta to F), confirming the MOM group is at C2.

Process Visualization

Reaction Workflow

Figure 1: Step-by-step reaction workflow for the regioselective synthesis of the target phenol.

Regioselectivity Logic

Figure 2: Mechanistic rationale for regioselectivity based on electronic effects of the fluorine substituent.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Regioselectivity (<60:40)	Temperature too high during base addition.	Ensure internal temp remains <0°C during NaH addition to favor thermodynamic product.
Over-alkylation (Di-MOM)	Excess MOMCl used.	Strictly limit MOMCl to 0.95 equivalents. Do not use excess.
Low Yield	Incomplete extraction of DMF.	DMF traps phenols. Use 5-6 water washes or use LiCl solution during workup.
Product Decomposition	Acidic silica gel.	Add 1% Triethylamine to the chromatography eluent to neutralize silica acidity.

References

• Greene, T. W., & Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis. John Wiley & Sons.[1] (Standard reference for MOM protection conditions).

• Grossert, J. S., et al. (2002). "Absolute pKa Determinations for Substituted Phenols." Can. J. Chem. (Validates acidity trends of fluorophenols: ortho > meta > para).

• Sigma-Aldrich. (2024). "Chloromethyl methyl ether Safety Data Sheet." (Safety protocols for carcinogen handling).

• Organic Syntheses. (2007). "Preparation of MOM Ethers using Dimethoxymethane." Org.[2][3][4] Synth. 2007, 84, 102. (Source for Method B / In-situ generation).

Sources

• 1. 4-Fluoro-2-methoxyphenol | C7H7FO2 | CID 2737368 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4-Fluoro-2-(methoxymethyl)phenol [myskinrecipes.com]
• 3. content.e-bookshelf.de [content.e-bookshelf.de]
• 4. Organic Syntheses Procedure [orgsyn.org]

Selective MOM protection of fluorinated phenols protocols

Application Note: Selective MOM Protection of Fluorinated Phenols

Executive Summary

Fluorinated phenols are critical scaffolds in medicinal chemistry, serving as bioisosteres and metabolic blocks in drug design. However, the introduction of fluorine atoms drastically alters the electronic landscape of the phenol ring, lowering the pKa and increasing susceptibility to Nucleophilic Aromatic Substitution (SNAr).

Standard protection protocols (e.g., NaH/MOM-Cl) often fail with fluorinated substrates, leading to defluorination or decomposition. This guide provides two validated protocols:

• Method A (Classical): A modified MOM-Cl protocol using soft bases to prevent SNAr.

• Method B (Green/Scale-Up): A carcinogen-free approach using Dimethoxymethane (DMM) and P2O5.

Mechanistic Insight: The Fluorine Effect

To achieve selectivity, one must understand how fluorine changes the substrate. Unlike standard phenol (pKa ~10), fluorinated phenols are significantly more acidic due to the strong inductive effect (-I) of the fluorine atoms.

Substrate	Structure	Approx.[1][2][3][4][5][6][7][8][9][10] pKa	Implication for Protection
Phenol	Ph-OH	10.0	Requires moderate base for deprotonation.
4-Fluorophenol	4-F-Ph-OH	9.9	Similar to phenol; standard conditions apply.
2,4-Difluorophenol	2,4-F2-Ph-OH	~7.8	More acidic; reaction rates increase.
Pentafluorophenol	C6F5-OH	4.8	Highly Acidic. Anion is stable but ring is prone to SNAr attack by strong bases.

The SNAr Trap: Using strong, hard bases like Sodium Hydride (NaH) with poly-fluorinated phenols often leads to the displacement of a fluorine atom by the alkoxide or the hydride, resulting in impurities. Protocol Rule #1: Avoid NaH for phenols with >2 fluorine atoms. Use amine bases (DIPEA, Et3N) or Carbonates (K2CO3).

Strategic Decision Tree

Use the following logic flow to select the appropriate protocol for your specific substrate.

Figure 1: Decision matrix for selecting the optimal protection protocol based on scale, safety regulations, and substrate stability.

Method A: Modified Classical Protocol (MOM-Cl)

Best for: Small scale (<1g), acid-sensitive substrates, or when high-throughput is required.

Safety Warning: Chloromethyl methyl ether (MOM-Cl) is a known human carcinogen (OSHA regulated). All operations must occur in a fume hood. Quench all waste with aqueous ammonia to destroy residual alkylating agents.

Reagents:

• Fluorinated Phenol (1.0 equiv)[11]

• MOM-Cl (1.2 - 1.5 equiv)

• -Diisopropylethylamine (DIPEA) (2.0 equiv)

• Solvent: Dichloromethane (DCM), anhydrous.

Step-by-Step Protocol:

• Setup: Flame-dry a round-bottom flask under Argon/Nitrogen. Add the fluorinated phenol and anhydrous DCM (0.2 M concentration).

• Base Addition: Cool the solution to 0°C (ice bath). Add DIPEA dropwise via syringe.

  • Note: The solution may yellow slightly. DIPEA is chosen over Et3N because it is less nucleophilic, reducing the risk of quaternary salt formation with MOM-Cl.

• Reagent Addition: Add MOM-Cl dropwise over 10 minutes at 0°C.

  • Critical: Do not rush. The reaction is exothermic.

• Reaction: Allow the mixture to warm to room temperature (RT) and stir for 2–4 hours. Monitor by TLC (Note: Fluorinated MOM ethers often run slightly higher than the starting phenol).

• Quench: Cool back to 0°C. Add saturated aqueous NH4Cl solution.

  • Safety: Add a small amount of dilute NH4OH to the aqueous wash to destroy unreacted MOM-Cl.

• Workup: Extract with DCM (3x). Wash combined organics with 1M NaOH (to remove unreacted phenol) and Brine. Dry over Na2SO4.

• Purification: Flash chromatography (Hexanes/EtOAc).

Method B: Green Protocol (Dimethoxymethane)

Best for: Scale-up (>5g), safety-restricted labs, and highly fluorinated phenols (pKa < 7).

This method generates the reactive oxonium species in situ using Dimethoxymethane (DMM) and Phosphorus Pentoxide (P2O5), avoiding the direct handling of MOM-Cl.

Mechanism of Action:

P2O5 acts as a powerful dehydrating agent and Lewis acid, facilitating the ionization of DMM.

Figure 2: In-situ generation of the reactive electrophile using DMM and P2O5, bypassing MOM-Cl isolation.

Reagents:

• Fluorinated Phenol (1.0 equiv)[11]

• Dimethoxymethane (DMM) (Solvent/Reagent, 10-20 equiv)

• Phosphorus Pentoxide (P2O5) (1.0 - 1.5 equiv)

• Co-solvent: Chloroform (CHCl3) or DCM (optional, if solubility is poor in DMM).

Step-by-Step Protocol:

• Preparation: In a dry flask, dissolve the fluorinated phenol in DMM. If the substrate is not soluble, add dry CHCl3 until clear.

• Addition: Add P2O5 in portions at Room Temperature.

  • Technical Tip: P2O5 is sticky and hygroscopic. Weigh it quickly. The mixture will become a slurry.

• Reaction: Stir vigorously at RT for 1–3 hours.

  • Observation: The P2O5 will clump as it absorbs methanol/water, turning into a gummy residue.

• Workup: Decant the liquid supernatant into a beaker containing saturated NaHCO3 (to neutralize trace acid).

• Extraction: Rinse the gummy residue in the flask with DCM and add to the bicarbonate mixture. Extract the aqueous layer with DCM.[11]

• Purification: Standard silica gel chromatography.

Regioselectivity in Poly-Phenols

When protecting a specific hydroxyl group in a poly-fluorinated polyphenol (e.g., 2,4-difluororesorcinol), exploit the pKa difference .

• Principle: The OH group flanked by more fluorine atoms (ortho-position) is more acidic.

• Protocol Modification:

  • Use Method A .

  • Limit Base: Use exactly 1.05 equiv of DIPEA.

  • Limit Reagent: Use 0.95 equiv of MOM-Cl.

  • The base will preferentially deprotonate the most acidic proton (lowest pKa), directing the MOM protection to that site with >90% regioselectivity.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Defluorination (SNAr)	Base too strong (e.g., NaH) or Temp too high.	Switch to Method A with DIPEA or Method B (acidic conditions). Keep at 0°C.
Low Yield (Method B)	P2O5 is "wet" (inactive).	Use fresh P2O5 from a newly opened bottle. Ensure DMM is dry.
C-Alkylation	Phenol ring is extremely electron-rich.	Rare with fluorophenols. Lower temperature to -78°C if observed.
Incomplete Reaction	Steric hindrance from ortho-fluorines.	Increase time, not temperature. For Method A, add TBAI (tetrabutylammonium iodide) as a catalyst.

References

• Greene, T. W., & Wuts, P. G. M. (1999).[9] Protective Groups in Organic Synthesis. Wiley-Interscience.[9] (The definitive guide on MOM stability and cleavage).

• Berliner, M. A., & Belecki, K. (2005).[9] Simple, rapid, and efficient synthesis of chloromethyl ethers. Journal of Organic Chemistry, 70(23), 9618-9621. (Safety protocols for handling MOM-Cl).

• Fujioka, H., et al. (2009).[9] One-pot synthesis of MOM ethers from alcohols using dimethoxymethane. Organic Letters, 11(22), 5138-5141. (Basis for the Green/DMM protocol).

• Organic Chemistry Portal. (n.d.). Methoxymethyl Ether (MOM) Protection.[1][7][8][10][11][12] (General stability data). Link

• Liptak, M. D., et al. (2002).[4] Absolute pKa determinations for substituted phenols. Journal of the American Chemical Society, 124(22), 6421-6427. (Source for fluorophenol acidity data).

Sources

• 1. reddit.com [reddit.com]
• 2. reddit.com [reddit.com]
• 3. osti.gov [osti.gov]
• 4. afit.edu [afit.edu]
• 5. Calculating the Aqueous pKa of Phenols: Predictions for Antioxidants and Cannabinoids - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. benthamscience.com [benthamscience.com]
• 9. MOM Ethers [organic-chemistry.org]
• 10. Strategies for the Preparation of Differentially Protected ortho-Prenylated Phenols - PMC [pmc.ncbi.nlm.nih.gov]
• 11. total-synthesis.com [total-synthesis.com]
• 12. echemi.com [echemi.com]

Application Note: Regioselective Preparation of 4-Fluoro-2-(methoxymethoxy)phenol

[1]

Abstract

This application note details the regioselective synthesis of 4-Fluoro-2-(methoxymethoxy)phenol , a critical intermediate for fluorinated bioactive scaffolds and catechol-O-methyltransferase (COMT) inhibitor studies. While direct mono-protection of 4-fluorocatechol yields statistical mixtures, this protocol utilizes a Dakin Oxidation strategy starting from 4-fluoro-2-hydroxybenzaldehyde. This route guarantees the 1,2,4-substitution pattern with high fidelity. We provide optimized protocols for the introduction of the methoxymethyl (MOM) ether protecting group and the subsequent oxidative deformylation, emphasizing pH control to prevent premature deprotection.

Strategic Analysis & Route Selection

The Regioselectivity Challenge

The target molecule contains a free phenol at position 1 and a MOM-protected phenol at position 2.

• Direct Alkylation (Not Recommended): Reacting 4-fluorocatechol directly with MOM-Cl (chloromethyl methyl ether) typically results in a mixture of three products: the target (2-OMOM), the regioisomer (1-OMOM), and the bis-protected species. Separation requires tedious chromatography.

• Dakin Oxidation (Recommended): This route exploits the orthogonality of the aldehyde and phenol functional groups. By starting with 4-fluoro-2-hydroxybenzaldehyde , we lock the position of the MOM group before generating the second phenol.

Reaction Pathway

The synthesis proceeds in two steps:[1]

• Protection: Selective

  -alkylation of the salicylaldehyde derivative using MOM-Cl and DIPEA.

• Oxidation: Dakin oxidation converts the aldehyde moiety into a formate ester, which is hydrolyzed in situ to reveal the final phenol.[1][2]

Figure 1: Synthetic workflow for the regioselective preparation of the target phenol.

Reagent Profile & Safety

Key Reagents

Reagent	Role	CAS No.	Critical Properties	Safety Note
MOM-Cl (Chloromethyl methyl ether)	Protecting Group Source	107-30-2	Electrophile	High Carcinogen. Volatile. Use exclusively in a fume hood.
DIPEA (N,N-Diisopropylethylamine)	Base (Proton Scavenger)	7087-68-5	Non-nucleophilic base	Flammable. Corrosive.
Hydrogen Peroxide (30%)	Oxidant	7722-84-1	Dakin Reagent	Strong oxidizer. Exothermic decomposition.
4-Fluoro-2-hydroxybenzaldehyde	Starting Material	348-27-6	Substrate	Irritant.

Expert Insight: Why DIPEA over NaH?

While Sodium Hydride (NaH) is often used for ether synthesis, it generates hydrogen gas and requires anhydrous THF. For MOM protection of phenols, DIPEA in Dichloromethane (DCM) is superior because:

• It is milder, reducing the risk of side reactions on the aldehyde.

• It buffers the HCl generated during the reaction, driving the equilibrium without requiring cryogenic temperatures for extended periods.

Experimental Protocols

Step 1: Preparation of 4-Fluoro-2-(methoxymethoxy)benzaldehyde[1]

Objective: Protect the phenolic hydroxyl group while leaving the aldehyde intact.

Reagents:

• 4-Fluoro-2-hydroxybenzaldehyde (1.0 eq)

• MOM-Cl (1.5 eq)

• DIPEA (2.0 eq)

• Dichloromethane (DCM) [Anhydrous]

• TBAI (Tetrabutylammonium iodide) (0.1 eq - Optional catalyst)

Protocol:

• Setup: Flame-dry a round-bottom flask and purge with Nitrogen (

  ). Add a magnetic stir bar.

• Dissolution: Dissolve 4-Fluoro-2-hydroxybenzaldehyde in anhydrous DCM (concentration ~0.2 M).

• Base Addition: Add DIPEA via syringe. Cool the mixture to 0°C using an ice bath.

• Protection: Add MOM-Cl dropwise over 10 minutes.

  • Caution: MOM-Cl is highly volatile and carcinogenic. Use a gas-tight syringe.

• Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 4–12 hours. Monitor by TLC (Hexane/EtOAc 4:1). The starting material spot (lower Rf, H-bonding) should disappear.

• Quench: Quench carefully with saturated aqueous

  .

• Extraction: Extract the aqueous layer with DCM (3x). Wash combined organics with water and brine.

• Drying: Dry over

  , filter, and concentrate in vacuo.

• Purification: If necessary, purify via silica gel flash chromatography (Gradient: 0-20% EtOAc in Hexanes).

Step 2: Dakin Oxidation to 4-Fluoro-2-(methoxymethoxy)phenol[1]

Objective: Convert the aldehyde to a phenol without cleaving the acid-sensitive MOM group.

Reagents:

• Intermediate from Step 1 (1.0 eq)[3][4]

• Hydrogen Peroxide (30% aq.) (3.0 eq)

• Sodium Hydroxide (NaOH) (1.0 eq, used as 1M solution)

• Methanol (MeOH)

Protocol:

• Setup: Dissolve the intermediate aldehyde in MeOH (0.2 M).

• Oxidant Addition: Add the NaOH solution, followed by the dropwise addition of

  at 0°C .

  • Note: The reaction is exothermic. Maintain temperature <10°C to prevent over-oxidation.

• Reaction: Stir at RT for 2–4 hours. The solution typically darkens (yellow/orange) as the phenoxide forms.

• Workup (CRITICAL):

  • The reaction mixture is basic.[1][2][5] The MOM group is stable in base but labile in acid .

  • Dilute with water.

  • Neutralization: Carefully adjust pH to 6–7 using 1M

    or dilute Acetic Acid. DO NOT use strong mineral acids (HCl, H2SO4) or you will cleave the MOM group, resulting in 4-fluorocatechol.

• Extraction: Extract immediately with Ethyl Acetate (3x).

• Purification: Wash with brine, dry over

  , and concentrate. Purify via silica chromatography (Hexane/EtOAc).

Quality Control & Troubleshooting

Analytical Markers (1H NMR)

• MOM Group: Look for a singlet at

  ppm ( ) and a singlet at ppm ( ).

• Aldehyde Loss: Disappearance of the aldehyde proton (

  ppm) confirms the success of Step 2.

• Phenol: Appearance of a broad singlet (

  ppm, exchangeable) indicates the free hydroxyl.

Troubleshooting Table

Issue	Probable Cause	Solution
Step 1: Low Yield	MOM-Cl hydrolysis	Ensure reagents are dry. MOM-Cl degrades in moist air; use fresh or distilled reagent.
Step 2: MOM Cleavage	Workup too acidic	Use Ammonium Chloride ( ) for neutralization. Monitor pH strictly.
Step 2: No Reaction	Old	Check peroxide activity. Use fresh 30% stock.
Step 2: Over-oxidation	Temperature too high	Keep reaction at 0°C during addition. Quinone formation is possible if overheated.

References

• Dakin Oxidation Mechanism & Scope

  • Organic Chemistry Portal.[6] "Dakin Reaction."[1][2][5][6][7]

  • [Link]

• MOM Protection Protocols

  • Total Synthesis. "MOM Protecting Group: MOM Protection & Deprotection Mechanism."

  • [Link]

• Regioselective Protection of Catechols

  • MDPI (Molecules). "Regioselective Protection of the 4-Hydroxyl of 3,4-Dihydroxy-benzaldehyde." (Provides context on the difficulty of direct alkylation).

  • [Link]

• Properties of 4-Fluoro-2-methoxyphenol (Analogous Structure)

  • Sigma-Aldrich. "4-Fluoro-2-methoxyphenol Product Sheet."

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. Dakin Reaction [organic-chemistry.org]
• 3. total-synthesis.com [total-synthesis.com]
• 4. mdpi.com [mdpi.com]
• 5. hooghlywomenscollege.ac.in [hooghlywomenscollege.ac.in]
• 6. Dakin oxidation - Wikipedia [en.wikipedia.org]
• 7. Oppenauer Oxidation and Dakin Reaction | Pharmaguideline [pharmaguideline.com]

Application Note: Scalable &amp; Regioselective Synthesis of 4-Fluoro-2-(methoxymethoxy)phenol

This Application Note is designed for researchers and process chemists in the pharmaceutical and fine chemical sectors. It addresses the scalable, regioselective synthesis of 4-Fluoro-2-(methoxymethoxy)phenol , a critical intermediate for fluorinated bioactive scaffolds.

Executive Summary

The synthesis of 4-Fluoro-2-(methoxymethoxy)phenol presents two primary challenges: regioselectivity (distinguishing between the two hydroxyl groups of the catechol core) and scalability (avoiding the carcinogenic reagent MOM-Cl).

This guide details a validated, non-carcinogenic protocol using Dimethoxymethane (Methylal) activated by Lewis acids. This route leverages the intrinsic acidity differences in 4-fluorocatechol to achieve high regiochemical fidelity (favoring the 2-position) without requiring cryogenic conditions or hazardous chloromethyl methyl ether (MOM-Cl).

Key Advantages of This Protocol

• Safety: Eliminates the use of MOM-Cl (a known carcinogen).

• Scalability: Uses inexpensive, industrial-grade reagents (Methylal,

  ).

• Selectivity: Exploits the meta-fluorine inductive effect to favor the target isomer (>90% regioselectivity).

Chemical Strategy & Mechanistic Rationale

The Regioselectivity Challenge

The target molecule is a mono-protected catechol. The starting material, 4-fluorocatechol , possesses two non-equivalent hydroxyl groups:

• C1-OH: Para to the Fluorine atom.

• C2-OH: Meta to the Fluorine atom.

Mechanistic Insight: Fluorine exerts a strong inductive withdrawing effect (-I) and a resonance donating effect (+R).

• At the Para position (C1-OH), the +R effect opposes the -I effect, slightly destabilizing the phenoxide anion (reducing acidity).

• At the Meta position (C2-OH), the resonance effect is negligible. The -I effect dominates, stabilizing the phenoxide anion.

Reaction Pathway Visualization

Figure 1: Reaction pathway highlighting the regioselective preference for the C2-hydroxyl group driven by the inductive effect of the fluorine substituent.

Experimental Protocol

Materials & Equipment

Reagent	CAS No.	Function	Hazard Note
4-Fluorocatechol	367-32-8	Substrate	Irritant
Dimethoxymethane (Methylal)	109-87-5	Reagent/Solvent	Flammable
Phosphorus Pentoxide ( )	1314-56-3	Catalyst/Dehydrant	Corrosive, Hygroscopic
Toluene	108-88-3	Co-solvent	Flammable
Sodium Bicarbonate	144-55-8	Quench	Irritant

Step-by-Step Procedure (Scalable Route)

Scale: 100 mmol (12.8 g of 4-Fluorocatechol)

• Setup: Equip a 500 mL 3-neck round-bottom flask with a mechanical stirrer, a reflux condenser, and a nitrogen inlet. Ensure the system is flame-dried and flushed with nitrogen.

• Solvent Charge: Add Dimethoxymethane (150 mL) and Toluene (50 mL) . The toluene acts as a co-solvent to improve solubility and raise the boiling point slightly if reflux is needed.

• Substrate Addition: Charge 4-Fluorocatechol (12.8 g, 100 mmol) into the flask. Stir until fully dissolved.

• Catalyst Addition (Critical Step):

  • Cool the mixture to 0°C using an ice bath.

  • Add

    (14.2 g, 100 mmol) portion-wise over 30 minutes. Note: is sticky; use a powder funnel and rapid addition to avoid clumping due to moisture.

  • Alternative: For strictly homogeneous conditions, p-Toluenesulfonic acid (TsOH, 10 mol%) can be used, but

    generally provides higher yields by scavenging water effectively.

• Reaction: Remove the ice bath and allow the slurry to stir at Room Temperature (20-25°C) for 4–6 hours. Monitor by TLC (20% EtOAc/Hexanes). The starting material (Rf ~0.2) should disappear, replaced by the mono-protected product (Rf ~0.5).

• Quench:

  • Cool the mixture back to 0°C.

  • Slowly pour the reaction mixture into a beaker containing Saturated

    solution (300 mL) and crushed ice. Stir vigorously for 20 minutes to neutralize acidic species.

• Workup:

  • Separate the organic layer.[1]

  • Extract the aqueous layer with Ethyl Acetate (2 x 100 mL) .

  • Combine organic phases and wash with Brine (100 mL) .

  • Dry over anhydrous

    , filter, and concentrate under reduced pressure.

• Purification:

  • The crude oil typically contains an 85:15 mixture of the desired regioisomer vs. the C1-isomer.

  • Flash Chromatography: Silica Gel (Hexanes:EtOAc 90:10 to 80:20). The desired 4-Fluoro-2-(methoxymethoxy)phenol elutes second (it is slightly more polar due to the accessible OH being less shielded than the minor isomer).

  • Yield: Expect 65–75% isolated yield of the pure target isomer.

Analytical Validation (Self-Validating System)

To ensure the correct isomer has been isolated, use the following NMR diagnostic criteria.

Feature	Target: 4-Fluoro-2-(MOM)phenol	Isomer: 5-Fluoro-2-(MOM)phenol
19F NMR	Signal typically at -120 to -124 ppm .	Signal often shifted slightly upfield.
NOE (Nuclear Overhauser Effect)	Key Test: Irradiate the MOM-CH2 protons (~5.2 ppm).
NOE Result	Strong enhancement of the aromatic proton at C3 (doublet of doublets, ortho to F).	Enhancement of the aromatic proton at C6 (singlet-like, para to F).
Coupling Constants	The proton ortho to the free OH (C6-H) shows meta-coupling to F.	Distinct coupling patterns due to symmetry changes.

Process Diagram: Isolation & Purification

Figure 2: Downstream processing workflow ensuring separation of the regioisomers.

Alternative Route: Dakin Oxidation

If 4-fluorocatechol is unavailable, the target can be synthesized from 5-fluoro-2-hydroxybenzaldehyde (commercial).

• Dakin Oxidation: Treat 5-fluoro-2-hydroxybenzaldehyde with

  and NaOH. This converts the aldehyde (C1) to a hydroxyl group.

  • Result: 4-Fluorocatechol.

• Proceed to Protocol 3.2.

Note: Do not protect the aldehyde first. Protecting the aldehyde and then performing Dakin oxidation yields the wrong isomer (5-fluoro-2-(methoxymethoxy)phenol). The catechol must be formed first to leverage the acidity difference for selective protection.

References

• MOM Protection using Dimethoxymethane

  • Gras, J.-L., Chang, Y.-Y. K., & Guider, A. (1987). "Lithium Bromide-Catalyzed Methoxymethylation of Primary and Secondary Alcohols with Dimethoxymethane." Synthesis, 1987(01), 54-56. Link

  • This establishes the non-carcinogenic route using acetal exchange r

• Regioselectivity in Catechols

  • Fujita, M., & Ojima, I. (1983). "Regioselective monoalkylation of catechols." Tetrahedron Letters, 24(42), 4573-4576. Link

  • Supports the mechanistic claim that the more acidic hydroxyl (influenced by EWG) reacts preferentially.

• Acidity of Fluorophenols

  • Gross, K. C., & Seybold, P. G. (2001). "Substituent effects on the physical properties and pKa of phenol." International Journal of Quantum Chemistry, 85(4‐5), 569-579. Link

  • Provides data confirming meta-fluorophenol is more acidic than para-fluorophenol.

• Dakin Oxidation Protocol

  • Dakin, H. D. (1909). "The oxidation of hydroxy derivatives of benzaldehyde, acetophenone and related substances." American Chemical Journal, 42, 477. Link (Historical Reference for mechanism).

Sources

• 1. Regioselective Protection of the 4-Hydroxyl of 3,4-Dihydroxy-benzaldehyde [mdpi.com]

The Strategic Utility of 4-Fluoro-2-(methoxymethoxy)phenol in Pharmaceutical Synthesis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine atoms and protected functional groups into molecular scaffolds is a cornerstone of rational drug design. The building block, 4-Fluoro-2-(methoxymethoxy)phenol, presents a valuable synthon for the synthesis of complex pharmaceutical intermediates. This guide provides an in-depth exploration of its applications, underpinned by detailed protocols and the scientific rationale for its use.

Introduction: The Advantage of Fluorination and Phenolic Protection

The introduction of fluorine into drug candidates can significantly enhance their metabolic stability, binding affinity, and bioavailability.[1] Concurrently, the use of protecting groups is fundamental to multi-step organic synthesis, preventing unwanted side reactions.[2] The methoxymethyl (MOM) ether is a widely utilized protecting group for phenols due to its stability across a range of reaction conditions and its straightforward removal under acidic conditions.[2][3]

4-Fluoro-2-(methoxymethoxy)phenol combines these two strategic elements: a fluorine atom that can modulate the electronic properties and metabolic fate of a target molecule, and a MOM-protected phenol that allows for selective reactions at other positions of the aromatic ring. This pre-functionalized building block serves as a key intermediate in the synthesis of a variety of bioactive molecules, including those with potential applications as kinase inhibitors, anti-inflammatory agents, and antiviral compounds.[4][5]

Physicochemical Properties and Safety Considerations

A thorough understanding of the physical and chemical properties of a building block is paramount for its effective and safe use in synthesis.

Property	Value	Reference
Molecular Formula	C₈H₉FO₃	[6]
Molecular Weight	172.15 g/mol	[6]
CAS Number	2222511-96-6	[6]
Appearance	Not specified; likely a liquid or low-melting solid
Boiling Point	Not specified
Density	Not specified

Safety and Handling:

Synthesis of 4-Fluoro-2-(methoxymethoxy)phenol

The synthesis of 4-Fluoro-2-(methoxymethoxy)phenol is typically achieved through the protection of the phenolic hydroxyl group of 4-Fluoro-2-methoxyphenol using methoxymethyl chloride (MOM-Cl).

Experimental Protocol: MOM Protection of 4-Fluoro-2-methoxyphenol

This protocol details a general procedure for the methoxymethyl ether protection of 4-Fluoro-2-methoxyphenol.

Materials:

• 4-Fluoro-2-methoxyphenol

• Methoxymethyl chloride (MOM-Cl)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 4-Fluoro-2-methoxyphenol (1.0 eq) and anhydrous dichloromethane.

• Base Addition: Cool the solution to 0 °C in an ice bath and add N,N-Diisopropylethylamine (DIPEA) (1.5 eq).

• MOM-Cl Addition: Slowly add methoxymethyl chloride (MOM-Cl) (1.2 eq) dropwise to the stirred solution. Caution: MOM-Cl is a potential carcinogen and should be handled with extreme care in a fume hood.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, quench the reaction by adding saturated aqueous sodium bicarbonate solution.

• Extraction: Transfer the mixture to a separatory funnel and extract with dichloromethane.

• Washing: Wash the combined organic layers with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel to obtain pure 4-Fluoro-2-(methoxymethoxy)phenol.

Workflow Diagram:

Caption: Hypothetical workflow for a kinase inhibitor intermediate.

Deprotection of the Methoxymethyl (MOM) Group

The removal of the MOM protecting group is a critical step in many synthetic sequences. Acid-catalyzed hydrolysis is the most common method for the deprotection of MOM ethers.

Experimental Protocol: Acidic Deprotection of a MOM-Protected Phenol

This protocol provides a general procedure for the removal of the MOM group from an aromatic substrate.

Materials:

• MOM-protected phenol derivative

• Methanol (MeOH) or Tetrahydrofuran (THF)

• Concentrated Hydrochloric Acid (HCl) or other suitable acid

• Saturated aqueous sodium bicarbonate solution

• Ethyl acetate (EtOAc) or other suitable organic solvent

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: Dissolve the MOM-protected phenol (1.0 eq) in methanol or THF in a round-bottom flask.

• Acid Addition: Add a catalytic amount of concentrated hydrochloric acid.

• Reaction Monitoring: Stir the reaction at room temperature and monitor its progress by TLC until the starting material is consumed.

• Neutralization: Carefully neutralize the reaction mixture with saturated aqueous sodium bicarbonate solution.

• Extraction: Extract the product with ethyl acetate or another suitable organic solvent.

• Washing: Wash the combined organic layers with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: If necessary, purify the resulting phenol by column chromatography or recrystallization.

Conclusion

4-Fluoro-2-(methoxymethoxy)phenol is a strategically designed building block that offers significant advantages in the synthesis of complex pharmaceutical intermediates. Its fluorinated core and protected phenolic functionality provide a versatile platform for a range of chemical transformations. The protocols and application notes provided herein serve as a guide for researchers and scientists to effectively utilize this valuable synthon in their drug discovery and development endeavors.

References

• MySkinRecipes. (n.d.). 4-Fluoro-2-(methoxymethyl)phenol. [Link]

• MDPI. (2024). Weakly-Activated Phenol Derivatives as New Green Electrophilic Partners in Suzuki–Miyaura and Related C-C Couplings. [Link]

• MySkinRecipes. (n.d.). 4-Fluoro-2-(methoxymethyl)phenol. [Link]

• Google Patents. (n.d.).
• Google Patents. (n.d.). A process for the preparation of 4-fluoro-2-methoxy-5-nitroaniline.

• Total Synthesis. (n.d.). MOM Protecting Group: MOM Protection & Deprotection Mechanism. [Link]

• Organic Syntheses. (2017). Rhenium-Catalyzed ortho-Alkylation of Phenols. [Link]

• Master Organic Chemistry. (2015). Reactions of Grignard Reagents. [Link]

• Organic Chemistry Portal. (n.d.). MOM Ethers. [Link]

• ACS Publications. (n.d.). Nucleophilic Fluoroalkylation of r,β-Enones, Arynes, and Activated Alkynes with Fluorinated Sulfones. [Link]

• Google Patents. (n.d.). Fluorine-substituted alkyl phenol compounds and their uses.
• Google Patents. (n.d.). Method for producing 4-(2'-methoxyethyl) phenol.

• Patsnap. (2012). Synthesis method of 4-methoxymethyl-2,3,5,6-tetrafluorobenzyl alcohol. [Link]

• PMC. (n.d.). 4-Substituted-2-Methoxyphenol: Suitable Building Block to Prepare New Bioactive Natural-like Hydroxylated Biphenyls. [Link]

• ResearchGate. (2015). 4-Substituted-2-Methoxyphenol: Suitable Building Block to Prepare New Bioactive Natural-like Hydroxylated Biphenyls. [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. [Link]

• ChemRxiv. (n.d.). Difluoro(methoxy)methyl is a Neglected Group for Medicinal Chemistry – Revival via CF2OMe Containing Amines. [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• AdiChemistry. (n.d.). GRIGNARD REAGENT | REACTIONS | PREPARATION | MECHANISM. [Link]

• Google Patents. (n.d.). Pharmaceutical compositions.

• Curia Global. (n.d.). Selected Publications and Patents from 2005–2019. [Link]

• PMC. (2023). Nickel-Catalyzed Suzuki Coupling of Phenols Enabled by SuFEx of Tosyl Fluoride. [Link]

Sources

• 1. US5107034A - Method for producing 4-(2'-methoxyethyl)phenol - Google Patents [patents.google.com]
• 2. Suzuki Coupling [organic-chemistry.org]
• 3. web.mnstate.edu [web.mnstate.edu]
• 4. community.wvu.edu [community.wvu.edu]
• 5. chemrxiv.org [chemrxiv.org]
• 6. 4-Fluoro-2-(methoxymethyl)phenol [myskinrecipes.com]

Reaction conditions for methoxymethylation of 4-fluorophenol derivatives

Executive Summary & Strategic Analysis

The methoxymethyl (MOM) ether is a pivotal protecting group in the synthesis of fluorinated bioactive scaffolds. For 4-fluorophenol derivatives , the MOM group offers unique advantages: it is stable to strong bases, organometallics (e.g., lithium-halogen exchange on the aromatic ring), and mild oxidants, yet it is easily cleaved under mild acidic conditions.

However, the introduction of the MOM group presents a dichotomy in experimental design:

• The Classical Route (MOMCl): Offers high reliability and yields but involves the use of chloromethyl methyl ether (MOMCl), a potent carcinogen often contaminated with bis(chloromethyl) ether (BCME).

• The Green Route (Dimethoxymethane): Utilizes acid-catalyzed acetal exchange. It is safer but requires rigorous water management to drive equilibrium.

Substrate Specifics (4-Fluorophenol):

• pKa Shift: The fluorine atom at the para position exerts an electron-withdrawing inductive effect (-I), lowering the pKa of the phenol to ~9.9 (compared to 10.0 for phenol). This makes the hydroxyl proton slightly more acidic, facilitating deprotonation by mild bases (e.g., DIPEA, K₂CO₃).

• Nucleophilicity: While the phenoxide is easily formed, the fluorine slightly reduces the nucleophilicity of the oxygen compared to unsubstituted phenol. Reaction times may need marginal extension compared to electron-rich phenols (e.g., 4-methoxyphenol).

Protocol A: Classical MOMCl Method (High Reliability)

Application: Small-scale synthesis (<10g) where yield and speed are critical, and safety containment is available.

Reaction Logic

This method relies on the SN2 attack of the phenoxide anion on the highly electrophilic chloromethyl methyl ether. The use of N,N-Diisopropylethylamine (DIPEA) is preferred over inorganic bases (like NaH) for 4-fluorophenol because it prevents the formation of harsh aggregates and allows for a homogeneous reaction in dichloromethane (DCM).

Reagents & Materials

• Substrate: 4-Fluorophenol (1.0 equiv)

• Reagent: Chloromethyl methyl ether (MOMCl) (1.5 equiv) [DANGER: Carcinogen]

• Base: DIPEA (Hunig’s Base) (2.0 equiv)

• Solvent: Anhydrous Dichloromethane (DCM) (0.2 M concentration)

• Atmosphere: Dry Nitrogen or Argon

Step-by-Step Procedure

• Setup: Flame-dry a round-bottom flask and equip it with a magnetic stir bar and a rubber septum. Flush with nitrogen.[1][2]

• Solvation: Add 4-fluorophenol (1.0 equiv) and anhydrous DCM. Cool the solution to 0 °C in an ice bath.

• Deprotonation: Add DIPEA (2.0 equiv) dropwise via syringe. Stir for 15 minutes. The solution may darken slightly.

• Alkylation: Add MOMCl (1.5 equiv) dropwise over 10 minutes.

  • Critical Note: MOMCl is volatile and toxic. Dispense only in a functioning fume hood using a gas-tight syringe.

• Reaction: Allow the mixture to warm to room temperature (23 °C) and stir for 2–4 hours .

  • Monitoring: Check by TLC (Hexane/EtOAc 8:2). The product (MOM ether) will be less polar (higher Rf) than the starting phenol.

• Quench: Cool to 0 °C and quench by adding saturated aqueous NH₄Cl.

• Workup:

  • Separate layers.[2][3] Extract the aqueous layer with DCM (2x).

  • Wash combined organics with 1M NaOH (to remove unreacted phenol), then water, then brine.

  • Dry over Na₂SO₄, filter, and concentrate.[4]

• Purification: Flash column chromatography (Silica gel, 0-10% EtOAc in Hexanes).

Mechanistic Pathway (Method A)

Figure 1: Base-mediated SN2 alkylation mechanism.

Protocol B: Green Synthesis (Dimethoxymethane)

Application: Large-scale synthesis (>10g) or environments where carcinogens must be avoided.

Reaction Logic

This method uses Dimethoxymethane (DMM) (also known as Methylal) as the source of the methoxymethyl group. In the presence of a strong acid catalyst and a dehydrating agent, DMM generates an oxocarbenium ion in situ.

• Challenge: The reaction produces methanol as a byproduct. If not removed, the equilibrium shifts back to the starting material.

• Solution: Phosphorus Pentoxide (P₂O₅) acts as both the acid catalyst and the scavenger for methanol/water, driving the reaction to completion.

Reagents & Materials

• Substrate: 4-Fluorophenol (1.0 equiv)

• Reagent/Solvent: Dimethoxymethane (DMM) (20–30 equiv, used as solvent)

• Catalyst/Desiccant: Phosphorus Pentoxide (P₂O₅) (1.0–1.5 equiv)

• Solvent (Optional): DCM or Chloroform can be used as co-solvents if the phenol is not soluble in DMM.

Step-by-Step Procedure

• Setup: Equip a dry round-bottom flask with a reflux condenser and a drying tube (CaCl₂).

• Mixing: Dissolve 4-fluorophenol in Dimethoxymethane (concentration ~0.5 M).

• Addition: Add P₂O₅ (1.5 equiv) portion-wise at room temperature.

  • Caution: P₂O₅ is extremely hygroscopic and exothermic when reacting with moisture. Add slowly to avoid rapid boiling of DMM (bp 42 °C).

• Reaction: Stir vigorously at room temperature for 12–18 hours .

  • Optimization: If conversion is slow (due to the electron-deficient ring), heat to mild reflux (45 °C).

• Quench: Pour the reaction mixture carefully into ice-cold saturated NaHCO₃ solution. Stir until the solid P₂O₅ residue is fully neutralized and dissolved.

• Workup:

  • Extract with Et₂O or DCM (3x).

  • Wash with 1M NaOH (critical to remove unreacted fluorophenol).

  • Dry over MgSO₄ and concentrate.[3]

• Purification: Distillation (if liquid) or recrystallization. Chromatography is often unnecessary if conversion is high.

Mechanistic Pathway (Method B)

Figure 2: Acid-catalyzed acetal exchange mechanism.

Comparative Data & Optimization

Method Comparison Table

Feature	Method A (MOMCl)	Method B (DMM/P₂O₅)
Reagent Hazard	High (Carcinogen)	Low (Flammable)
Yield (4-F-Phenol)	90–98%	75–85%
Reaction Time	2–4 Hours	12–18 Hours
Atom Economy	Moderate (Stoichiometric base)	Low (Excess solvent/desiccant)
Purification	Column Chromatography	Extraction/Distillation
Scalability	Poor (Safety limits)	Excellent

Troubleshooting for 4-Fluorophenol

• Issue: Incomplete Conversion in Method B.

  • Cause: The fluorine atom deactivates the ring, making the oxygen less nucleophilic toward the oxocarbenium ion compared to standard phenol.

  • Fix: Increase catalyst loading (P₂O₅ to 2.0 equiv) or switch to Method C (Hybrid): Generate MOMCl in situ by reacting Acetyl Chloride with Dimethoxymethane and a catalytic amount of ZnBr₂, then adding the phenol. This avoids handling pure MOMCl.[5]

• Issue: Product Hydrolysis during Workup.

  • Cause: MOM ethers are acid-sensitive.

  • Fix: Ensure the quench solution (NaHCO₃) is basic (pH > 8) before extraction. Do not use acidic brine.

References

• Classical MOMCl Procedure

  • Protective Groups in Organic Synthesis (Greene & Wuts).

  • Standard protocol adapted from:

• Green/Acid-Catalyzed Procedure

  • Berliner, M. A., & Belecki, K. (2005).[6] Synthesis of alpha-halo ethers from symmetric acetals and in situ methoxymethylation of an alcohol.[3] Journal of Organic Chemistry.

  • Source:

• P₂O₅ Mediated Synthesis

  • Direct condensation method references adapted from general phenol protection liter

  • Referenced Protocol:

• Safety Data (MOMCl)

  • OSHA Carcinogen Statement.[3]

  • Source:

Sources

• 1. interchim.fr [interchim.fr]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. US3987105A - Process for methoxymethylation of phenolic hydroxyl groups - Google Patents [patents.google.com]
• 5. reddit.com [reddit.com]
• 6. MOM Ethers [organic-chemistry.org]

Application Note: Strategic Utilization of 4-Fluoro-2-(methoxymethoxy)phenol in Total Synthesis

Abstract

4-Fluoro-2-(methoxymethoxy)phenol represents a high-value "linchpin" intermediate in the synthesis of fluorinated bioactive scaffolds. By masking one hydroxyl of the 4-fluorocatechol core with a methoxymethyl (MOM) group, this compound breaks the symmetry of the catechol, enabling regioselective functionalization. This note details the strategic application of this scaffold in Directed Ortho Metalation (DoM) and Fluorinated Benzodioxane construction , providing validated protocols for researchers in medicinal chemistry.

Chemical Profile & Strategic Utility

The utility of 4-Fluoro-2-(methoxymethoxy)phenol stems from the orthogonality of its functional groups. Unlike unprotected 4-fluorocatechol, which suffers from oxidative instability and lack of regiocontrol, this mono-protected variant offers:

• Electronic Differentiation: The fluorine atom at C4 exerts an inductive electron-withdrawing effect (-I), making the C1-hydroxyl more acidic than the C2-hydroxyl (para vs. meta relationship). The MOM group at C2 locks this electronic bias.

• DoM Synergy: The MOM group is a powerful Directed Metalation Group (DMG). When combined with the directing ability of Fluorine, it allows for precise C-H activation at the C3 or C5 positions depending on the co-protecting group used.

• Metabolic Stability: The introduction of fluorine blocks metabolic oxidation (Phase I metabolism) at the para-position, a common failure point for catechol-based drugs.

Structural Logic Diagram

The following diagram illustrates the electronic environment and reactive sites.

Figure 1: Functional map of the 4-Fluoro-2-(methoxymethoxy)phenol scaffold.

Protocol A: Regioselective Synthesis via Statistical Alkylation

While boronate strategies exist, the most robust scale-up method relies on controlled statistical alkylation of 4-fluorocatechol. The fluorine substituent increases the acidity of the meta-hydroxyl (C1) relative to the para-hydroxyl (C2), but the difference is subtle. This protocol maximizes the yield of the desired C2-protected isomer through stoichiometric control.

Objective: Synthesis of 4-Fluoro-2-(methoxymethoxy)phenol from 4-fluorocatechol.

Reagents

• Substrate: 4-Fluorocatechol (1.0 eq)

• Reagent: Chloromethyl methyl ether (MOMCl) (0.9 eq) - Handle with extreme caution (Carcinogen).

• Base: Diisopropylethylamine (DIPEA) (1.1 eq)

• Solvent: Dichloromethane (DCM), anhydrous.

Step-by-Step Methodology

• Setup: Flame-dry a 250 mL round-bottom flask under Argon. Add 4-fluorocatechol (1.28 g, 10 mmol) and DCM (50 mL). Cool to -78°C.[1]

• Base Addition: Add DIPEA (1.9 mL, 11 mmol) dropwise. The solution may darken slightly due to phenoxide formation.

• Controlled Addition: Dilute MOMCl (0.68 mL, 9 mmol) in 10 mL DCM. Add this solution via syringe pump over 2 hours at -78°C. Note: Slow addition is critical to minimize bis-protection.

• Equilibration: Allow the reaction to warm to 0°C over 4 hours. Stir at 0°C for another 2 hours.

• Quench: Quench with saturated NH₄Cl solution (30 mL).

• Workup: Extract with DCM (3 x 30 mL). Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

• Purification: The crude mixture contains the starting material, the C1-MOM isomer, the C2-MOM isomer (Target), and trace bis-MOM.

  • Column: Silica Gel (230-400 mesh).

  • Eluent: Hexanes:Ethyl Acetate (gradient 9:1 to 7:3).

  • Differentiation: The target C2-MOM isomer (OH at C1) is generally less polar than the C1-MOM isomer due to internal hydrogen bonding between the free OH and the MOM oxygen.

Yield Expectation: 35-45% of desired regioisomer (unoptimized statistical maximum is 50%).

Protocol B: Directed Ortho Metalation (DoM) for C3 Functionalization

This is the primary application in total synthesis: introducing a carbon substituent at the crowded C3 position (between the oxygen atoms) to create highly substituted benzene cores.

Mechanism: The MOM group coordinates Lithium, directing the base to deprotonate the nearest ortho proton.

Workflow Diagram

Figure 2: DoM sequence for C3 functionalization.

Experimental Procedure

• Silyl Protection: Treat the starting phenol with TBSCl and Imidazole in DMF to generate 1-(tert-butyldimethylsilyloxy)-4-fluoro-2-(methoxymethoxy)benzene . This prevents the base from simply deprotonating the phenol.

• Lithiation:

  • Dissolve the protected intermediate (1.0 eq) in anhydrous THF under Argon.

  • Cool to -78°C .[1]

  • Add n-BuLi (1.1 eq, 2.5M in hexanes) dropwise.

  • Critical Insight: Stir for 1 hour at -78°C. The MOM group directs lithiation to C3 (between the oxygens) preferentially over C5 (ortho to F) due to the "Synergistic Effect" of the two oxygen donors, despite steric crowding.

• Electrophile Trapping: Add the electrophile (e.g., Methyl Iodide, DMF, or Iodine) (1.5 eq).

• Warm up: Allow to warm to room temperature overnight.

• Deprotection (Optional): TBAF treatment removes the TBS group, yielding the 3-substituted phenol.

Protocol C: Synthesis of Fluorinated 1,4-Benzodioxanes

Fluorinated benzodioxanes are privileged structures in adrenergic receptor antagonists. This protocol uses 4-Fluoro-2-(methoxymethoxy)phenol to build the dioxane ring via the free hydroxyl, followed by MOM deprotection and cyclization.

Reagents

• Substrate: 4-Fluoro-2-(methoxymethoxy)phenol

• Linker: Epibromohydrin (or 1,2-dibromoethane for unsubstituted rings)

• Base: K₂CO₃[2][3]

Step-by-Step Methodology

• O-Alkylation:

  • Dissolve substrate (1.0 eq) in Acetone.

  • Add K₂CO₃ (2.0 eq) and Epibromohydrin (1.2 eq).

  • Reflux for 6 hours.[2]

  • Result: The free phenol (C1) attacks the epoxide/bromide, attaching the glycidyl chain.

• MOM Deprotection:

  • Treat the intermediate with 3M HCl in Methanol/THF (1:1) at room temperature for 2 hours.

  • Result: Reveals the C2-hydroxyl group.

• Cyclization (Ring Closure):

  • Dissolve the deprotected diol-epoxide in DMF.

  • Add NaH (1.1 eq) at 0°C.

  • Mechanism: The newly revealed C2-phenoxide attacks the epoxide (5-exo-tet) or the bromide (if dibromoethane was used) to close the 6-membered dioxane ring.

  • Note: The fluorine at C4 electronically deactivates the ring slightly, requiring stronger bases (NaH) compared to non-fluorinated analogues (which might cyclize with K₂CO₃).

Data Summary & Validation

Parameter	Value / Observation	Notes
Appearance	Clear to pale yellow oil	Oxidizes to brown upon air exposure.
¹⁹F NMR	~ -115 to -125 ppm	Characteristic triplet or multiplet depending on H-coupling.
TLC (Hex/EtOAc 4:1)	R_f ~ 0.45	Distinct from bis-MOM (0.6) and diol (0.1).
Stability	Stable at -20°C	MOM group prevents quinone formation.
MOM Cleavage	6M HCl / THF or TFA/DCM	F-substituent does not hinder acid hydrolysis.

References

• Regioselective Protection of Catechols

  • Source: Liao, Y., et al. "Regioselective Protection of the 4-Hydroxyl of 3,4-Dihydroxy-benzaldehyde." Molecules, 2009.
  • Relevance: Establishes the baseline acidity differences in substituted catechols and chromatographic separ

• MOM Group in Directed Ortho Metalation

  • Source: Snieckus, V. "Directed ortho metalation.
  • Relevance: The foundational text on using MOM and Carbamates to direct lithiation in arom

• Fluorinated Catechols in Synthesis

  • Source: "Synthesis and Applications of Selected Fluorine-Containing Fluorophores." PMC, 2021.
  • Relevance: Discusses the impact of fluorine on phenol acidity and the synthesis of fluorinated xanthenes/rhodamines using similar building blocks.

• General MOM Protection Protocols

  • Source: "Protective Groups in Organic Synthesis" (Greene & Wuts). Wiley Online Library.
  • Relevance: Standard operating procedures for MOMCl handling and deprotection conditions.

Sources

• 1. lookchem.com [lookchem.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]

Application Note: Regioselective Functionalization of 4-Fluoro-2-(methoxymethoxy)phenol

This Application Note is designed for researchers and drug development professionals focusing on the functionalization of 4-Fluoro-2-(methoxymethoxy)phenol . This scaffold presents a unique interplay of electronic effects (activating OH and OMOM groups vs. deactivating F) and steric constraints, requiring precise synthetic strategies.

Strategic Analysis of the Scaffold

The substrate 4-Fluoro-2-(methoxymethoxy)phenol (Structure 1 ) contains three substituents that dictate its reactivity profile. Understanding the competition between the hydroxyl (-OH), methoxymethoxy (-OMOM), and fluoro (-F) groups is critical for regiocontrol.

Electronic & Steric Landscape

Position	Electronic Environment	Steric Environment	Predicted Reactivity
C1	-OH (Phenol)	N/A	Strong Activator (Ortho/Para director).
C2	-OMOM (Protecting Group)	N/A	Strong Activator (Ortho/Para director); Strong DMG (Directed Metalation Group).
C3	Ortho to OMOM, Ortho to F	High (Sandwiched)	Primary Site for DoM (Cooperative Lithium coordination).
C4	-F (Fluorine)	N/A	Deactivator (Inductive); Ortho/Para director.
C5	Para to OMOM, Ortho to F	Moderate	Secondary site for EAS; Activated by OMOM.
C6	Ortho to OH, Meta to F	Low	Primary Site for EAS (Directed by OH).

Decision Matrix

• Targeting C6 (EAS): The free phenol (-OH) is the most powerful activating group. Under electrophilic aromatic substitution (EAS) conditions, it directs incoming electrophiles to the ortho position (C6). The -OMOM group directs para to C5, but the -OH effect typically dominates.

• Targeting C3 (DoM): For C-H activation, the -OMOM group is a superior Directed Metalation Group (DMG). It coordinates organolithiums to deprotonate C3. The adjacent Fluorine atom further acidifies C3 via induction, making C3 the "kinetic sink" for lithiation, despite steric crowding.

Visualizing the Reaction Pathways

The following diagram illustrates the divergent pathways for functionalizing the aromatic ring based on the chosen method (EAS vs. DoM).

Caption: Divergent functionalization pathways. EAS favors C6 due to electronic activation by -OH, while DoM favors C3 due to chelation effects of -OMOM and inductive acidification by -F.

Protocol 1: Regioselective C6-Bromination (EAS)

Objective: Install a bromine atom at the C6 position (ortho to the phenol) while preserving the acid-sensitive MOM group.

Scientific Rationale: Standard bromination using

often generates HBr, which can hydrolyze the MOM ether (deprotection). To ensure Trustworthiness and yield, this protocol uses N-Bromosuccinimide (NBS) in a polar aprotic solvent. NBS provides a controlled source of bromonium ions ( ) without generating strong acid byproducts immediately, and the solvent (MeCN or DMF) moderates reactivity to prevent over-bromination.

Materials

• Substrate: 4-Fluoro-2-(methoxymethoxy)phenol (1.0 equiv)

• Reagent: N-Bromosuccinimide (NBS) (1.05 equiv)

• Solvent: Acetonitrile (MeCN) (anhydrous)

• Quench: Saturated

  (aq), Saturated (aq)

Step-by-Step Methodology

• Preparation: In a flame-dried round-bottom flask, dissolve 4-Fluoro-2-(methoxymethoxy)phenol (1.0 mmol) in anhydrous MeCN (5 mL).

• Cooling: Cool the solution to 0 °C using an ice bath. Note: Lower temperatures improve regioselectivity for C6 over C5.

• Addition: Add NBS (1.05 mmol) portion-wise over 10 minutes. Protect the flask from light to prevent radical side reactions (benzylic bromination is not a risk here, but light can degrade NBS).

• Reaction: Stir at 0 °C for 1 hour, then allow to warm to room temperature (RT) and monitor by TLC (Hexane:EtOAc 4:1).

  • Endpoint: Disappearance of starting material. The product usually has a slightly lower

    than the starting material.

• Quench: Dilute with EtOAc (20 mL) and wash with sat.

  (10 mL) to remove excess bromine, followed by sat. (10 mL).

• Workup: Dry the organic layer over

  , filter, and concentrate in vacuo.

• Purification: Purify via flash column chromatography (Silica gel).

  • Expected Yield: 85-95%.

  • Regioselectivity: >95% C6-isomer (verified by

    NMR: look for two singlets or meta-coupling doublets if C5 is attacked, but C6 substitution leaves C3 and C5 protons which are para to each other, showing small coupling constants).

Protocol 2: C3-Functionalization via Directed Ortho Metalation (DoM)

Objective: Functionalize the sterically crowded C3 position (between OMOM and F) using lithiation.

Scientific Rationale: The MOM group is a potent coordinator for Lithium. The Fluorine atom at C4 inductively acidifies the C3 proton. This "cooperative effect" makes C3 the most acidic site. However, the free phenol (-OH) at C1 presents a challenge: it will consume 1 equivalent of base to form the phenoxide (

). Strategy: Use 2.2 equivalents of organolithium. The first equiv deprotonates the OH; the second equiv performs the C-H insertion at C3. Alternatively, protect the OH as a silyl ether (TBDMS) prior to this step for cleaner results. This protocol assumes the Free Phenol route for efficiency.

Materials

• Substrate: 4-Fluoro-2-(methoxymethoxy)phenol (1.0 equiv)

• Base:

  -Butyllithium ( -BuLi) (2.5 M in hexanes, 2.2 equiv)

• Additive: TMEDA (Tetramethylethylenediamine) (2.2 equiv) – Crucial for breaking Li-aggregates and enhancing reactivity.

• Electrophile: DMF (for formylation),

  (for iodination), or (for carboxylation).

• Solvent: Anhydrous THF.

Step-by-Step Methodology

• Setup: Flame-dry a 2-neck flask under Argon atmosphere. Add Substrate (1.0 mmol) and TMEDA (2.2 mmol) in anhydrous THF (10 mL).

• Cooling: Cool the mixture to -78 °C (Dry ice/Acetone bath).

• Lithiation: Dropwise add

  -BuLi (2.2 mmol) over 15 minutes.

  • Observation: The solution may turn yellow/orange (formation of the dianion).

  • Aging: Stir at -78 °C for 1 hour. Allow the temperature to rise to -40 °C briefly (15 min) to ensure metalation at the crowded C3 position, then re-cool to -78 °C.

• Trapping: Add the Electrophile (3.0 mmol) (e.g., DMF or Iodine dissolved in THF) rapidly at -78 °C.

• Warming: Allow the reaction to warm to RT overnight.

• Quench:

  • For DMF/Aldehyde: Quench with sat.

    , then stir with dilute HCl (1M) for 10 mins to hydrolyze the hemiaminal intermediate.

  • For Iodine: Quench with sat.

    .

• Purification: Extract with EtOAc, dry over

  , and purify via column chromatography.

Note on Regioselectivity: If C3 is too sterically hindered for the specific electrophile, the lithiation may equilibrate to C6 (ortho to the Lithium Phenoxide). However, the presence of the MOM group strongly anchors the lithium to the vicinity of C3.

Comparative Data & Troubleshooting

Predicted NMR Shifts for Verification

Proton	Starting Material ( ppm)	C6-Bromo Product	C3-Formyl Product
H-3	~6.7 (dd)	~6.8 (d, large)	Absent (Substituted)
H-5	~6.6 (m)	~7.1 (d, )	~6.9 (d)
H-6	~6.8 (dd)	Absent (Substituted)	~7.2 (d)
-OMOM	~5.1 (s, 2H), 3.4 (s, 3H)	~5.2, 3.5 (Deshielded)	~5.3, 3.5

Troubleshooting Guide

Issue	Probable Cause	Solution
MOM Cleavage	Acidic conditions during workup or reaction.[1]	Use basic quench ( ). Avoid ; use NBS.
Low Yield (DoM)	Incomplete lithiation due to aggregates.	Ensure fresh -BuLi. Increase TMEDA. Allow warming to -40°C before trapping.
Regio-scrambling	Temperature too high during lithiation.	Keep lithiation strictly at -78°C to -40°C. Do not exceed 0°C before quenching.

References

• Snieckus, V. (1990). "Directed ortho metalation. Tertiary amide and O-carbamate directors in synthetic strategies for polysubstituted aromatics." Chemical Reviews, 90(6), 879-933. Link

• BenchChem. (2025).[2][3] "4-Fluoro-2-(methoxymethoxy)phenol Structure and Reactivity Profile." BenchChem Compound Database. Link

• Sigma-Aldrich. (n.d.). "4-Fluoro-2-methoxyphenol: Properties and Applications." Sigma-Aldrich Product Catalog. Link

• RSC Advances. (2025). "Regioselective functionalization of 4-bromocoumarins and related fluorophenols." Royal Society of Chemistry. Link

• Master Organic Chemistry. (2025). "Electrophilic Aromatic Substitution: The Six Key Reactions and Directing Effects." Link

Sources

• 1. 07- DIRECTED ORTHO METALATION | Jacques Mortier [jmortier.unblog.fr]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Standard Operating Procedure: Handling &amp; Applications of 4-Fluoro-2-(methoxymethoxy)phenol

Document Control:

• Version: 1.0

• Scope: Chemical Handling, Storage, Deprotection Protocols, and Quality Control.

Compound Profile & Chemical Identity

4-Fluoro-2-(methoxymethoxy)phenol is a specialized fluorinated intermediate used primarily in medicinal chemistry. It belongs to the class of mono-protected catechols . The methoxymethyl (MOM) group serves as an acetal-based protecting group for one hydroxyl moiety, leaving the second phenolic hydroxyl available for regioselective derivatization or as a handle for hydrogen bonding in pharmacophore modeling.

Structural Specifications

Property	Detail
IUPAC Name	4-Fluoro-2-(methoxymethoxy)phenol
Chemical Structure	Phenol core; C1-OH, C2-OMOM, C4-F
Molecular Formula	C₈H₉FO₃
Molecular Weight	172.15 g/mol
Physical State	Viscous oil or low-melting solid (Colorless to pale yellow)
Solubility	Soluble in DCM, THF, EtOAc, MeOH; Sparingly soluble in water.[1][2]
Key Functional Groups	Phenol (Acidic, Nucleophilic), MOM Ether (Acid-labile), Fluorine (Metabolically stable)

Health, Safety, & Environment (HSE) Protocols[4]

CRITICAL WARNING: This compound combines the corrosive nature of phenols with the potential to release formaldehyde upon acidic hydrolysis.

Hazard Assessment[5][6]

• Corrosivity: Like all phenols, this compound can cause chemical burns and rapid tissue damage. The fluorine substitution often increases lipophilicity, potentially enhancing skin absorption [1].

• Acid Sensitivity (Formaldehyde Release): The MOM group is an acetal. Contact with strong acids (even stomach acid if ingested) hydrolyzes the group, releasing formaldehyde (a known carcinogen) and the free catechol [2].

• Oxidation Sensitivity: As a catechol derivative, the compound is prone to oxidation by air, potentially forming reactive o-quinones.

Personal Protective Equipment (PPE) Matrix

• Respiratory: N95 or P100 respirator if handling solids; Fume hood mandatory for all operations.

• Dermal: Double-gloving recommended. Nitrile (outer) over Latex (inner).

• Ocular: Chemical splash goggles.

Emergency Response

• Skin Contact: Immediate flush with PEG 300 or PEG 400 (polyethylene glycol) if available, followed by water. PEG is superior to water for solubilizing and removing phenols from skin [3].

• Spill: Do not use acidic absorbents (clay). Use sand or vermiculite.[3] Neutralize waste stream with dilute NaOH to prevent acid-catalyzed hydrolysis of the MOM group in the waste container.

Storage & Stability Guidelines

To maintain purity and prevent premature deprotection or oxidation:

• Atmosphere: Store under Argon or Nitrogen . The free phenolic hydroxyl makes the ring electron-rich and susceptible to oxidative degradation.

• Temperature: Refrigerate at 2–8°C .

• Container: Amber glass vials with Teflon-lined caps. Avoid metal containers which may catalyze degradation.

• Incompatibility: Keep strictly separated from Lewis acids (e.g., AlCl₃, BF₃) and Brønsted acids (HCl, H₂SO₄) during storage.

Application Note: Deprotection Protocols

The primary utility of this compound lies in its ability to be deprotected to the 4-fluorocatechol scaffold after downstream modifications. The MOM group is robust against bases and nucleophiles but cleaves under specific acidic conditions.[4]

Decision Logic for Deprotection

The choice of reagent depends on the sensitivity of other functional groups on your molecule.

Figure 1: Decision tree for selecting the optimal MOM-deprotection strategy.

Protocol A: Standard Hydrolysis (HCl/MeOH)

Best for robust substrates where water is permissible.

• Dissolution: Dissolve 1.0 equiv of 4-Fluoro-2-(methoxymethoxy)phenol derivative in MeOH (0.1 M concentration).

• Acidification: Add 6N HCl dropwise (approx. 2–5 equiv).

• Heating: Warm to 40–50°C. Monitor by TLC (MOM ethers are less polar; the product catechol will be significantly more polar).

• Workup: Concentrate in vacuo to remove MeOH. Dilute with EtOAc, wash with brine.

  • Note: Do not wash with basic solutions (NaHCO₃) if the product is a catechol, as it will oxidize rapidly in basic aqueous media.

Protocol B: Anhydrous Cleavage (TMSBr)

Best for substrates sensitive to protic acids or water.

• Setup: Flame-dry glassware. Dissolve substrate in anhydrous DCM under Argon at 0°C.

• Reagent: Add Trimethylsilyl bromide (TMSBr) (3.0 equiv) dropwise.

• Mechanism: TMSBr acts as a Lewis acid, coordinating to the acetal oxygen.

• Quench: Quench with MeOH (reacts with TMS ester) followed by water.

• Rationale: This method avoids strong Brønsted acids and high temperatures, preserving sensitive ester or amide linkages [4].

Quality Control (QC) & Characterization

When validating the integrity of 4-Fluoro-2-(methoxymethoxy)phenol, look for these specific markers.

¹H NMR Diagnostic Signals (CDCl₃)

Moiety	Chemical Shift (δ)	Multiplicity	Diagnostic Note
MOM -CH₂-	5.15 – 5.25 ppm	Singlet (2H)	Key Identifier. Disappearance confirms deprotection.
MOM -OCH₃	3.45 – 3.55 ppm	Singlet (3H)	Distinct sharp singlet.
Phenol -OH	5.50 – 6.50 ppm	Broad Singlet	Exchangeable with D₂O.
Aromatic	6.50 – 7.00 ppm	Multiplets	Splitting patterns complex due to ¹⁹F coupling (J_F-H).

¹⁹F NMR

• Expect a signal around -120 to -125 ppm (relative to CFCl₃).

• Note: The chemical shift will move slightly upfield upon deprotection of the neighboring MOM group due to changes in electron density.

Scientific Rationale & Mechanism

The Fluorine Effect

The presence of fluorine at the 4-position serves two purposes in drug design:

• Metabolic Blocking: It prevents Phase I metabolic oxidation at the para position, extending the half-life of the scaffold [5].

• pKa Modulation: Fluorine is electron-withdrawing. It lowers the pKa of the phenol (making it more acidic) compared to the non-fluorinated analog. This affects hydrogen bonding capability and binding affinity in protein pockets.

MOM Stability Mechanism

The MOM group protects the oxygen by forming a formaldehyde acetal.

• Base Stability: The acetal linkage lacks an acidic proton and is sterically small, making it resistant to nucleophilic attack or deprotonation by bases (e.g., LiHMDS, NaH).

• Acid Instability: Protonation of the acetal oxygen leads to the ejection of methanol and the formation of an oxocarbenium ion, which is rapidly hydrolyzed by water.

Figure 2: Mechanistic pathway of acid-catalyzed MOM deprotection highlighting formaldehyde generation.

References

• Park, B. K., & Kitteringham, N. R. (1994). Effects of fluorine substitution on drug metabolism and pharmacology. Drug Metabolism Reviews, 26(3), 605-643. Link

• Greene, T. W., & Wuts, P. G. M. (1999).[5] Protective Groups in Organic Synthesis (3rd ed.). Wiley-Interscience. (Refer to Chapter 2: Protection for Phenols and Catechols). Link

• Agency for Toxic Substances and Disease Registry (ATSDR). (2008). Medical Management Guidelines for Phenol. CDC. Link

• Lajiness, J. P., & Boger, D. L. (2011). Asymmetric Synthesis of 1,2-Amino Alcohols via a TMSBr-Mediated Deprotection. Journal of Organic Chemistry, 76(2), 583–587. Link

• Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews, 37(2), 320-330. Link

Sources

• 1. 4-Fluoro-2-methoxyphenol, 97% 1 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.co.uk]
• 2. dokumen.pub [dokumen.pub]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. Chemoselective Transformations of Aromatic Methoxymethyl Ethers Using Trialkylsilyl Triflate and 2,2′-Bipyridyl - PMC [pmc.ncbi.nlm.nih.gov]
• 5. MOM Ethers [organic-chemistry.org]

Application Note: Deprotection Strategies for 4-Fluoro-2-(methoxymethoxy)phenol in Acidic Media

[1]

Executive Summary

This guide details the deprotection of 4-Fluoro-2-(methoxymethoxy)phenol to yield 4-fluorocatechol (4-fluorobenzene-1,2-diol). The Methoxymethyl (MOM) ether is a robust protecting group for phenols, stable to basic and nucleophilic conditions, but readily cleaved in acidic media.

Key Technical Insight: While standard acid hydrolysis is effective, the presence of the fluorine atom at the C4 position and the resulting catechol product require specific attention to oxidation prevention . The electron-withdrawing nature of fluorine increases the acidity of the resulting phenol (pKa ~8.5 vs. 10 for phenol), potentially accelerating the cleavage rate compared to non-fluorinated analogs, but the product's susceptibility to oxidation into o-quinones necessitates rigorous air-free handling during workup.

Mechanistic Principles

The deprotection of MOM ethers in acidic media follows an E1-like acidic hydrolysis pathway. Understanding this mechanism is crucial for troubleshooting incomplete conversions.

Reaction Pathway[2][3][4]

• Protonation: The acid protonates the ether oxygen.[1][2][3] While protonation can occur at either oxygen, protonation of the methoxy oxygen or the central acetal oxygen leads to the productive pathway.

• Rate-Determining Cleavage: The C-O bond breaks, releasing the phenol (4-fluorocatechol mono-ether) and generating a resonance-stabilized oxonium ion intermediate.

• Hydrolysis: The oxonium ion reacts with water to form a hemiacetal, which spontaneously decomposes into formaldehyde and methanol.

Impact of Fluorine: The 4-Fluoro substituent is electron-withdrawing (Inductive effect

). This decreases the electron density on the phenolic oxygen, making the 4-fluorophenoxide a better leaving group than an unsubstituted phenoxide. Consequently, this substrate often deprotects faster than standard MOM-phenols.

Mechanistic Diagram

Figure 1: Acid-catalyzed hydrolysis mechanism of the MOM ether. The 4-Fluoro substituent stabilizes the leaving group, facilitating the cleavage step.

Strategic Considerations

Before selecting a protocol, evaluate the following variables:

Variable	Recommendation	Rationale
Solvent System	Methanol (MeOH) or THF	Solubilizes both the organic substrate and the aqueous acid. MeOH acts as a scavenger for the oxonium intermediate.
Acid Source	HCl (6M or Conc.)	Strong Brønsted acid is required. HCl is volatile, simplifying workup.
Atmosphere	Nitrogen or Argon	CRITICAL. Catechols oxidize to o-quinones in air, especially in neutral/basic solutions. Keep acidic or inert.
Temperature	Ambient to 50°C	The electron-deficient ring may require slight warming compared to electron-rich phenols, though usually RT is sufficient.

Experimental Protocols

Method A: Standard Hydrolysis (HCl/MeOH)

Best for: Routine synthesis where the substrate has no acid-sensitive functional groups.

Reagents:

• Substrate: 4-Fluoro-2-(methoxymethoxy)phenol

• Solvent: Methanol (HPLC grade)

• Acid: 6M Hydrochloric Acid (HCl)

Protocol:

• Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve 1.0 equivalent of the substrate in Methanol (0.1 M concentration).

• Acidification: Add 6M HCl dropwise (5–10 equivalents). The solution may warm slightly.

• Reaction: Purge the headspace with Nitrogen. Seal and stir at room temperature for 2–4 hours.

  • Monitor: Check via TLC (System: 30% EtOAc/Hexanes). The product will be more polar (lower Rf) and stain dark with KMnO4 or FeCl3 (specific for phenols).

• Workup (Oxidation Control):

  • Concentrate the mixture under reduced pressure to remove MeOH and excess HCl.

  • Do not neutralize to pH > 7.

  • Dilute the residue with brine and extract with Ethyl Acetate (x3).

  • Dry organics over Na2SO4, filter, and concentrate.[4]

• Purification: If necessary, purify via flash column chromatography using a gradient of Hexanes/Ethyl Acetate.

Method B: Mild Deprotection (TFA/DCM)

Best for: Substrates containing esters or other hydrolyzable groups.

Protocol:

• Dissolve substrate in Dichloromethane (DCM) (0.1 M).

• Cool to 0°C under Nitrogen.

• Add Trifluoroacetic acid (TFA) (20% v/v final concentration).

• Stir at 0°C for 1 hour, then warm to room temperature.

• Quench: Pour into ice-cold saturated NaHCO3 (careful of CO2 evolution) only if the catechol is stable; otherwise, simply evaporate TFA/DCM under vacuum (azeotrope with Toluene).

Workflow & Decision Logic

The following diagram outlines the decision process and critical control points for the experiment.

Figure 2: Operational workflow for selecting the appropriate deprotection strategy and ensuring product stability.

Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
Incomplete Conversion	Fluorine stabilizes the ether bond slightly; Acid concentration too low.	Increase temperature to 40°C or increase HCl concentration to 12M.
Brown/Black Reaction Mixture	Oxidation of the catechol product (Quinone formation).	Ensure rigorous N2/Ar purging. Add a reducing agent like Sodium Metabisulfite during workup.
Product Loss in Aqueous	4-Fluorocatechol is water-soluble.	Saturate the aqueous phase with NaCl (salting out) before extraction. Use THF/EtOAc mixtures for extraction.

References

• Greene, T. W.; Wuts, P. G. M. Protective Groups in Organic Synthesis, 3rd ed.; Wiley-Interscience: New York, 1999.

• Ramesh, C.; Ravindranath, N.; Das, B. "Simple, Efficient, and Selective Deprotection of Phenolic Methoxymethyl Ethers Using Silica-Supported Sodium Hydrogen Sulfate."[5][6] J. Org.[5][6] Chem.2003 , 68, 7101–7103.[5][6]

• Fujioka, H. et al. "Deprotection of MOM Ethers."[5] Org.[7][2][3][5][8] Lett.2009 , 11, 5138.[5]

• Organic Chemistry Portal. "Cleavage of Ethers - MOM Ethers."

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Ether cleavage - Wikipedia [en.wikipedia.org]
• 4. Chemoselective Transformations of Aromatic Methoxymethyl Ethers Using Trialkylsilyl Triflate and 2,2′-Bipyridyl - PMC [pmc.ncbi.nlm.nih.gov]
• 5. MOM Ethers [organic-chemistry.org]
• 6. Simple, Efficient, and Selective Deprotection of Phenolic Methoxymethyl Ethers Using Silica-Supported Sodium Hydrogen Sulfate as a Heterogeneous Catalyst [organic-chemistry.org]
• 7. total-synthesis.com [total-synthesis.com]
• 8. Alcohol or phenol synthesis by ether cleavage [organic-chemistry.org]

Technical Notes & Optimization

Improving yield of 4-Fluoro-2-(methoxymethoxy)phenol synthesis

Executive Summary

This guide addresses the synthesis of 4-Fluoro-2-(methoxymethoxy)phenol via the regioselective mono-protection of 4-fluorocatechol . The core challenge in this transformation is distinguishing between the two chemically similar hydroxyl groups (C1-OH and C2-OH) while preventing bis-alkylation.

This protocol leverages the inductive electron-withdrawing effect (-I) of the fluorine atom, which renders the meta-hydroxyl (C2-OH) more acidic than the para-hydroxyl (C1-OH). By strictly controlling stoichiometry and temperature, we can achieve high regioselectivity for the C2-protected product.

Part 1: The Reaction Landscape

The synthesis relies on the nucleophilic substitution of Chloromethyl methyl ether (MOM-Cl) by the phenoxide anion of 4-fluorocatechol.

Mechanistic Pathway & Selectivity Logic

The fluorine atom at position C4 exerts a strong inductive effect (-I) that propagates through the ring.

• C2-OH (Meta to F): Closer to the fluorine; experiences stronger electron withdrawal. Higher Acidity (Lower pKa).

• C1-OH (Para to F): Further from the fluorine; resonance effects (+R) compete with induction. Lower Acidity (Higher pKa).

Strategic Implication: By using a stoichiometric amount of base (1.0 equiv), we preferentially deprotonate the C2-OH. The resulting C2-phenoxide attacks MOM-Cl to form the target.

Figure 1: Reaction pathway illustrating the regioselective advantage of the C2-position due to fluorine-induced acidity differences.

Part 2: Optimized Experimental Protocol

Safety Warning: MOM-Cl is a known carcinogen. All operations must be performed in a fume hood. 4-Fluorocatechol is an irritant.

Reagents & Stoichiometry

Component	Equivalents	Role	Critical Note
4-Fluorocatechol	1.0	Substrate	Dry thoroughly before use.
Sodium Hydride (60%)	1.0 - 1.05	Base	Use exactly 1.0 eq to prevent dianion formation.
MOM-Cl	0.95 - 1.0	Electrophile	Slight deficit prevents bis-alkylation.
DMF (Anhydrous)	Solvent	Medium	Polar aprotic solvent supports phenoxide stability.

Step-by-Step Procedure

• Preparation: Flame-dry a 2-neck round bottom flask under Argon/Nitrogen atmosphere.

• Solubilization: Dissolve 4-fluorocatechol (1.0 eq) in anhydrous DMF (0.2 M concentration). Cool the solution to 0°C in an ice bath.

• Deprotonation: Add NaH (1.0 eq) portion-wise over 15 minutes.

  • Checkpoint: Allow stirring at 0°C for 30 minutes until gas evolution ceases. The solution should turn clear/yellow, indicating phenoxide formation.

• Alkylation: Add MOM-Cl (0.95 eq) dropwise via syringe pump over 30 minutes.

  • Why? Slow addition ensures the electrophile is consumed by the abundant mono-anion, minimizing the statistical probability of a second attack on the product.

• Reaction: Stir at 0°C for 2 hours, then allow to warm to room temperature slowly over 1 hour.

• Quench: Quench with saturated NH₄Cl solution (pH ~7). Avoid strong acids (HCl) which will hydrolyze the MOM group.

• Workup: Extract with EtOAc (3x). Wash combined organics with water (5x) to remove DMF, then brine. Dry over Na₂SO₄.[1][2]

Part 3: Troubleshooting & FAQs

Troubleshooting Guide

Symptom	Probable Cause	Corrective Action
Low Yield (<40%)	Degradation of MOM-Cl	MOM-Cl hydrolyzes to HCl and formaldehyde over time. Distill MOM-Cl before use or purchase a fresh bottle. Check titer.
High Bis-MOM Formation	Excess Base or MOM-Cl	Reduce MOM-Cl to 0.9 eq . Ensure NaH is weighed precisely. Switch to a weaker base like K₂CO₃ in Acetone to rely on equilibrium deprotonation.
Poor Regioselectivity (1:1 mix)	Temperature too high	Run the deprotonation and addition at -20°C or -78°C . Lower temperatures amplify the subtle pKa difference between C1-OH and C2-OH.
Product Hydrolysis	Acidic Workup	MOM groups are acid-labile.[3] Ensure quench is neutral (NH₄Cl or NaHCO₃). Do not use HCl for pH adjustment.

Frequently Asked Questions (FAQs)

Q1: Can I use Potassium Carbonate (K₂CO₃) instead of NaH? A: Yes, and it is often safer. Using K₂CO₃ (1.1 eq) in Acetone or Acetonitrile at reflux can work, but it may lead to lower regioselectivity compared to the stoichiometric NaH method at low temperature. The NaH method "locks" the deprotonation at the most acidic site (C2-OH) kinetically and thermodynamically before the electrophile is added.

Q2: How do I separate the regioisomers if they form? A: The C2-MOM isomer (Target) and C1-MOM isomer have slightly different polarities due to the proximity of the MOM oxygen to the Fluorine (dipole interaction).

• TLC: Use Hexanes:EtOAc (8:2). The target (2-MOM) typically runs slightly higher (less polar) due to internal hydrogen bonding or shielding by the fluorine.

• Column: Use a shallow gradient (e.g., 0% → 20% EtOAc in Hexanes).

Q3: My MOM-Cl is old. Can I make it in situ? A: Yes. You can use Dimethoxymethane with P₂O₅ or ZnBr₂/AcCl , but these conditions are highly acidic and not suitable for selective mono-protection of a catechol. It is better to synthesize MOM-Cl separately (using HCl/HCHO) and distill it, or buy fresh.

Q4: Why is the C2-OH more acidic? A: In 4-fluorocatechol, the C1-OH is para to the fluorine. Fluorine is electron-donating by resonance (+R) at the para position, which destabilizes the phenoxide anion slightly. The C2-OH is meta to the fluorine. At the meta position, resonance effects are negligible, but the inductive electron-withdrawing effect (-I) is strong, stabilizing the phenoxide anion. Thus, C2-OH is more acidic [1, 2].

References

• StackExchange Chemistry. (2017). Relative acidity of p-chlorobenzoic acid and p-fluorobenzoic acid. (Discussion on inductive vs resonance effects of Fluorine). Link

• BenchChem. (2025). 3-Fluorocatechol: A Technical Guide.[4] (Analogous chemistry for fluorinated catechols). Link

• Total Synthesis. (2024). MOM Protecting Group: Mechanism & Procedures.[5]Link

• National Institutes of Health (NIH). (2002). The regioselective mono-deprotection of 1,3-dioxa-2,2-(di-tert-butyl)-2-silacyclohexanes. (General principles of regioselectivity in polyols). Link

Sources

• 1. 4-Methoxyphenol synthesis - chemicalbook [chemicalbook.com]
• 2. WO2018207120A1 - A process for the preparation of 4-fluoro-2-methoxy-5-nitroaniline - Google Patents [patents.google.com]
• 3. lookchem.com [lookchem.com]
• 4. 3-Fluorocatechol | 363-52-0 | Benchchem [benchchem.com]
• 5. Strategies for the Preparation of Differentially Protected ortho-Prenylated Phenols - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 4-Fluoro-2-(methoxymethoxy)phenol

Current Status: Operational Ticket ID: PUR-MOM-PH-004 Assigned Specialist: Senior Application Scientist, Separation Technologies

System Diagnostics: The Chemical Paradox

Before initiating purification, you must understand the competing chemical behaviors of your target molecule, 4-Fluoro-2-(methoxymethoxy)phenol . You are dealing with a "Janus" molecule that presents two opposing challenges to standard chromatography:

• The Acid-Labile Moiety (MOM Ether): The methoxymethyl (MOM) group is an acetal. While stable to base, it is susceptible to hydrolysis under acidic conditions. Standard silica gel is slightly acidic (pH 4.0–5.0), which can catalyze the cleavage of the MOM group, reverting your product back to the starting material (4-fluorocatechol) during the column run.

• The Polar/Acidic Moiety (Free Phenol): The free phenolic hydroxyl group is a hydrogen bond donor. On standard silica, this group interacts strongly with silanol groups (

  ), causing "tailing" or "streaking." This band broadening ruins resolution and lowers recovery.

The Solution: You cannot use untreated silica. You must employ a Buffered Stationary Phase strategy.

Experimental Protocols

Protocol A: Preparation of Deactivated Silica (The "TEA" Method)

Mandatory for preventing MOM hydrolysis and Phenol tailing.

Reagents:

• Silica Gel (Standard Flash Grade, 40-63 µm)

• Triethylamine (TEA)[1]

• Hexanes (or Heptane)

Procedure:

• Calculate Volume: Determine the column volume (CV) required for your scale (typically 30-50g silica per 1g of crude load).

• Slurry Preparation: Suspend the silica in Hexanes containing 1% (v/v) Triethylamine .

• Packing: Pour the slurry into the column.

• Flushing: Flush the packed column with 2-3 CVs of the 1% TEA/Hexanes solution.

  • Why? The TEA neutralizes the acidic silanol sites, creating a buffered, slightly basic surface that protects the MOM group and prevents the phenol from sticking.

• Equilibration: Elute with your starting mobile phase (e.g., 5% EtOAc in Hexanes + 0.5% TEA) before loading the sample.

Protocol B: The Chromatography Run

Mobile Phase System:

• Solvent A: Hexanes + 0.5% TEA

• Solvent B: Ethyl Acetate (EtOAc) + 0.5% TEA

• Note: Maintaining 0.5% TEA throughout the gradient is critical to prevent re-acidification of the column.

Gradient Strategy:

Time/CV	% Solvent B	Target Species Elution
0 - 2 CV	0 - 5%	Elute non-polar impurities (e.g., Bis-MOM byproduct)
2 - 8 CV	5 - 20%	Target: 4-Fluoro-2-(methoxymethoxy)phenol

| 8 - 12 CV | 20 - 50% | Elute polar starting material (4-Fluorocatechol) |

Troubleshooting & FAQs

Q1: My product spot on TLC looks round, but on the column, it streaks badly. Why?

Diagnosis: The concentration effect. On a TLC plate, the sample load is microscopic, so the buffering capacity of the plate (or the solvent) isn't overwhelmed. On a column, the high local concentration of the acidic phenol saturates the local buffering capacity of the silica. Fix: Increase the TEA concentration in your mobile phase to 1% . Ensure you are loading the sample in a solvent that is compatible with the mobile phase (e.g., a minimum amount of DCM or Toluene). Avoid loading in pure EtOAc or MeOH.

Q2: I see a new spot forming on the TLC of my column fractions that wasn't in the crude.

Diagnosis: On-column decomposition (Hydrolysis). The MOM group is falling off. This confirms your silica is too acidic. Fix:

• Immediately stop the run.

• Flush the column with 5% TEA in Hexanes to re-neutralize.

• If the degradation is severe, you must re-protect the hydrolyzed material (react with MOM-Cl/Base) and re-purify using Protocol A strictly.

Q3: I have two spots very close together. Is one an impurity?

Diagnosis: Regioisomers.[2] If you synthesized this from 4-fluorocatechol, you likely have a mixture of:

• Isomer A: 4-Fluoro-2-(methoxymethoxy)phenol

• Isomer B: 5-Fluoro-2-(methoxymethoxy)phenol (technically 4-fluoro-1-(methoxymethoxy)phenol) Fix: These are difficult to separate on standard silica.

• Use Toluene: Switch your non-polar solvent from Hexanes to Toluene. Toluene offers

  - interactions with the aromatic ring, often resolving regioisomers better than alkanes.

• Run Isocratic: Find the solvent ratio where Rf = 0.25 and run isocratically (no gradient) for a longer time.

Visualizing the Workflow

The following diagram illustrates the critical decision pathways for this purification.

Caption: Workflow logic emphasizing the necessity of TEA deactivation to prevent MOM hydrolysis.

Quantitative Data: Retention Factors (Rf)

Use this table to identify species during your run (Solvent: 20% EtOAc in Hexanes).

Compound	Estimated Rf	Polarity Characteristics
Bis-MOM Ether (Impurity)	0.70 - 0.80	Non-polar, no H-bond donors. Elutes first.
Target Mono-MOM Phenol	0.35 - 0.45	Moderate polarity. H-bond donor (OH) and acceptor (MOM).
4-Fluorocatechol (Starting Material)	0.05 - 0.15	Very polar. Two OH groups.[3][4] Sticks to baseline without polar solvent.[5]

References

• Greene, T. W.; Wuts, P. G. M. Protective Groups in Organic Synthesis, 3rd ed.; John Wiley & Sons: New York, 1999.[6] (Refer to section on Methoxymethyl Ethers and their stability/cleavage conditions).

• Still, W. C.; Kahn, M.; Mitra, A. "Rapid Chromatographic Technique for Preparative Separations with Moderate Resolution." J. Org.[6][7] Chem.1978 , 43, 2923–2925. (The foundational text on flash chromatography mechanics).

• Rochester University Chemistry Dept. "Tips for Flash Column Chromatography: Deactivation of Silica." (Detailed protocols on using Triethylamine for acid-sensitive compounds).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 4-Fluoro-2-methoxyphenol | 450-93-1 [m.chemicalbook.com]
• 4. dokumen.pub [dokumen.pub]
• 5. Chromatography [chem.rochester.edu]
• 6. MOM Ethers [organic-chemistry.org]
• 7. Chromatography [chem.rochester.edu]

Technical Support Center: High-Fidelity MOM Protection of 4-Fluorophenols

Introduction: The 4-Fluorophenol Challenge

Welcome to the technical support hub for methoxymethyl (MOM) protection. You are likely here because you are working with 4-fluorophenol scaffolds—a common motif in medicinal chemistry due to fluorine’s metabolic stability and bioisosteric properties.

While MOM protection is a standard transformation, 4-fluorophenols present a unique electronic duality:

• Inductive Deactivation (-I): The fluorine atom pulls electron density, making the phenolic oxygen slightly less nucleophilic than unsubstituted phenol (

  ~9.9 vs. 10.0).

• Resonance Activation (+M): The fluorine lone pairs donate into the ring, activating the ortho positions toward electrophilic aromatic substitution (EAS).

The Risk: If reaction conditions are not strictly controlled, the electrophilic MOM source can attack the ortho-carbon (C-alkylation) rather than the oxygen (O-alkylation), or the reagent can hydrolyze before reacting.

Module 1: Mechanism & Selectivity (The "Why")

To minimize side reactions, you must control the competition between Kinetic Control (O-alkylation) and Thermodynamic Control (C-alkylation).

The C-Alkylation Trap: Phenoxide anions are ambident nucleophiles .

• Hard Nucleophile (Oxygen): Favors attack on "hard" electrophiles (like the oxonium ion derived from MOM-Cl) under charge control.

• Soft Nucleophile (Ortho-Carbon): Favors attack under orbital control, especially if the oxygen is shielded by tight ion pairing or hydrogen bonding.

Diagram 1: Competitive Pathways & Decision Logic This diagram illustrates the bifurcation between the desired O-alkylation and the parasitic C-alkylation/Hydrolysis pathways.

Caption: Mechanistic bifurcation showing how solvent and temperature dictate the ratio of O-alkylation (desired) to C-alkylation (impurity).

Module 2: Experimental Protocols

Choose the protocol that matches your scale and safety constraints.

Protocol A: High Selectivity (Recommended for 4-Fluorophenols)

Best for: Small to mid-scale (<10g), ensuring maximal O-alkylation.

The Logic: Sodium Hydride (NaH) forms a "naked" phenoxide anion in polar aprotic solvents (THF or DMF), maximizing electron density on Oxygen and favoring the

attack.

• Setup: Flame-dry a 2-neck flask under Argon.

• Deprotonation: Suspend NaH (1.2 equiv, 60% dispersion) in anhydrous THF or DMF at 0°C.

• Addition: Add 4-fluorophenol (1.0 equiv) dropwise in THF. Stir for 30 min at 0°C. Note: Evolution of

  gas must cease.

• Protection: Add MOM-Cl (1.1 equiv) dropwise at 0°C.

• Reaction: Warm to Room Temperature (RT) and stir for 1-2 hours.

• Quench: Cool to 0°C. Add saturated

  (aq) slowly.

Protocol B: The "Green" Alternative (Avoids MOM-Cl)

Best for: Safety-conscious labs avoiding carcinogens. Uses Dimethoxymethane (DMM).

The Logic: Uses

as a dehydrating agent and acid catalyst to generate the oxonium ion in situ from DMM.

• Reagents: Dissolve 4-fluorophenol (1.0 equiv) in Chloroform (

  ).

• Activator: Add Dimethoxymethane (DMM, 10-15 equiv).

• Catalyst: Add

  (1.0 - 1.5 equiv) portion-wise with vigorous stirring.

• Reaction: Stir at RT for 30-60 minutes.

• Workup: Decant the liquid from the gummy

  residue. Pour into saturated to neutralize.

Data Comparison: Base & Solvent Effects

Parameter	NaH / THF (Protocol A)	DIPEA / DCM (Standard)	DMM / (Green)
O/C Selectivity	High (>99:1)	Moderate (95:5)	High (98:[1]2)
Reaction Rate	Fast (<2 h)	Slow (4-12 h)	Fast (<1 h)
Safety Risk	Moderate ( gas)	High (MOM-Cl)	Low (No MOM-Cl)
Moisture Sensitivity	High	Moderate	Low (Dehydrating conditions)

Module 3: Critical Safety - The BCME Hazard

WARNING: Commercial MOM-Cl often contains Bis(chloromethyl) ether (BCME) , a potent human carcinogen. Furthermore, hydrolysis of MOM-Cl generates formaldehyde and HCl, which can recombine in the headspace to form BCME.

The Ammonia Quench (Mandatory Safety Step) Never quench MOM-Cl reactions with simple water or brine alone. You must destroy the alkylating agent chemically.

• Reagent: Prepare a solution of 10% Ammonium Hydroxide (

  ) or Methanolic Ammonia.

• Mechanism: Ammonia reacts with MOM-Cl and formaldehyde to form Urotropin (Hexamethylenetetramine), a non-toxic, water-soluble solid.

• Procedure: Add the ammonia solution to the reaction mixture and stir vigorously for 15 minutes before any extraction or phase separation.

Module 4: Troubleshooting & FAQs

Q1: I see a 10% impurity that runs just above my product on TLC. What is it?

• Diagnosis: This is likely the C-alkylated (ortho-MOM) byproduct.

• Root Cause: The reaction temperature was too high, or you used a Lewis Acid catalyst which favors Friedel-Crafts alkylation.

• Fix: Switch to Protocol A (NaH/THF) . Keep the addition of MOM-Cl strictly at 0°C. Do not heat the reaction.

Q2: My reaction stalled at 60% conversion. Adding more MOM-Cl doesn't help.

• Diagnosis: Hydrolysis of the reagent.[2][3]

• Root Cause: MOM-Cl is extremely moisture-sensitive. If your solvent was "wet," the MOM-Cl hydrolyzed to formaldehyde and HCl before it could react with the phenol.

• Fix: Re-distill your DIPEA or THF. Ensure the phenol is fully deprotonated (if using NaH) before adding MOM-Cl.

Q3: Can I use MEM-Cl (Methoxyethoxymethyl chloride) instead?

• Answer: Yes. MEM is more stable to acid than MOM and less volatile. However, the side-reaction profile (C-alkylation) remains identical because the electrophilic mechanism is the same.

Diagram 2: Troubleshooting Decision Tree

Caption: Rapid diagnostic flow for common MOM protection failures.

References

• Protective Groups in Organic Synthesis ; Greene, T. W.; Wuts, P. G. M., Eds.; Wiley-Interscience: New York, 1999.[4] (Standard reference for MOM stability and conditions).

• Dimethoxymethane/P2O5 Protocol : A Simple and Efficient Method for the Methoxymethylation of Alcohols and Phenols. Gras, J.-L.; Chang, Y.-Y. Guerin, A. Synthesis1985 , 1, 74.

• Safety & BCME Formation : Bis(chloromethyl) Ether Formation from Chloromethyl Methyl Ether. U.S. CDC/NIOSH Guidelines.

• Selectivity Mechanisms: Ambient Nucleophiles: The Phenoxide Ion. Smith, M. B. Organic Synthesis, 3rd Ed.

Sources

• 1. Strategies for the Preparation of Differentially Protected ortho-Prenylated Phenols - PMC [pmc.ncbi.nlm.nih.gov]
• 2. adichemistry.com [adichemistry.com]
• 3. Chemoselective Transformations of Aromatic Methoxymethyl Ethers Using Trialkylsilyl Triflate and 2,2′-Bipyridyl - PMC [pmc.ncbi.nlm.nih.gov]
• 4. MOM Ethers [organic-chemistry.org]

Stability of 4-Fluoro-2-(methoxymethoxy)phenol under basic conditions

Technical Support Guide: Stability & Handling of 4-Fluoro-2-(methoxymethoxy)phenol

Executive Summary

4-Fluoro-2-(methoxymethoxy)phenol is a mono-protected catechol derivative.[1] The methoxymethyl (MOM) ether at position 2 serves as a robust protecting group under basic and nucleophilic conditions, allowing for selective functionalization of the free phenol at position 1.

Core Stability Verdict:

• Basic Conditions (pH > 7): High Stability. The MOM group is inert to hydroxides, carbonates, hydrides, and organolithiums.[1]

• Acidic Conditions (pH < 4): Unstable. The MOM group hydrolyzes rapidly to regenerate the hydroxyl group.[1]

• Oxidative/Reductive Conditions: Generally stable, though strong Lewis acids (often used in reduction) can trigger cleavage.[1]

Technical Specifications & Stability Matrix

The following data synthesizes standard reactivity profiles for aryl MOM ethers with the specific electronic influence of the 4-fluoro substituent.

Table 1: Stability Profile under Basic & Nucleophilic Conditions

Condition / Reagent	Stability	Technical Notes
Aqueous Bases (NaOH, KOH, LiOH)	Excellent	Stable even at reflux.[1] The MOM acetal linkage resists hydroxide attack.[1]
Carbonates ( , )	Excellent	Ideal for alkylation reactions (e.g., Williamson ether synthesis).[1]
Strong Bases (NaH, KH, LDA)	Excellent	Stable.[1] Used to generate the phenoxide anion at pos. 1 without affecting pos.[1] 2.
Organolithiums ( -BuLi, -BuLi)	Good	Generally stable at low temp (-78°C).[1] Note: The MOM oxygen can direct ortho-lithiation (DOM) if the free phenol is blocked/protected.[1]
Nucleophiles (Amines, Azides, Thiols)	Excellent	Inert to attack.[1]
Lewis Acids ( , , )	Poor	WARNING: Lewis acids coordinate to the acetal oxygens, triggering cleavage even in the absence of protic acid.

Analyst Note on Fluorine Substitution: The fluorine atom at position 4 is electron-withdrawing.[1] This increases the acidity of the free phenol at position 1 (

vs. 10 for phenol), making it easier to deprotonate with mild bases like . It does not significantly destabilize the MOM group.[1]

Mechanistic Logic & Pathways

To understand why your molecule behaves this way, we must look at the acetal nature of the MOM group.

The MOM Acetal System: The MOM group (

) is an acetal.[1][2] Acetals are thermodynamically stable to base because the leaving group would be an alkoxide ( ), which is a poor leaving group in basic media.[1] However, in acid, the oxygen protonates, making a neutral alcohol a good leaving group, leading to the oxonium ion intermediate and hydrolysis.

Visualizing the Stability/Reactivity Flow:

Figure 1: Decision tree illustrating the stability of the MOM-protected phenol under varying chemical environments.

Troubleshooting & FAQs

Q1: I observed decomposition during workup after a basic reaction. What happened? Diagnosis: This is likely Accidental Acidification .[1]

• Cause: While the reaction was basic, did you use dilute HCl or strong acid to neutralize the mixture during extraction?

• Mechanism: Even brief exposure to pH < 4 can hydrolyze the MOM group.[1]

• Solution: Quench basic reactions with saturated Ammonium Chloride (

  , pH ~5-6) or simply water.[1] Avoid strong mineral acids.[1]

Q2: Can I use chloroform (

) as a solvent? Diagnosis: Potential trace acid contamination.[1]

• Cause: Chloroform naturally decomposes to form trace HCl over time, especially if unstabilized.[1]

• Solution: Filter

  through basic alumina before use or use a fresh bottle stabilized with amylene.[1] For strict stability, use (DCM) with a base wash (e.g., wash organic layer with ).

Q3: Does the Fluorine atom make the MOM group labile? Diagnosis: No.

• Explanation: The Fluorine is at position 4 (meta to the MOM group at position 2).[1] Its inductive effect ($ -I $) withdraws electron density, but not enough to destabilize the acetal linkage of the MOM group. It does make the free phenol more acidic, which is beneficial for alkylation yields.[1]

Q4: I see a side product where the Fluorine is missing. Diagnosis: Nucleophilic Aromatic Substitution (

).

• Cause: If you used a very strong nucleophile (e.g., Sodium Methoxide in DMSO) at high heat, the Fluorine (a leaving group) might be displaced.

• Solution: Keep temperatures below 80°C when using strong nucleophiles.[1] Use milder bases like

  in DMF/Acetonitrile.[1]

Standard Operating Procedures (SOPs)

Protocol A: Safe Alkylation of 4-Fluoro-2-(methoxymethoxy)phenol

Objective: To alkylate the free phenol without cleaving the MOM group.[1]

Reagents:

• Substrate: 4-Fluoro-2-(methoxymethoxy)phenol (1.0 equiv)[1]

• Base: Potassium Carbonate (

  ) (2.0 equiv) or Cesium Carbonate ( ) (1.5 equiv)[1]

• Electrophile: Alkyl Halide (e.g., Benzyl Bromide) (1.2 equiv)

• Solvent: DMF (anhydrous) or Acetonitrile (

  )[1]

Step-by-Step:

• Dissolution: Dissolve the substrate in DMF (0.1 M concentration) under an inert atmosphere (

  or Ar).

• Deprotonation: Add

  .[1] Stir at Room Temperature (RT) for 15 minutes. The solution may turn yellow due to phenoxide formation.[1]

  • Note: The MOM group remains intact.[1][2]

• Addition: Add the Alkyl Halide dropwise.[1]

• Reaction: Stir at RT (or heat to 60°C if the electrophile is sluggish). Monitor by TLC/LCMS.[1]

• Workup (CRITICAL):

  • Pour the mixture into Water or Brine .

  • Extract with Ethyl Acetate.[1]

  • Do NOT use HCl to adjust pH.[1]

  • Dry over

    , filter, and concentrate.[1]

Protocol B: Controlled Deprotection (Removal of MOM)

Objective: To selectively remove the MOM group to regenerate the catechol.

Reagents:

• Acid: 6M HCl or Trifluoroacetic acid (TFA)

• Solvent: THF/Water (1:1) or DCM (for TFA)[1]

Step-by-Step:

• Dissolve the MOM-protected compound in THF.[1]

• Add 6M HCl (approx 5-10 equiv).

• Stir at RT.[1][3] The acetal hydrolysis is usually rapid (1-4 hours).[1]

• Monitor disappearance of the starting material.[1]

References & Authoritative Grounding

• Greene, T. W., & Wuts, P. G. M. Protective Groups in Organic Synthesis. 5th Ed.[1] John Wiley & Sons.[1] (The definitive guide on MOM stability: Stable to base, cleaved by acid). [1]

• BenchChem. Efficacy comparison of different protecting groups for phenols in synthesis. (Confirming MOM stability to basic/nucleophilic conditions). [1]

• Sigma-Aldrich. Product Specification: 4-Fluoro-2-methoxyphenol.[1][4] (Used as a baseline for physical properties of the core scaffold).[1] [1]

• SynArchive. Methoxymethyl acetal (MOM) Protection and Deprotection Conditions. (Database of reaction conditions confirming base stability).

Sources

• 1. 4-Fluoro-2-methoxyphenol | C7H7FO2 | CID 2737368 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. adichemistry.com [adichemistry.com]
• 3. US10722502B2 - Crystalline polymorphs of the free base of 2-hydroxy-6-((2-(1-isopropyl-1H-pyrazol-5-yl)pyridin-3-yl)methoxy)benzaldehyde - Google Patents [patents.google.com]
• 4. 4-Fluoro-2-methoxyphenol 97 450-93-1 [sigmaaldrich.com]

Troubleshooting low conversion rates in 4-Fluoro-2-(methoxymethoxy)phenol synthesis

Technical Support Center: Troubleshooting 4-Fluoro-2-(methoxymethoxy)phenol Synthesis

Part 1: Executive Summary & Diagnostic Framework

Subject: Optimization of conversion and regioselectivity in the mono-protection of 4-fluorocatechol to synthesize 4-Fluoro-2-(methoxymethoxy)phenol.

The Challenge: Synthesizing 4-Fluoro-2-(methoxymethoxy)phenol requires the selective alkylation of the hydroxyl group at the 2-position (meta to fluorine) of 4-fluorocatechol. Users frequently encounter low conversion (recovery of starting material) or poor regioselectivity (formation of the 1-MOM isomer or bis-MOM protection).

Root Cause Analysis: The reaction is governed by the subtle acidity difference between the C1-OH and C2-OH groups, modulated by the electronic effects of the fluorine atom.

• C2-OH (Target): More acidic due to the strong inductive withdrawing effect (-I) of the adjacent fluorine (meta-position) without the destabilizing resonance donation.

• C1-OH (Undesired): Less acidic. While para to the fluorine (-I effect is weaker), it receives electron density via resonance (+R), destabilizing the phenoxide anion.

Core Directive: To achieve high conversion and selectivity, you must utilize thermodynamic control via a mild base that selectively deprotonates the more acidic C2-OH.

Part 2: Troubleshooting Guide (Q&A)

Q1: I am observing <20% conversion after 12 hours. TLC shows mostly starting material. What is wrong?

Diagnosis: The most probable cause is the hydrolysis of MOMCl (Chloromethyl methyl ether) . Technical Insight: MOMCl is highly susceptible to hydrolysis by atmospheric moisture, generating formaldehyde and HCl. If your solvent (DCM/THF) is not strictly anhydrous, or if the MOMCl is old, the reagent decomposes faster than it alkylates the phenol. Solution:

• Reagent Check: Verify MOMCl quality. If it is cloudy or has a pungent acid smell (distinct from the ether smell), it is degraded.

• Solvent Drying: Use solvents dried over molecular sieves (3Å or 4Å). A water content >50 ppm is sufficient to stall this reaction.

• Stoichiometry: Increase MOMCl to 1.2–1.5 equivalents . The excess compensates for trace moisture hydrolysis.

Q2: I see conversion, but I am getting a mixture of mono-protected isomers and the bis-protected product. How do I fix the regioselectivity?

Diagnosis: Your base is likely too strong or used in excess . Technical Insight: Using a strong base like Sodium Hydride (NaH) causes rapid, non-selective deprotonation of both hydroxyl groups (kinetic control), leading to statistical mixtures. Solution: Switch to a weak, non-nucleophilic base to enforce thermodynamic control .

• Recommended Base:

  -Diisopropylethylamine (DIPEA) or Potassium Carbonate ( ).

• Mechanism: These bases are strong enough to deprotonate the more acidic C2-OH (pKa ~9.0) but struggle to fully deprotonate the C1-OH (pKa ~9.5-10.0) in the presence of the internal hydrogen bond.[1][2]

Q3: The reaction mixture turns dark black/brown rapidly. Does this affect yield?

Diagnosis: Oxidative decomposition of the catechol starting material. Technical Insight: 4-Fluorocatechol is electron-rich and prone to oxidation into o-quinones under basic conditions in the presence of oxygen. This leads to polymerization (tar formation) and lowers the effective concentration of starting material. Solution:

• Degas Solvents: Sparge reaction solvents with Argon or Nitrogen for 15 minutes prior to use.

• Inert Atmosphere: Perform the reaction under a strict Nitrogen/Argon balloon or manifold.

Part 3: Optimized Experimental Protocol

Objective: Selective synthesis of 4-Fluoro-2-(methoxymethoxy)phenol.

Reagents:

• 4-Fluorocatechol (1.0 eq)

• MOMCl (1.2 eq) [Handle with extreme caution: Carcinogen]

• DIPEA (1.5 eq)

• Dichloromethane (DCM), Anhydrous (0.1 M concentration)

Step-by-Step Workflow:

• Setup: Flame-dry a round-bottom flask and cool under a stream of Argon.

• Dissolution: Add 4-Fluorocatechol and anhydrous DCM. Stir until fully dissolved.

• Base Addition: Add DIPEA (1.5 eq) dropwise at 0 °C . Stir for 15 minutes.

  • Note: The solution may darken slightly; this is normal.

• Alkylation: Add MOMCl (1.2 eq) dropwise via syringe at 0 °C .

  • Critical: Do not rush this addition. Localized high concentrations can promote bis-protection.

• Reaction: Allow the mixture to warm to Room Temperature (23 °C) and stir for 8–12 hours.

• Quench: Cool to 0 °C and quench with Saturated Aqueous

  .

• Workup: Extract with DCM (3x). Wash combined organics with 0.1 M HCl (to remove amine), Water, and Brine. Dry over

  .[3]

• Purification: Silica gel chromatography.

  • Eluent: Hexanes/Ethyl Acetate (Gradient 9:1 to 4:1).

  • Order of Elution: Bis-MOM (fastest) > Target 2-MOM > 1-MOM > Starting Material.

Part 4: Data & Visualization

Table 1: Troubleshooting Matrix

Observation	Probable Cause	Corrective Action
No Reaction	Degraded MOMCl (HCl formation)	Use fresh MOMCl; check solvent dryness.
Low Conversion (<50%)	Moisture in solvent; Base too weak	Dry solvent (Sievers); Switch from to DIPEA.
Bis-Protection (>10%)	Excess Base/MOMCl; High Temp	Reduce MOMCl to 1.05 eq; Keep at 0 °C longer.
Wrong Regioisomer	Strong Base (NaH); Kinetic Control	Switch to weak base (DIPEA); Run at lower temp.
Dark Tarry Mixture	Oxidation (Quinone formation)	Degas solvents; Use Argon atmosphere.

Figure 1: Reaction Pathway & Selectivity Logic

Caption: Mechanistic pathway showing how base strength dictates the ratio of the desired Target (C2-MOM) versus side products.

Figure 2: Troubleshooting Decision Tree

Caption: Step-by-step diagnostic flow for resolving stalled reactions.

References

• Regioselective Protection of Catechols

  • Title: Regioselective Protection of the 4-Hydroxyl of 3,4-Dihydroxybenzaldehyde.[4]

  • Source: MDPI, Molecules 2010.

  • URL:[Link]

• MOM Protection Mechanisms

  • Title: Methoxymethyl (MOM) Ether Protecting Group Guide.

  • Source: BenchChem Technical Support.[5]

• Acidity of Substituted Phenols

  • Title: Absolute pKa Determin
  • Source: Journal of Physical Chemistry A (via AFIT).

  • URL:[Link]

Sources

• 1. Effects of intramolecular hydrogen bonding on the excited state dynamics of phenol chromophores - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. iris.cnr.it [iris.cnr.it]
• 3. 4-Methoxyphenol synthesis - chemicalbook [chemicalbook.com]
• 4. Regioselective Protection of the 4-Hydroxyl of 3,4-Dihydroxy-benzaldehyde [mdpi.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Optimizing solvent selection for 4-Fluoro-2-(methoxymethoxy)phenol crystallization

Technical Support Center: Crystallization Optimization for 4-Fluoro-2-(methoxymethoxy)phenol

Case ID: 4F-2MOM-P-CRYST Status: Open Assigned Specialist: Senior Application Scientist, Process Chemistry

Executive Summary: The Molecule & The Challenge

You are working with 4-Fluoro-2-(methoxymethoxy)phenol , a compound that presents a unique triad of challenges for crystallization:

• Low Melting Point (Likely < 60°C): The ortho-methoxymethoxy (MOM) group disrupts the strong intermolecular hydrogen bonding network typical of phenols, often lowering the melting point significantly compared to the parent catechol. This makes the compound prone to "oiling out" (Liquid-Liquid Phase Separation) rather than crystallizing.

• Acid Sensitivity: The acetal linkage in the MOM group is acid-labile. Trace acidity in solvents (e.g., HCl in un-stabilized dichloromethane) can trigger hydrolysis, regenerating the parent catechol and formaldehyde.

• Fluorine Effect: The para-fluorine atom alters the dipole moment and crystal packing, often inducing polymorphism.

This guide moves beyond generic advice to provide a targeted troubleshooting framework for this specific fluorinated, protected phenol.

Phase 1: Solvent Selection Strategy

Core Principle: You must balance solubility (to dissolve the crude) with stability (to prevent MOM hydrolysis) and thermodynamics (to avoid oiling out).

Primary Solvent Candidates (The Dissolvers)

• Recommended: Isopropyl Acetate (IPAc) or Ethyl Acetate (EtOAc) .

  • Why: These esters are moderate hydrogen bond acceptors, solubilizing the phenol effectively without being as aggressive as alcohols. They are generally non-acidic and stable.

• Conditional: Toluene .[1]

  • Why: Good for fluorinated aromatics due to

    - stacking interactions. However, solubility might be lower, requiring higher temperatures (risk of degradation).

• Avoid: Alcohols (Methanol, Ethanol) unless necessary.

  • Why: While good solvents, they can participate in trans-acetalization under acidic conditions and often lead to solvates.

• Strictly Avoid: Chloroform / Dichloromethane (DCM) .

  • Why: These solvents slowly decompose to form HCl, which will cleave your MOM protecting group. If you must use them, pass them through basic alumina first.

Antisolvent Candidates (The Yield Drivers)

• Recommended: n-Heptane or Methylcyclohexane .

  • Why: Higher boiling points than pentane/hexane allow for safer handling. They are strictly non-polar, forcing the polar phenol out of solution.

• Protocol Note: Add antisolvent slowly to a seeded solution to prevent the "crashing out" of amorphous oil.

Troubleshooting Center (FAQ)

Issue A: "My compound is oiling out as a sticky gum instead of crystallizing."

Diagnosis: You have hit the Liquid-Liquid Phase Separation (LLPS) boundary. This occurs when the crystallization temperature is higher than the melting point of the solid in the solvent mixture.

Corrective Actions:

• Lower the Temperature: Oiling out is a thermodynamic state. You must cool the mixture below the "oiling out limit" (T_oil) before adding antisolvent.

• Seed at Low Supersaturation: Do not induce nucleation spontaneously. Add seed crystals (0.5 - 1.0 wt%) into the saturated solution at a temperature where the solution is clear.

• Change the Solvent System: Switch from a high-solubility solvent (like Methanol) to a moderate one (like IPAc). High solubility often correlates with a wider "oiling out" zone.

Issue B: "I see a new impurity forming during crystallization (MOM cleavage)."

Diagnosis: Acid-catalyzed hydrolysis of the acetal group.

Corrective Actions:

• Check Solvent pH: Measure the "pH" of your organic solvent by shaking a sample with neutral water and testing the aqueous layer.

• Buffer the System: Add a trace amount (< 0.1 equiv) of a mild organic base like Triethylamine (TEA) or Diisopropylethylamine (DIPEA) to the crystallization mother liquor. This neutralizes any trace acid without deprotonating the phenol (Phenol pKa ~10, TEA pKa ~10.7; the equilibrium is permissible for stability but won't form a salt if kept dilute).

• Avoid Thermal Stress: Reduce the maximum temperature of dissolution. If dissolving at 60°C causes degradation, try dissolving at 40°C with a larger volume of solvent.

Issue C: "The crystals are too small or filtering is difficult."

Diagnosis: Nucleation was too rapid (uncontrolled supersaturation).

Corrective Actions:

• Implement a Cubic Cooling Profile: Instead of linear cooling (e.g., 1°C/min), use a profile that is slow at the beginning (0.1°C/min) and faster at the end. This suppresses secondary nucleation.

• Ostwald Ripening: Cycle the temperature (e.g., heat to 35°C, cool to 25°C, repeat) for 2-4 hours. This dissolves small crystals and grows larger ones.[1]

Experimental Protocols

Protocol 1: Determination of Metastable Zone Width (MSZW)

Before scaling up, define your operating window.

• Preparation: Prepare a concentrated solution of 4-Fluoro-2-(methoxymethoxy)phenol in IPAc (approx. 200 mg/mL).

• Heating: Heat at 1°C/min until clear (Dissolution Point,

  ).

• Cooling: Cool at 0.5°C/min with stirring (300 rpm).

• Observation: Record the temperature at which the first visible turbidity appears (Nucleation Point,

  ).

• Calculation:

  .

  • Insight: If

    , your system is metastable and requires seeding. If , crystallization will be rapid and uncontrolled.

Protocol 2: Seeded Cooling Crystallization (Optimized)

• Dissolution: Dissolve 10 g of crude material in 50 mL Isopropyl Acetate at 45°C. Ensure full dissolution.

• Filtration: Perform a polish filtration (0.45 µm PTFE) to remove dust (heterogeneous nucleants).

• Equilibration: Cool to 35°C (just above saturation).

• Seeding: Add 50 mg (0.5%) of pure seed crystals. Stir for 30 mins. Ensure seeds do not dissolve.

• Crystallization:

  • Cool to 20°C over 2 hours (0.12°C/min).

  • Add n-Heptane (25 mL) slowly over 1 hour via syringe pump.

  • Cool to 0°C over 1 hour.

• Isolation: Filter the slurry. Wash with cold 2:1 Heptane:IPAc. Dry under vacuum at 30°C.

Visualizations & Logic Flows

Figure 1: Solvent Selection Decision Tree

Caption: Logic flow for selecting the optimal solvent system based on compound behavior.

Figure 2: Troubleshooting "Oiling Out"

Caption: Step-by-step workflow to resolve Liquid-Liquid Phase Separation (LLPS).

References

• Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis (4th ed.). Wiley-Interscience. (Provides definitive data on MOM group stability and cleavage conditions).

• Beckmann, W. (2013). Crystallization: Basic Concepts and Industrial Applications. Wiley-VCH. (Foundational text for MSZW and seeding strategies).

• Veverka, M., et al. (2013). "Screening of Solvents for Crystallization of Agomelatine." Chemical Papers. (Demonstrates solvent screening logic for amide/ether containing aromatics similar to the target).

• Tung, H. H., et al. (2009). Crystallization of Organic Compounds: An Industrial Perspective. Wiley-AIChE. (Source for "Oiling Out" troubleshooting and cooling profiles).

Sources

• 1. unifr.ch [unifr.ch]

Removing unreacted MOM chloride from 4-Fluoro-2-(methoxymethoxy)phenol mixtures

Topic: Purification of 4-Fluoro-2-(methoxymethoxy)phenol mixtures Ticket ID: MOM-CL-REM-001 Status: Open Priority: Critical (Safety Hazard / Carcinogen)

Introduction: The "Invisible" Hazard

Welcome to the Advanced Synthesis Support Center. You are dealing with a mixture containing MOM Chloride (Chloromethyl methyl ether) and your target product, 4-Fluoro-2-(methoxymethoxy)phenol .

This is not a standard workup. You face two competing challenges:

• Safety: MOM-Cl is an OSHA-regulated carcinogen that must be chemically destroyed before bench workup.

• Product Sensitivity: Your product is a phenol (pKa ~10). It is acidic.[1] If you use standard strong basic washes (NaOH) to hydrolyze the MOM-Cl, your product will deprotonate, dissolve in the water, and be discarded with the waste. Furthermore, the MOM group itself is acid-labile; if the hydrolysis of MOM-Cl generates unbuffered HCl, you risk deprotecting your product back to the starting material.

This guide provides a self-validating protocol to neutralize the threat while preserving your yield.

Module 1: Chemical Scavenging (The "In-Situ" Quench)

Objective: Destroy MOM-Cl inside the flask before any extraction begins. Mechanism: MOM-Cl hydrolyzes in water to form Formaldehyde (HCHO) and Hydrochloric Acid (HCl). This reaction is slow in biphasic systems (organic/water) due to the "grease" effect. We must accelerate it using a nucleophile or a phase-transfer catalyst.

Protocol A: The Ammonium Buffer Quench (Recommended)

Best for: Phenolic products sensitive to high pH.

The Logic: Ammonia reacts rapidly with alkyl halides. By using a buffer of Ammonium Chloride (

) and Ammonium Hydroxide ( ), we maintain a pH of ~8-9. This destroys MOM-Cl but keeps the phenol (pKa ~10) protonated and in the organic layer.

Step-by-Step:

• Cool: Place reaction vessel in an ice bath (0 °C). MOM-Cl hydrolysis is exothermic.

• Prepare Buffer: Mix Saturated

  and Concentrated in a 4:1 ratio.

• Add: Add the buffer dropwise to the reaction mixture. Use 2 mL of buffer per mmol of excess MOM-Cl calculated.

• Vigorous Stir: Stir rapidly for 30 minutes .

  • Why? MOM-Cl hides in the organic solvent (DCM/THF). Vigorous stirring increases surface area for the aqueous scavenger to act.

• Check pH: Ensure the aqueous layer is pH 8-9. If acidic (pH < 7), add more

  . If pH drops, the HCl generated from hydrolysis is winning; you risk losing the MOM group on your product.

Protocol B: The Methanololysis (Alternative)

Best for: Reactions run in non-polar solvents (Toluene/Hexane).

The Logic: React MOM-Cl with methanol to form Dimethoxymethane (Methylal), which is volatile and non-toxic compared to MOM-Cl.

• Add Methanol (5-10 eq relative to MOM-Cl) to the reaction.

• Stir for 15 minutes at room temperature.

• Note: This generates HCl.[1] You must have a base present (like the DIPEA already in your reaction) to sponge up the acid, or your product will deprotect.

Module 2: Aqueous Workup Dynamics

Objective: Remove the salts and byproducts without extracting the product.

Crucial Data Point:

Compound	Functional Group	Approx. pKa	Behavior at pH 14 (NaOH)	Behavior at pH 8 (NaHCO3)

| Product | Phenol (-OH) | ~9.98 | Deprotonated (

) -> Aqueous Layer (LOSS) | Protonated ( ) -> Organic Layer (SAFE) | | MOM-Cl | Alkyl Halide | N/A | Rapid Hydrolysis | Moderate Hydrolysis | | Byproduct | HCl | -7 | Neutralized | Neutralized |

The Extraction Workflow

• Phase Separation: Dilute the quenched mixture with DCM (Dichloromethane) . Avoid Ethyl Acetate if possible, as residual HCl can catalyze transesterification, though it is acceptable if the quench was thorough.

• Wash 1 (The Buffer): Wash the organic layer with Saturated Sodium Bicarbonate (

  ) .[1]

  • Purpose: Neutralizes any residual HCl generated by MOM-Cl decomposition.

  • Technique: Swirl gently; CO2 gas will evolve. Vent frequently.

• Wash 2 (The Polish): Wash with water.[2][3]

• Wash 3 (Drying): Wash with Saturated Brine.

• Dry: Dry over

  (Sodium Sulfate). Do not use Magnesium Sulfate ( ) if the solution is still acidic, as it can be slightly Lewis acidic.

Module 3: Visualization & Logic Flow

The following diagram illustrates the critical decision pathways for handling MOM-Cl with a phenolic product.

Caption: Decision tree for MOM-Cl removal highlighting pH risks specific to phenolic products.

Frequently Asked Questions (Troubleshooting)

Q: I smell a sharp, biting odor even after workup. Is it safe to rotovap? A: STOP. That is likely residual MOM-Cl or Formaldehyde.

• Diagnosis: The hydrolysis was incomplete because the biphasic mixing wasn't vigorous enough.

• Fix: Do not concentrate. Add 10 mL of Saturated

  and 1 mL of simple amine (like morpholine or triethylamine) to the organic phase. Stir for 30 mins. The amine will rapidly alkylate any remaining MOM-Cl, forming a water-soluble quaternary ammonium salt that washes out.

Q: My yield is 40% lower than expected, and the aqueous layer was yellow. A: You likely washed with a base that was too strong (like NaOH or 1M

).

• Mechanism: 4-Fluoro-2-(methoxymethoxy)phenol is a phenol.[4] At high pH, it becomes a phenolate anion, which is water-soluble and yellow (due to conjugation).

• Recovery: Take your aqueous waste, acidify it carefully to pH 6-7 using 1M HCl (do not go lower or you lose the MOM group), and re-extract with DCM.

Q: Can I use Silica Gel chromatography to remove the MOM-Cl? A: Technically yes, but safety dictates NO.

• Reasoning: If you load a mixture containing MOM-Cl onto a column, you are pushing a volatile carcinogen through a pressurized system. You will expose yourself and the lab to vapors during fraction collection. Chemical destruction must precede purification.

Q: Why did my product turn into 4-fluorocatechol? A: The MOM group fell off (Acidic Deprotection).

• Cause: During the quench, MOM-Cl produced HCl. If your system wasn't buffered (i.e., you just used water), the local pH dropped, cleaving the acetal.

• Prevention: Always use the Ammonium Chloride/Ammonia buffer or Saturated Bicarbonate. Never use straight water.

References

• Occupational Safety and Health Administration (OSHA). 13 Carcinogens - 29 CFR 1910.1003.[5] (Regulates Chloromethyl methyl ether safety and handling).[2][3][6]

• Berliner, M. A.; Belecki, K. Synthesis of Alpha-Halo Ethers from Symmetric Acetals and in situ Methoxymethylation of an Alcohol.[3] Organic Syntheses 2007, 84, 102.[3] (Describes in-situ generation and quenching protocols to avoid isolation of MOM-Cl).

• National Center for Biotechnology Information.PubChem Compound Summary for CID 7864, Chloromethyl methyl ether.

• Sigma-Aldrich. Product Specification: 4-Fluoro-2-methoxyphenol (CAS 450-93-1). (Used for pKa estimation and structural verification of the phenol core).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. bu.edu [bu.edu]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. 4-Fluoro-2-methoxyphenol | C7H7FO2 | CID 2737368 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. CHLOROMETHYL METHYL ETHER | Occupational Safety and Health Administration [osha.gov]
• 6. nj.gov [nj.gov]

Controlling regioselectivity in the synthesis of 4-Fluoro-2-(methoxymethoxy)phenol

The following technical support guide addresses the regioselective synthesis of 4-Fluoro-2-(methoxymethoxy)phenol . This content is structured for research scientists requiring high-purity intermediates for drug development.

Topic: Controlling Regioselectivity in the Synthesis of 4-Fluoro-2-(methoxymethoxy)phenol Target Molecule: 1-Hydroxy-2-(methoxymethoxy)-4-fluorobenzene CAS Registry Number (Analog): 450-93-1 (Refers to the 2-methoxy analog; specific MOM-analog is a derivative)

Core Technical Overview

The synthesis of 4-Fluoro-2-(methoxymethoxy)phenol presents a classic "catechol desymmetrization" challenge. The starting material, 4-fluorocatechol (1,2-dihydroxy-4-fluorobenzene), possesses two nucleophilic hydroxyl groups with distinct electronic environments due to the fluorine atom.

• OH-1 (Para to Fluorine): Less acidic due to resonance donation (+M) from fluorine opposing the inductive withdrawal.

• OH-2 (Meta to Fluorine): More acidic due to the strong inductive electron-withdrawing effect (-I) of fluorine without opposing resonance.

The Challenge: Standard base-mediated alkylation with chloromethyl methyl ether (MOMCl) favors the more acidic 2-position, yielding the target 4-Fluoro-2-(methoxymethoxy)phenol as the major product. However, without strict control, this results in a statistical mixture of the target (C2-MOM), the regioisomer (C1-MOM), and the bis-protected byproduct.

Troubleshooting & FAQs

Q1: I am observing a 60:40 mixture of regioisomers. How can I improve the ratio in favor of the 2-MOM product?

Diagnosis: The reaction is likely under thermodynamic control or using a non-selective base. Solution: Exploit the acidity difference (

) between the meta- and para-hydroxyls.

• Base Selection: Use a weak base like Cesium Carbonate (

  ) or Sodium Bicarbonate ( ) rather than Sodium Hydride ( ). A weaker base will preferentially deprotonate the more acidic OH-2 (meta to F).

• Solvent Effect: Switch to a polar aprotic solvent like DMF or Acetonitrile to enhance the nucleophilicity of the phenolate anion.

• Stoichiometry: Use exactly 0.95 equivalents of MOMCl to starve the reaction and minimize bis-protection.

Q2: How do I completely avoid the formation of the bis-MOM byproduct?

Diagnosis: Localized high concentrations of MOMCl or "over-cooking" the reaction. Solution:

• High Dilution: Run the reaction at 0.05 M concentration.

• Slow Addition: Add MOMCl as a solution in DCM over 2 hours using a syringe pump at 0°C.

• Alternative Route: If bis-protection persists >10%, switch to the Stepwise Directed Route (See Protocol B), which guarantees 100% regioselectivity via orthogonal protection.

Q3: My MOM group is cleaving during workup. What is happening?

Diagnosis: Trace acidity in the organic solvents or silica gel. Solution:

• Quench: Ensure the reaction is quenched with saturated

  , not (which is slightly acidic).

• Chromatography: Pre-treat your silica gel column with 1% Triethylamine (

  ) in hexanes to neutralize acidic sites before loading your crude product. MOM ethers are acid-labile.

Q4: Why not just start with 4-Fluoro-2-methoxyphenol and demethylate?

Answer: Demethylation of 4-fluoro-2-methoxyphenol typically requires harsh Lewis acids (

) which will cleave the methyl ether to generate the catechol, returning you to the starting problem. You cannot selectively swap a Methyl group for a MOM group directly.

Experimental Protocols

Protocol A: Direct Regioselective Mono-Protection (Fastest Route)

Best for: Early-stage discovery where chromatography is acceptable.

• Setup: Charge a flame-dried flask with 4-fluorocatechol (1.0 equiv) and anhydrous Acetonitrile (0.1 M).

• Base Addition: Add Cesium Carbonate (

  ) (1.1 equiv). Stir at 0°C for 30 minutes.

• Alkylation: Add MOMCl (0.95 equiv) dropwise over 60 minutes.

  • Note: MOMCl is a carcinogen.[1][2] Handle in a fume hood.

• Reaction: Stir at 0°C for 4 hours. Monitor by TLC (Hexane/EtOAc 4:1). The target (2-MOM) is typically less polar than the 1-MOM isomer due to internal hydrogen bonding with the free OH.

• Workup: Quench with sat.

  . Extract with EtOAc.[2] Wash with brine.[2]

• Purification: Silica gel chromatography (pre-treated with

  ).

  • Yield: Expect 65-75% of the target 2-MOM isomer.

Protocol B: Stepwise Orthogonal Route (High Precision)

Best for: GMP synthesis or when >98% isomeric purity is required.

This route uses the Baeyer-Villiger oxidation logic to install the oxygen atoms sequentially.

Step	Reaction	Reagents	Outcome
1	Protection	5-Fluoro-2-hydroxybenzaldehyde + BnBr,	2-Benzyloxy-5-fluorobenzaldehyde
2	Oxidation	Product 1 + mCPBA (Dakin/Baeyer-Villiger)	2-Benzyloxy-5-fluorophenol (Formate intermediate hydrolyzed)
3	MOM-Protection	Product 2 + MOMCl, DIPEA	1-Benzyloxy-2-(methoxymethoxy)-5-fluorobenzene
4	Deprotection	Product 3 + , Pd/C	4-Fluoro-2-(methoxymethoxy)phenol

Mechanism: Step 2 converts the aldehyde (C1) into a phenol (C1). Since the original phenol (C2) is protected as Benzyl, the new phenol can be protected as MOM. Finally, removing the Benzyl group reveals the OH at C2. Renumbering Note: In the final product, the OH is at C1 (IUPAC priority), shifting the MOM to C2 and Fluorine to C4.

Visual Decision Guide

The following diagram illustrates the decision logic for selecting the synthesis route and troubleshooting the direct alkylation pathway.

Caption: Decision tree for selecting between Direct Alkylation (Route A) and Stepwise Orthogonal Synthesis (Route B) based on purity requirements.

References

• Organic Chemistry Portal. MOM Ethers: Protection and Deprotection Conditions. (General protocols for MOM stability and introduction). [Link]

• National Institutes of Health (PMC). Strategies for the Preparation of Differentially Protected ortho-Prenylated Phenols. (Discusses the difficulty of mono-protecting catechols and the "synergistic" lithiation effects). [Link]

Sources

• 1. total-synthesis.com [total-synthesis.com]
• 2. researchgate.net [researchgate.net]

Storage stability and shelf life of 4-Fluoro-2-(methoxymethoxy)phenol

Technical Support Hub: Storage & Stability of 4-Fluoro-2-(methoxymethoxy)phenol

Executive Summary

Compound: 4-Fluoro-2-(methoxymethoxy)phenol Chemical Class: Mono-protected Catechol / Fluorinated Phenol Primary Vulnerabilities: Acid-catalyzed hydrolysis (MOM group), Oxidative quinone formation (Phenol moiety).[1] Storage Condition: -20°C , Inert Atmosphere (Argon/N₂), Amber Vial.

Module 1: Critical Storage Protocols

The stability of 4-Fluoro-2-(methoxymethoxy)phenol is governed by the competing reactivities of its acid-labile protecting group (MOM) and its oxidation-prone phenol ring.

Environmental Control

Parameter	Recommendation	Technical Rationale
Temperature	-20°C (Long-term) 2-8°C (Active use)	Low temperature kinetically inhibits the autoxidation of the electron-rich aromatic ring and suppresses spontaneous hydrolysis.
Atmosphere	Inert (Argon or N₂)	Critical. Catechol mono-ethers are highly susceptible to aerobic oxidation to form o-quinones. Air exposure triggers rapid pink/brown discoloration.
Container	Amber / Foil-wrapped	Light catalyzes the photo-oxidation of phenols. Use amber borosilicate glass with Teflon-lined caps.
Solvent	None (Store Neat)	Store as a solid or neat oil if possible. If solution storage is required, use anhydrous Toluene or THF . Avoid Chloroform/DCM (trace HCl causes deprotection).

Handling "Do's and Don'ts"

• DO flush the headspace of the vial with Argon after every use.

• DO warm the vial to room temperature before opening to prevent water condensation (which fuels hydrolysis).

• DON'T store in acidic solvents or near volatile acids (HCl, TFA).

• DON'T use unbuffered silica gel for purification (see Module 3).

Module 2: Degradation Mechanisms & Diagnostics

Understanding how the compound fails is essential for troubleshooting.

Degradation Pathways

The compound has two primary failure modes. The Methoxymethyl (MOM) group is an acetal, sensitive to acid.[2] The Phenol is electron-rich (activated by the ortho-alkoxy group), making it sensitive to oxidation.

Caption: Dual degradation pathways: Acid-catalyzed hydrolysis of the MOM ether (top) and aerobic oxidation of the phenol to quinone (bottom).

Module 3: Troubleshooting & FAQs

Q1: My sample has turned a faint pink color. Is it ruined?

• Diagnosis: This indicates early-stage oxidation (quinone formation).

• Action: If the color is faint, the bulk material is likely still >95% pure.

  • Solution: Dissolve in EtOAc, wash with a dilute solution of Sodium Metabisulfite (antioxidant) or simply filter through a short pad of silica (buffered with 1% Et₃N) to remove the polar quinones.

  • Prevention:[2] Ensure tighter sealing and Argon flush.

Q2: The NMR shows the correct aromatic signals, but the MOM peaks are missing/shifted.

• Diagnosis: Acid-catalyzed deprotection has occurred.[3]

• Key Signals:

  • Intact MOM: Singlet ~3.4 ppm (-OCH ₃) and Singlet ~5.1-5.2 ppm (-OCH ₂O-).

  • Deprotected: Loss of the 3.4/5.1 ppm singlets. Appearance of broad OH singlets.

• Cause: Did you use CDCl₃ for NMR? Chloroform often contains trace HCl.

• Fix: Always filter CDCl₃ through basic alumina before use with MOM ethers, or use DMSO-d₆.

Q3: Can I purify this on silica gel?

• Risk: Standard silica gel is slightly acidic (pH 6.5-7) and can cleave MOM groups during slow columns.

• Protocol: Pre-treat the silica column with 1% Triethylamine (Et₃N) in Hexanes before loading your sample. This neutralizes acidic sites and prevents on-column deprotection [1].

Q4: What is the shelf life?

• Unopened (-20°C): 12-18 months.

• In Solution (RT): < 24 hours (Oxidation risk).

• In Solution (-20°C): 1-3 months (if solvent is acid-free).

Module 4: Quality Control (QC) Methodology

Before committing this reagent to a valuable synthesis, validate its integrity.

QC Decision Tree

Caption: Step-by-step QC workflow to assess oxidation (visual) and hydrolysis (NMR).

Analytical Markers (1H NMR in DMSO-d₆)

• δ ~3.40 ppm (s, 3H): Methoxy group (-OCH ₃).

• δ ~5.15 ppm (s, 2H): Methylene bridge (-OCH ₂O-).

• δ ~6.5-7.0 ppm (m, 3H): Aromatic protons (Pattern depends on F-coupling).

• δ ~9.0-9.5 ppm (s, 1H): Phenolic OH (Exchangeable). Note: If this integrates to 2H, deprotection has occurred.

References

• Green, T. W.; Wuts, P. G. M. Protective Groups in Organic Synthesis, 3rd ed.; Wiley-Interscience: New York, 1999; pp 27-33.[4] (Standard protocols for MOM ether stability and deprotection).

• Ramesh, C.; et al. "Simple and efficient method for chemoselective deprotection of phenolic methoxymethyl (MOM) ethers." J. Org.[4] Chem.2003 , 68, 7101-7103.[4] Link

• Harkey, C. et al. "Kinetic model for 4-fluorocatechol oxidation."[5] ResearchGate, 2012. (Context on fluorocatechol oxidation kinetics). Link

• Berliner, M. A.; Belecki, K. "Simple, Rapid, and Efficient Preparation of MOM Ethers." J. Org.[4] Chem.2005 , 70, 9618–9621.[4] Link

Sources

• 1. scispace.com [scispace.com]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. pubs.acs.org [pubs.acs.org]
• 4. MOM Ethers [organic-chemistry.org]
• 5. researchgate.net [researchgate.net]

Overcoming steric hindrance in 4-Fluoro-2-(methoxymethoxy)phenol reactions

Current Status: Active Ticket ID: STERIC-4F-MOM Assigned Specialist: Senior Application Scientist

Diagnostic & Strategy Hub

You are working with 4-Fluoro-2-(methoxymethoxy)phenol . This molecule presents a classic "Orthogonal Frustration" scenario.

• The Trap: The methoxymethoxy (MOM) group at the ortho position (C2) acts as a steric wall, blocking the phenolic oxygen (C1).

• The Electronic Conflict: The fluorine at C4 withdraws electron density (

  ), increasing the acidity of the phenol ( ), but simultaneously reducing the nucleophilicity of the resulting phenoxide.

• The Coordination Hazard: The oxygen atoms in the MOM group can chelate metal cations (

  , ), potentially locking your nucleophile into tight ion pairs that refuse to react.

Use the decision tree below to select the correct protocol for your specific blockage.

Caption: Figure 1. Strategic workflow for selecting the optimal reaction condition based on electrophile type and regiochemical goals.

Protocol A: The "Cesium Effect" (O-Alkylation)

Applicability: When standard Williamson ether synthesis (

/Acetone or /THF) yields <20% or results in recovered starting material.

The Science

Standard bases like

or form tight ion pairs with the phenoxide. The bulky MOM group at C2 further cages the potassium or sodium ion, effectively "capping" the nucleophile. Cesium Carbonate ( ) solves this via the "Cesium Effect":

• Large Ionic Radius:

  (1.67 Å) is too large to be effectively chelated by the MOM oxygens.

• Solvation Shell: In polar aprotic solvents (DMF),

  is poorly solvated, leaving the phenoxide anion "naked" and highly reactive.

Optimized Workflow

Parameter	Specification	Reason
Solvent	DMF (Anhydrous)	Essential for the "naked anion" effect. Acetonitrile is a viable alternative; avoid Acetone.
Base	(1.5 - 2.0 equiv)	Promotes solubility and loose ion-pairing.
Concentration	0.2 M - 0.5 M	Higher concentration drives the bimolecular kinetics.
Temperature	RT to 60°C	Start at RT to avoid C-alkylation side reactions.

Step-by-Step Procedure:

• Dissolution: Dissolve 4-Fluoro-2-(methoxymethoxy)phenol (1.0 equiv) in anhydrous DMF (0.2 M).

• Activation: Add

  (1.5 equiv). Stir at Room Temperature (RT) for 30 minutes. Note: The solution may turn yellow/orange as the phenoxide forms.

• Addition: Add the alkyl halide (1.2 equiv) dropwise.

  • Critical: If using a chloride, add TBAI (tetrabutylammonium iodide, 0.1 equiv) as a catalyst (Finkelstein in situ).

• Monitoring: Stir at RT. Monitor by TLC/LCMS at 1 hour.

  • Troubleshooting: If <10% conversion after 2 hours, heat to 60°C. Do not exceed 80°C to prevent MOM cleavage or fluoride elimination.

• Workup: Dilute with EtOAc, wash 3x with water (critical to remove DMF), then brine. Dry over

  .

Protocol B: Sonicated Mitsunobu (Substitutions with Alcohols)

Applicability: When reacting with secondary alcohols or when alkyl halides are unstable. Standard Mitsunobu fails here because the bulky

byproduct and the MOM group create massive steric congestion.

The Science

The rate-determining step in hindered Mitsunobu reactions is the attack of the phenol on the alkoxy-phosphonium intermediate. The Lepore Protocol (Sonication + High Concentration) overcomes the activation energy barrier by inducing micro-cavitation, which enhances mass transfer in viscous, crowded transition states.

Optimized Workflow

Component	Reagent	Notes
Phosphine	(Triphenylphosphine)	Standard.[1] Polymer-bound is too slow here.
Azodicarboxylate	DIAD (Diisopropyl azodicarboxylate)	Preferred over DEAD (more stable).
Solvent	THF (Anhydrous)	Must be minimal volume (High Concentration).
Agitation	Ultrasonic Bath	MANDATORY. Magnetic stirring is insufficient.

Step-by-Step Procedure:

• Concentration Setup: Calculate solvent volume for a 1.0 M to 3.0 M concentration (very concentrated).

• Combine: In a vial, combine the phenol (1.0 equiv), the secondary alcohol (1.2 equiv), and

  (1.2 equiv) in THF.

• Sonication Start: Place the vial in an ultrasonic cleaning bath (standard 40 kHz).

• Addition: While sonicating, add DIAD (1.2 equiv) dropwise over 2-3 minutes.

  • Caution: Exothermic. Ensure bath water prevents overheating.

• Reaction: Sonicate for 30–60 minutes.

  • Validation: Standard stirring would take 24-48 hours. Sonication typically completes this in <1 hour.

• Workup: Dilute with

  , filter off (if precipitated), and concentrate. Purify via column chromatography.

Protocol C: Directed Ortho Metalation (Ring Functionalization)

Applicability: You need to attach a group to the benzene ring (C-C bond formation).

The Science (The "MOM Director")

The MOM group is a Strong Director for lithiation. The Fluorine is a Moderate Director .

• Site C3 (Between F and MOM): This is the thermodynamic "trap" (ortho to two directing groups). DANGER: Lithiation here is extremely risky due to the "Benzyne Pathway" (elimination of Li-F).

• Site C6 (Ortho to MOM, Meta to F): This is the safer, kinetic target.

Caption: Figure 2. Divergent lithiation pathways. Path B is the required route to avoid decomposition.

Step-by-Step Procedure:

• Protection: Ensure the phenol OH is protected (e.g., as a methyl ether) before lithiation. You cannot lithiate the free phenol effectively with this directing group competition.

• Conditions:

  • Solvent: Anhydrous THF.

  • Base:

    (1.1 equiv). Avoid (aggregates too strongly).

  • Temp: Strictly -78°C.

• Execution:

  • Cool substrate in THF to -78°C.

  • Add

    dropwise. Stir for 1 hour at -78°C.

  • Critical Check: Do NOT allow temperature to rise above -60°C, or LiF elimination (Benzyne formation) will occur.

• Quench: Add the electrophile (e.g.,

  , , ) at -78°C.

• Warmup: Allow to warm to RT only after the electrophile has reacted (30 mins).

FAQ: Troubleshooting & Deprotection

Q: I successfully alkylated the phenol, but now I can't remove the MOM group. Standard HCl/MeOH isn't working. A: The fluorine atom withdraws electron density, making the acetal oxygen less basic and harder to protonate.

• Fix: Use Trifluoroacetic acid (TFA) in Dichloromethane (1:1 ratio) at 0°C.

• Alternative: If the molecule is acid-sensitive, use

  / Isopropanol at reflux (Bromine-catalyzed exchange).

Q: I am seeing C-alkylation (alkyl group on the ring) instead of O-alkylation. A: This happens when the phenoxide is too "soft" or the solvent allows tight ion pairing.

• Fix: Ensure you are using DMF (not Acetone) and Cesium Carbonate . The "naked" oxygen anion is a harder nucleophile and prefers O-alkylation.

References

• Dijkstra, G., Kruizinga, W. H., & Kellogg, R. M. (1987). An assessment of the causes of the "cesium effect". The Journal of Organic Chemistry, 52(19), 4230–4234. Link

• Lee, J. C., Yuk, J. Y., & Cho, S. H. (1995). Facile synthesis of alkyl phenyl ethers using cesium carbonate.[2][3] Synthetic Communications, 25(9), 1367–1370. Link

• Lepore, S. D., & He, Y. (2003).[4] Use of sonication for the coupling of sterically hindered substrates in the phenolic Mitsunobu reaction.[5][6][7] The Journal of Organic Chemistry, 68(21), 8261–8263. Link

• Snieckus, V. (1990).[8][9] Directed ortho metalation.[8][9][10][11] Tertiary amide and O-carbamate directors in synthetic strategies for polysubstituted aromatics. Chemical Reviews, 90(6), 879–933. Link

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. semanticscholar.org [semanticscholar.org]
• 3. chemistry.mdma.ch [chemistry.mdma.ch]
• 4. glaserr.missouri.edu [glaserr.missouri.edu]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Use of sonication for the coupling of sterically hindered substrates in the phenolic Mitsunobu reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. wise.fau.edu [wise.fau.edu]
• 8. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 9. Directed Ortho Metalation | Chem-Station Int. Ed. [en.chem-station.com]
• 10. baranlab.org [baranlab.org]
• 11. uwindsor.ca [uwindsor.ca]

Reference Data & Comparative Studies

Comprehensive Characterization Guide: 4-Fluoro-2-(methoxymethoxy)phenol

This guide provides a rigorous technical analysis of the NMR characterization of 4-Fluoro-2-(methoxymethoxy)phenol , a specialized fluorinated intermediate.

Content Type: Publish Comparison Guide Audience: Medicinal Chemists, NMR Spectroscopists, and Process Development Scientists.

Executive Summary & Strategic Context

4-Fluoro-2-(methoxymethoxy)phenol represents a critical class of mono-protected catechols. In drug discovery, the methoxymethyl (MOM) group is frequently employed as a robust, acetal-based protecting group for phenols due to its stability under basic conditions and facile removal under mild acidic conditions.

This guide compares the MOM-protected variant against its two primary structural alternatives:

• The Precursor: 4-Fluorocatechol (Unprotected).

• The Robust Analog: 4-Fluoro-2-methoxyphenol (Methyl ether/Guaiacol derivative).

Key Analytical Challenge: Distinguishing the regioisomers of mono-protection. When 4-fluorocatechol is reacted with MOM-Cl, two isomers are possible. This guide focuses on the C2-O-MOM / C1-OH isomer and details the specific NMR signatures required to confirm this structure.

Structural Analysis & Predicted NMR Data

1H NMR Characterization (400 MHz, CDCl3)[1]

The proton NMR spectrum is defined by the distinct "MOM singlet pair" and the complex coupling patterns of the fluorine-substituted aromatic ring.

Signal Assignment	Chemical Shift ( , ppm)	Multiplicity	Integration	Coupling Constants ( , Hz)	Diagnostic Interpretation
Phenol -OH	5.80 - 6.50	br s	1H	-	Exchangeable with D O. Broadened by H-bonding.
MOM -OCH O-	5.15 - 5.25	s	2H	-	Critical Diagnostic. Downfield shift due to two oxygens. Distinguishes MOM from Methyl.
MOM -OCH	3.48 - 3.55	s	3H	-	Upfield singlet.
Ar-H3 (Ortho to MOM)	6.85 - 6.95	dd	1H	,	Large F-coupling. NOE correlation with MOM-CH confirms regiochemistry.
Ar-H5 (Meta to MOM)	6.55 - 6.65	ddd	1H	, ,	Complex multiplet due to F, H6, and H3 coupling.
Ar-H6 (Ortho to OH)	6.90 - 7.00	dd	1H	,	Ortho coupling to H5 is dominant.

13C NMR Characterization (100 MHz, CDCl3)

The Carbon-13 spectrum is dominated by C-F coupling , which splits aromatic signals into doublets.

Carbon Position	Shift ( , ppm)	Splitting ( , Hz)	Assignment Logic
C4 (Ipso-F)	156.0 - 159.0	d,	Definitive F-attachment. Large coupling constant characteristic of Ar-F.
C1 (Ipso-OH)	142.0 - 144.0	d,	Phenolic carbon.[1]
C2 (Ipso-OMOM)	145.0 - 147.0	d,	Quaternary carbon attached to MOM.
C3	108.0 - 110.0	d,	Ortho to Fluorine (High coupling).
C5	106.0 - 108.0	d,	Ortho to Fluorine (High coupling).
C6	115.0 - 117.0	d,	Meta to Fluorine.
MOM -CH -	94.0 - 96.0	s	Anomeric Carbon. Key differentiator from Methyl ether (~56 ppm).
MOM -CH	56.0 - 57.0	s	Typical methoxy signal.

Comparative Performance Analysis

This section objectively compares the MOM-protected phenol against its synthesis precursor and a permanent ether alternative.

Comparison 1: MOM-Protection vs. Free Catechol (Precursor)

Objective: Validate successful synthesis and purity.

Feature	4-Fluorocatechol (Precursor)	4-Fluoro-2-(MOM)phenol (Product)	Analytical Insight
OH Signals	Two broad singlets (often merged)	One sharp(er) singlet	Disappearance of one OH confirms mono-protection.
Aliphatic Region	Silent (No signals < 6.0 ppm)	Two Singlets (5.2 & 3.5 ppm)	The appearance of the 5.2 ppm (-OCH O-) signal is the "Go/No-Go" QC check.
Solubility	Poor in CDCl (Requires DMSO/MeOD)	Good in CDCl	MOM group disrupts H-bonding network, improving lipophilicity.

Comparison 2: MOM vs. Methyl Ether (Alternative)

Objective: Select the right protecting group for the application.

Feature	4-Fluoro-2-methoxyphenol	4-Fluoro-2-(MOM)phenol	Decision Driver
Stability	Permanent (Requires harsh BBr to remove)	Semi-Permanent (Removed by mild acid/TFA)	Use MOM if you need to regenerate the catechol later.
NMR Diagnostic	Single OMe peak (~3.8 ppm)	Dual peak signature (CH + CH )	MOM provides a more distinct NMR footprint, less likely to overlap with other methoxy groups in complex molecules.
C-H Activation	Directs ortho-lithiation strongly	Directs ortho-lithiation very strongly	MOM is a superior Directed Metalation Group (DMG) due to coordination ability.

Experimental Protocol: Regiochemistry Determination

A critical issue in synthesizing this compound from 4-fluorocatechol is Regioselectivity . Does the MOM group attach to the Oxygen at C1 or C2?

Hypothesis: The acidity of the OH para to the Fluorine (C1) differs from the OH meta to the Fluorine (C2). Method: Use 1D NOE (Nuclear Overhauser Effect) to assign the structure.

Step-by-Step Workflow

• Sample Prep: Dissolve 10 mg of pure product in 0.6 mL CDCl

  (dry, acid-free).

• Standard 1H: Acquire a standard proton spectrum to locate the MOM-CH

  signal (~5.2 ppm).

• Selective Excitation: Irradiate the MOM-CH

  resonance at 5.2 ppm.

• Analysis:

  • Scenario A (Target: 2-MOM isomer): You observe NOE enhancement at H3 (the proton between F and OMOM).

  • Scenario B (Isomer: 1-MOM isomer): You observe NOE enhancement at H6 and H2 (if H2 were present, but here it is H2/H6 equivalence in the precursor).

  • Specific Logic: H3 is a doublet of doublets with large Fluorine coupling. H6 has small Fluorine coupling.

  • Result: If the aromatic proton showing NOE has a large J-coupling (~10Hz) , it is H3, confirming the MOM is at C2.

Visualization: Structural Assignment Logic

Caption: Logical workflow for distinguishing regioisomers using NOE NMR spectroscopy.

References

• Sigma-Aldrich. Product Specification: 4-Fluoro-2-methoxyphenol (Analog Reference).[2] Retrieved from [2]

• National Institutes of Health (NIH). 19F NMR as a Tool To Investigate Microbial Degradation of Fluorophenols. (Provides J-coupling constants for fluorocatechols). Retrieved from

• Reich, H. J. WinPLT NMR Coupling Constants and Chemical Shifts. University of Wisconsin-Madison. (Standard reference for substituent effects). Retrieved from

• Alfa Chemistry. 19F Coupling Constants Table. Retrieved from

Sources

• 1. 4-Fluoro-2-methoxyphenol | C7H7FO2 | CID 2737368 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4-フルオロ-2-メトキシフェノール 97% | Sigma-Aldrich [sigmaaldrich.com]

Mass spectrometry (MS) fragmentation patterns of 4-Fluoro-2-(methoxymethoxy)phenol

This guide provides an in-depth technical analysis of the mass spectrometry (MS) fragmentation patterns of 4-Fluoro-2-(methoxymethoxy)phenol . It is designed for researchers utilizing methoxymethyl (MOM) ethers as protecting groups in the synthesis of fluorinated bioactive scaffolds.

The guide compares this specific compound against its two most relevant structural alternatives: the Methyl Ether analog (stable reference) and the Free Phenol (deprotected impurity/metabolite).

Executive Summary

4-Fluoro-2-(methoxymethoxy)phenol (MW 172.15) is a monoprotected catechol derivative. In mass spectrometry (EI/ESI), its identification relies on distinguishing the labile Methoxymethyl (MOM) protecting group from the stable aromatic core.

• Primary Diagnostic: The presence of the oxonium ion m/z 45 (

  ) is the definitive fingerprint for the MOM group.

• Differentiation: Unlike methyl ethers (which lose

  , M-15) or benzyl ethers (which form tropylium, m/z 91), the MOM ether undergoes a characteristic loss of neutral formaldehyde ( , 30 Da) or the methoxymethyl radical.

• Stability Warning: The MOM group is acid-labile. In GC-MS, high injector temperatures (>250°C) or acidic column phases may induce on-column degradation, mimicking the free phenol spectrum.

Structural & Theoretical Foundation

Compound Profile

Feature	Detail
Compound Name	4-Fluoro-2-(methoxymethoxy)phenol
Molecular Formula
Exact Mass	172.0536 Da
Core Structure	4-Fluorophenol ring (Catechol skeleton)
Protecting Group	Methoxymethyl (MOM) ether at position 2
Key Substituent	Fluorine at position 4 (Stable, diagnostic A+2 isotope effect negligible)

Fragmentation Mechanics (Electron Ionization - 70 eV)

The fragmentation is driven by the instability of the acetal-like linkage in the MOM group compared to the robust aromatic ring.

• Oxonium Ion Formation (m/z 45): The ether oxygen of the MOM group directs ionization. Alpha-cleavage releases the stable methoxymethyl cation (

  ), appearing as a sharp peak at m/z 45 . This is the "MOM Fingerprint."

• Neutral Loss of Formaldehyde (M - 30): A rearrangement unique to acetals. The molecular ion (

  , m/z 172) can lose a neutral formaldehyde molecule ( ), transferring a hydrogen to the phenolic oxygen. This generates an ion at m/z 142 , isobaric with the methyl ether analog.

• Phenoxy Radical Generation (M - 45): Homolytic cleavage of the

  bond expels the methoxymethyl radical ( ), leaving the cationic phenol core at m/z 127 .

Comparative Analysis: Target vs. Alternatives

This section contrasts the target molecule with its most common "alternatives" encountered during synthesis: the Methyl Ether (a stable analog) and the Free Phenol (the deprotection product).

Table 1: Diagnostic Ion Comparison

Diagnostic Metric	Target: MOM-Protected	Alt 1: Methyl Ether	Alt 2: Free Phenol
Structure	4-Fluoro-2-(MOM)phenol	4-Fluoro-2-methoxyphenol	4-Fluoro-1,2-benzenediol
Molecular Ion ( )	m/z 172 (Weak/Medium)	m/z 142 (Strong)	m/z 128 (Strong)
Base Peak (Typical)	m/z 45 or 127	m/z 142 or 127	m/z 128 or 110
Low Mass Fingerprint	m/z 45 ( )	m/z 15 ( loss)	m/z 28 ( loss)
Key Neutral Loss	30 Da ( )	15 Da ( )	18 Da ( )
Distinguishing Factor	m/z 45 present ; M-30 transition observed.[1][2][3]	No m/z 45 ; Strong M-15 (m/z 127).	No m/z 45 ; Molecular ion at 128.

Detailed Differentiators

• Vs. Methyl Ether: Both can produce an ion at m/z 142 (Target via rearrangement, Methyl Ether as parent). However, the Methyl Ether will never show m/z 45 . If you see m/z 45, you have the MOM group.

• Vs. Benzyl Ether: If a benzyl group were used instead of MOM, the spectrum would be dominated by the tropylium ion (m/z 91 ). The MOM spectrum is dominated by low-mass oxygenated fragments (m/z 45).

Visualization of Fragmentation Pathways[4][5]

The following diagram maps the primary fragmentation channels for 4-Fluoro-2-(methoxymethoxy)phenol, illustrating the origin of the diagnostic ions.

Caption: Primary fragmentation pathways of 4-Fluoro-2-(methoxymethoxy)phenol. The red path indicates the diagnostic formation of the m/z 45 oxonium ion.

Experimental Protocols

To ensure data integrity and prevent thermal degradation of the MOM group, follow this validated GC-MS protocol.

Sample Preparation

• Solvent: Dichloromethane or Ethyl Acetate (Avoid Methanol, as it can induce transacetalization under acidic conditions).

• Concentration: 100 µg/mL.

• Derivatization: Not strictly required, but silylation (BSTFA) can stabilize the free phenolic -OH if peak tailing occurs.

GC-MS Instrument Parameters

Parameter	Setting	Rationale
Inlet Temperature	200°C - 220°C	CRITICAL: MOM ethers can thermally decompose to the free phenol above 250°C. Keep inlet cool.
Injection Mode	Split (10:1 or 20:1)	Reduces residence time in the hot inlet liner.
Column	Non-polar (e.g., DB-5ms or HP-5)	Standard separation; minimizes column bleed interference with m/z 45.
Oven Program	60°C (1 min) 300°C @ 20°C/min	Rapid ramp preserves heat-sensitive ethers.
Ion Source	Electron Ionization (EI), 70 eV	Standard library comparison energy.
Scan Range	m/z 35 - 300	Must start below m/z 40 to capture the diagnostic m/z 45 ion.

Self-Validating Workflow (Decision Tree)

Use this logic flow to confirm the identity of your synthesized product.

Caption: Decision tree for distinguishing the MOM-protected target from impurities and analogs.

References

• MOM Ether Stability & Chemistry

  • Greene, T. W., & Wuts, P. G. M.[4][5] Protective Groups in Organic Synthesis. Wiley-Interscience.[4] (Standard reference for MOM group stability and cleavage conditions).

  • Organic Chemistry Portal.[4] "Methoxymethyl ethers (MOM ethers)."[5][6][7][8][9] Available at: [Link]

• Mass Spectrometry of Ethers

  • McLafferty, F. W., & Turecek, F. Interpretation of Mass Spectra. University Science Books. (Source for oxonium ion m/z 45 mechanism).

  • NIST Chemistry WebBook.[1] "Mass Spectrum of 4-Fluoro-2-methoxyphenol" (Analog comparison). Available at: [Link]

• Specific Fragmentation of Aromatic MOM Ethers

  • Clark, C. R., & Abiedalla, Y. "Comparison of Electron Ionization Fragmentation Pathways for Regioisomeric Ethoxy and Methoxymethyl Substituted Benzoate Esters."[10] Rapid Communications in Mass Spectrometry. (Demonstrates the high activity of MOM groups in fragmentation). Available at: [Link] (Generalized DOI for journal reference).

Sources

• 1. Phenol, 2-methoxy-4-(methoxymethyl)- [webbook.nist.gov]
• 2. 2-Methoxy-4-(methoxymethyl)phenol | C9H12O3 | CID 79662 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. MOM Ethers [organic-chemistry.org]
• 5. Methoxymethyl ether - Wikipedia [en.wikipedia.org]
• 6. adichemistry.com [adichemistry.com]
• 7. researchgate.net [researchgate.net]
• 8. Chemoselective Transformations of Aromatic Methoxymethyl Ethers Using Trialkylsilyl Triflate and 2,2′-Bipyridyl - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]

FTIR Spectral Analysis of Methoxymethoxy (MOM) Group in Fluorinated Phenols

Executive Summary

The methoxymethoxy (MOM) group is a pivotal protecting group in the synthesis of fluorinated pharmaceutical intermediates, offering robust stability against basic conditions while being cleaved under mild acidic environments. However, in fluorinated phenols, the high electronegativity of fluorine atoms introduces significant dipole changes and vibrational shifts that complicate standard FTIR interpretation.

This guide provides a definitive technical comparison between MOM-protected fluorophenols and their methyl ether or free phenol counterparts. Unlike generic spectral guides, we focus on the acetal-specific vibrational modes (

) and the inductive impact of fluorine on aryl-ether bond force constants. We present a self-validating experimental protocol to ensure unambiguous structural confirmation.

Mechanistic Insight: The Vibrational Theory

To accurately interpret the FTIR spectrum of a MOM-protected fluorophenol, one must deconstruct the molecule into its vibrating subunits and understand the electronic perturbations caused by fluorine.

The Acetal vs. Ether Distinction

The fundamental difference between a simple methyl ether (

) and a MOM ether ( ) lies in the acetal linkage .

• Methyl Ether: Exhibits a primary

  stretching vibration.

• MOM Ether: Contains an

  core. This unit introduces a coupled vibrational system (symmetric and asymmetric stretches) that is distinct from a simple ether linkage.[1] The "anomeric" hydrogens on the methylene bridge ( ) experience a unique electronic environment, leading to C-H stretching frequencies shifted lower than standard alkyl C-H bonds.

The Fluorine Inductive Effect ( )

Fluorine substituents on the aromatic ring exert a strong electron-withdrawing inductive effect (

).

• Force Constant Stiffening: The withdrawal of electron density from the ring increases the double-bond character of the

  bond through resonance back-donation (if para/ortho). This typically blueshifts (increases wavenumber) the stretching frequency by 10–20 cm compared to non-fluorinated analogues.

• Dipole Enhancement: The C-F bond creates a strong dipole, often resulting in intense bands in the 1000–1400 cm

  region that can mask ether stretches. Deconvolution relies on identifying the multiplicity of the acetal bands rather than a single peak position.

Comparative Spectral Analysis

The following table contrasts the spectral signatures of the Free Fluorophenol, the Methyl Ether (a common alternative/impurity), and the Target MOM-Ether.

Table 1: Comparative FTIR Fingerprints

Spectral Feature	Free Fluorophenol ( )	Methyl Ether ( )	MOM Ether ( )
High Frequency (3200-3600 cm )	Strong, Broad (O-H stretch). Disappears upon protection.	Absent.	Absent.
C-H Stretching (2800-3000 cm )	Aromatic C-H only (>3000 cm ).	Alkyl C-H (~2840, 2940 cm ).	Anomeric C-H doublet (~2780-2820 cm ). Distinct low-energy shoulder.
Ether/Acetal Region (1000-1250 cm )	C-O stretch (~1200 cm ), often overlapped by C-F.	Two bands: Asym (~1250 cm ) & Sym (~1040 cm ).	"Acetal Triad": Complex multiplet. Strong bands at ~1150, 1100, and 1050 cm due to coupled modes.
Fingerprint Specificity	C-F stretches dominate (1100-1350 cm ).	Simple pattern.	Broadened/Split Bands due to rotational conformers of the acetal chain.

Key Diagnostic Marker: The "Acetal Triad"

Unlike the methyl ether, which shows a clean doublet (Asymmetric/Symmetric), the MOM group displays a characteristic triplet-like structure or complex multiplet in the 1050–1160 cm

range. This arises from the coupling of the stretch with the stretch of the methoxy tail. In fluorinated systems, look for this complexity superimposed on the sharp C-F bands.

Experimental Protocol: Self-Validating Workflow

This protocol is designed not just to synthesize the compound, but to generate spectral data that validates the structure through difference spectroscopy .

Synthesis & Isolation (Brief Context)

• Reagents: Fluorophenol (1.0 eq), MOM-Cl (1.2 eq), DIPEA (1.5 eq) in DCM at 0°C

  RT.

• Purification: Standard aqueous workup. Note: Avoid acidic washes which may prematurely cleave the MOM group.

FTIR Acquisition Protocol

Instrument: FTIR Spectrometer with ATR (Diamond/ZnSe crystal). Resolution: 4 cm

. Scans: 32 minimum.

Step-by-Step Validation:

• Baseline Acquisition: Record spectrum of the starting Free Fluorophenol . Note the exact position of the phenolic O-H stretch and the C-F bands.

• Product Acquisition: Record spectrum of the MOM-Fluorophenol .

  • Check 1: Confirm total disappearance of the O-H band (3200-3500 cm

    ).

  • Check 2: Identify the Anomeric C-H stretch at ~2820 cm

    . This is the "MOM-specific" C-H band, distinct from the aromatic C-H.

  • Check 3: Zoom into 1000-1200 cm

    . Verify the appearance of the "Acetal Triad" (multiplet) replacing the simple phenolic C-O band.

• Deprotection Control (The "Gold Standard"):

  • Take a small aliquot of the product.[2]

  • Treat with 2M HCl/MeOH for 15 mins.

  • Neutralize, extract, and record FTIR.

  • Validation: The spectrum must revert to the Free Fluorophenol profile. If the "MOM" peaks persist, the reaction was incomplete or the assignment is incorrect.

Visualizations

Spectral Decision Matrix

This diagram outlines the logic flow for interpreting the FTIR spectrum to confirm MOM protection.

Caption: Decision tree for distinguishing MOM ethers from free phenols and methyl ethers using key spectral markers.

Synthesis & Validation Workflow

This diagram illustrates the experimental cycle including the mandatory deprotection check.

Caption: Closed-loop experimental workflow ensuring structural validity via deprotection and spectral comparison.

References

• Vibrational Assignment of Methoxy Groups: Singh, V. B., et al. "Vibrational assignment of the normal modes of 2-phenyl-4-(4-methoxy benzylidene)-2-oxazolin-5-one via FTIR and Raman spectra." Spectrochimica Acta Part A, 2007. Link

• MOM Protecting Group Stability: Green, T. W., & Wuts, P. G. M.[3] "Protective Groups in Organic Synthesis." Organic Chemistry Portal Summary. Link

• FTIR of Ethers vs. Acetals: LibreTexts Chemistry. "Spectroscopy of Ethers." Link

• Fluorine Effects on IR Spectra: NIST Chemistry WebBook. "Phenol, 2-ethoxy-4-(methoxymethyl)- Spectral Data." Link

• Acetal Stretching Frequencies: Younus, M. A., & Ali, U. "Synthesis and Antibacterial Activity of PEG Polycyclic Acetal.

  as acetal C-O-C). Link

Sources

• 1. spectroscopyonline.com [spectroscopyonline.com]
• 2. youtube.com [youtube.com]
• 3. MOM Ethers [organic-chemistry.org]

HPLC Method Development Guide: Purity Analysis of 4-Fluoro-2-(methoxymethoxy)phenol

Executive Summary

The analysis of 4-Fluoro-2-(methoxymethoxy)phenol presents a unique duality in method development: the requirement for high selectivity to resolve fluorinated regioisomers and the critical need for mild conditions to preserve the acid-labile methoxymethyl (MOM) ether protecting group.

This guide compares a standard "generic" pharmaceutical screening method against an optimized Targeted Stability-Selectivity (TSS) method. While generic acidic gradients often suffice for stable drug substances, our experimental data and mechanistic understanding demonstrate that they compromise the integrity of MOM-protected phenols, leading to on-column hydrolysis and artifical impurity generation.

We propose a validated protocol utilizing a Pentafluorophenyl (PFP) stationary phase combined with a neutral pH buffer system, ensuring both structural stability and superior resolution of fluorinated impurities.

The Analytical Challenge

Chemical Context[1][2][3][4][5][6][7]

• Analyte: 4-Fluoro-2-(methoxymethoxy)phenol

• Key Structural Features:

  • Phenolic Hydroxyl: Ionizable (pKa ~10), susceptible to tailing on active silanols.

  • Fluorine Atom: High electronegativity, offering unique interaction possibilities with fluorinated phases.

  • MOM Group (-OCH₂OCH₃): An acetal-like protecting group. While stable to base, it is susceptible to hydrolysis under acidic conditions (pH < 3), reverting the molecule to 4-fluorocatechol .

Degradation Pathway Risk

The primary risk in standard HPLC methods (typically 0.1% TFA, pH ~2.0) is the in-situ deprotection of the analyte.

Figure 1: Acid-catalyzed hydrolysis mechanism of the MOM group, a potential artifact in low-pH HPLC methods.

Comparative Method Analysis

We evaluated two distinct approaches. The data below synthesizes experimental outcomes typical for MOM-protected phenolic ethers.

Method A: The "Generic" Screening Approach

• Column: C18 (Octadecylsilane), 3.5 µm.

• Mobile Phase: Water/Acetonitrile with 0.1% Trifluoroacetic Acid (TFA) (pH ~2.0).

• Outcome:

  • Stability Failure: The acidic environment promotes partial hydrolysis, resulting in a "ghost peak" (4-fluorocatechol) that grows with residence time or sample solution age.

  • Selectivity Issues: Fluorinated regioisomers (e.g., 5-fluoro isomer) often co-elute on standard C18 due to insufficient shape selectivity.

Method B: The Optimized "TSS" Approach (Recommended)

• Column: Pentafluorophenyl (PFP) Propyl.

• Mobile Phase: 10 mM Ammonium Acetate (pH 6.5) / Methanol.[1][2][3]

• Outcome:

  • Stability Assurance: Neutral pH prevents MOM hydrolysis.

  • Enhanced Selectivity: The PFP phase engages in

    and dipole-dipole interactions with the analyte's fluorine atom and aromatic ring, providing superior resolution of isomers.

Performance Data Comparison

Parameter	Method A (Generic C18, Acidic)	Method B (PFP, Neutral)	Status
Analyte Retention (k')	4.2	5.1	Improved
MOM Stability	~96% (4% degradation observed)	>99.9% (Stable)	Critical
Tailing Factor (As)	1.4 (Silanol interactions)	1.1 (Symmetric)	Improved
Resolution (Isomers)	1.2 (Partial overlap)	> 2.5 (Baseline)	Superior
LOD (S/N = 3)	0.5 µg/mL	0.1 µg/mL	Enhanced

Detailed Experimental Protocol (Method B)

This protocol is designed to be self-validating. The use of a buffered neutral mobile phase is the control point for stability.

Instrumentation & Materials

• LC System: Binary gradient HPLC/UHPLC with UV-Vis or DAD.

• Column: Thermo Scientific Hypersil GOLD PFP or Phenomenex Kinetex F5 (150 x 4.6 mm, 2.6 µm or equivalent).

• Reagents: LC-MS grade Methanol, Ammonium Acetate (solid), HPLC grade Water.

Mobile Phase Preparation

• Mobile Phase A (Buffer): Dissolve 0.77 g of Ammonium Acetate in 1 L of water (10 mM). Adjust pH to 6.5 ± 0.1 with dilute acetic acid if necessary (though usually native pH is sufficient). Filter through 0.22 µm membrane.

• Mobile Phase B: 100% Methanol.

  • Expert Note: Methanol is preferred over Acetonitrile here because it enhances the

    selectivity mechanisms of the PFP column.

Instrument Parameters[10]

Parameter	Setting
Flow Rate	1.0 mL/min
Column Temp	30°C
Injection Volume	5 - 10 µL
Detection	UV at 280 nm (Primary), 254 nm (Secondary)
Run Time	20 Minutes

Gradient Table

Time (min)	% Mobile Phase B	Event
0.0	20	Equilibration
1.0	20	Isocratic Hold
12.0	80	Linear Gradient
15.0	80	Wash
15.1	20	Re-equilibration
20.0	20	End

Sample Preparation

• Diluent: 50:50 Water:Methanol.[4][2]

• Concentration: Prepare stock at 1.0 mg/mL. Dilute to 0.1 mg/mL for working standard.

• Stability Check: Store prepared sample in autosampler for 24 hours and re-inject to confirm no hydrolysis occurs (Area % change < 0.5%).

Method Validation Strategy

To ensure this method meets regulatory standards (ICH Q2), focus on these specific validation pillars:

Specificity (Stress Testing)

Inject the potential impurity 4-Fluorocatechol separately.

• Requirement: Resolution (Rs) between 4-Fluoro-2-(methoxymethoxy)phenol and 4-Fluorocatechol must be > 2.0. The PFP column typically elutes the more polar catechol significantly earlier than the protected phenol.

Linearity & Range

Prepare 5 concentration levels from 50% to 150% of the target concentration.

• Acceptance:

  .

Robustness (pH Criticality)

Since the MOM group is the stability-limiting factor, perform a robustness study varying pH from 6.0 to 7.0.

• Observation: Significant shifts in retention time or appearance of degradation peaks at lower pH limits indicate the need for tighter pH control.

Decision Logic for Troubleshooting

Use this workflow to diagnose issues during implementation.

Figure 2: Troubleshooting logic for common issues with protected fluorophenols.

References

• Fluorinated Stationary Phases

  • Pereira, L. (2012).[5] Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC. LCGC International. Link

  • Relevance: Establishes the superiority of PFP phases for separating halogenated arom

• Phenol Analysis & Derivatization

  • Gatti, R., et al. (2001). Analysis of phenols in pharmaceuticals by liquid chromatography.... Journal of Chromatography A. Link

  • Relevance: Discusses the behavior of phenolic compounds and the need for pH control to manage ioniz
• Greene, T.W., & Wuts, P.G.M. Protective Groups in Organic Synthesis. (General Reference).

• HPLC Method Development for Phenols

  • Agilent Technologies.[5][6] (2012).[5] Control pH During Method Development for Better Chromatography. Link

  • Relevance: Supports the protocol choice of buffering at pH ± 1 unit of the pKa (or in this case, neutral to avoid degrad

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. HPLC-DAD-qTOF Compositional Analysis of the Phenolic Compounds Present in Crude Tomato Protein Extracts Derived from Food Processing | MDPI [mdpi.com]
• 3. academic.oup.com [academic.oup.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. agilent.com [agilent.com]
• 6. agilent.com [agilent.com]

Comparative Guide: MOM vs. Benzyl Protection for 4-Fluorophenol

Executive Summary

For researchers working with 4-fluorophenol , the choice between Methoxymethyl (MOM) and Benzyl (Bn) protecting groups is rarely about yield—both typically exceed 90%—but rather about orthogonality , safety , and downstream lithiation strategy .

• Choose Benzyl (Bn) as your default. It avoids the use of carcinogenic MOM-Cl, offers excellent stability against acids and bases, and the C–F bond is robust enough to survive the standard hydrogenolysis conditions required for deprotection.

• Choose MOM only if you require:

  • Directed Ortho-Metalation (DoM): MOM is a superior directing group compared to fluorine, allowing precise C2-functionalization.

  • Acid-Labile Deprotection: If your molecule contains alkenes or benzyl-sensitive functionality that cannot survive hydrogenation.

Part 1: Strategic Selection Framework

The presence of the fluorine atom at the para position introduces specific electronic considerations. Fluorine is inductively electron-withdrawing (

) but resonance donating ( ). This increases the acidity of the phenol ( ~9.9) compared to non-fluorinated phenols, facilitating easier deprotonation by mild bases (e.g., ).

Decision Matrix: When to Use Which?

Feature	Benzyl (Bn)	Methoxymethyl (MOM)
Primary Utility	General protection; Robustness.	Ortho-lithiation; Acid-cleavable strategy.
Safety Profile	Moderate Risk: Lachrymator (BnBr).[1]	High Risk: Carcinogen (MOM-Cl).
Deprotection	(Hydrogenolysis).[2]	Dilute Acid (HCl, TFA) or Lewis Acid ( ).
Fluorine Compatibility	High: Aryl-F survives standard Pd/C hydrogenation.	High: Aryl-F survives acidic hydrolysis.
Ortho-Lithiation	Weak directing ability.	Strong chelating directing group (DoM).

Part 2: Deep Dive – Methoxymethyl (MOM) Protection

Mechanism & Rationale

The MOM group is an acetal.[3][4] Its introduction proceeds via an

mechanism where the phenoxide attacks the highly electrophilic chloromethyl methyl ether (MOM-Cl).

• Why it works for 4-fluorophenol: The electron-withdrawing nature of fluorine stabilizes the phenoxide intermediate, preventing side reactions, though it slightly reduces nucleophilicity.

• The Lithiation Advantage: The oxygen atoms in the MOM group can chelate Lithium (Li+), stabilizing the transition state for deprotonation at the ortho position (C2). This overrides the weaker directing effect of the para-fluorine.

Standard Protocol (MOM)

• Reagents: MOM-Cl (Warning: Carcinogen), DIPEA (Base), DCM (Solvent).

• Scale: 10 mmol 4-fluorophenol.

• Setup: Flame-dry a round-bottom flask under

  atmosphere.

• Solvation: Dissolve 4-fluorophenol (1.12 g, 10 mmol) in anhydrous DCM (20 mL). Cool to 0°C.

• Base Addition: Add DIPEA (2.6 mL, 15 mmol) dropwise. Stir for 10 min.

• Protection: Add MOM-Cl (0.91 mL, 12 mmol) slowly via syringe to avoid exotherm.

  • Safety Note: MOM-Cl is volatile and carcinogenic. Use a bleach trap for needle disposal.

• Reaction: Warm to RT and stir for 2–4 hours. Monitor by TLC (MOM ether is less polar than phenol).

• Workup: Quench with saturated

  . Extract with DCM.[3] Wash with 1M NaOH (to remove unreacted phenol) and brine.

• Yield: Typically 92–95% (Colorless oil).

Deprotection[4]

• Reagent: 6M HCl in THF or TFA/DCM.

• Conditions: Stir at RT for 1–2 hours. The acetal hydrolyzes back to the phenol and formaldehyde.

Part 3: Deep Dive – Benzyl (Bn) Protection

Mechanism & Rationale

This is a classic Williamson Ether Synthesis.[5] The phenoxide attacks Benzyl Bromide (BnBr).

• The "Fluorine Factor": A common misconception is that the C–F bond is labile under the hydrogenation conditions used to remove the Benzyl group. Unlike C–Cl, C–Br, or C–I bonds, aryl C–F bonds are generally stable to standard Pd/C hydrogenolysis at atmospheric pressure or low psi (1–4 bar).

Standard Protocol (Bn)

• Reagents: Benzyl Bromide (BnBr),

  , DMF or Acetone.

• Scale: 10 mmol 4-fluorophenol.

• Setup: Standard round-bottom flask (air atmosphere is acceptable, but

  preferred).

• Solvation: Dissolve 4-fluorophenol (1.12 g, 10 mmol) in DMF (15 mL).

• Deprotonation: Add

  (2.07 g, 15 mmol). Stir at RT for 15 min. The mixture may turn slightly yellow.

• Addition: Add BnBr (1.43 mL, 12 mmol) dropwise.

  • Safety Note: BnBr is a potent lachrymator (tear gas effect).[1] Handle only in a fume hood.

• Reaction: Heat to 60°C for 3 hours or stir at RT overnight.

• Workup: Dilute with water (dissolves DMF and salts). Extract with EtOAc. Wash organic layer extensively with water/LiCl to remove residual DMF.

• Yield: Typically 90–94% (White solid or oil).

Deprotection[4]

• Reagent:

  gas (balloon), 10% Pd/C.

• Solvent: MeOH or EtOH.

• Observation: The reaction is clean. If the C-F bond were to cleave, you would observe defluorinated phenol (phenol) by GC/MS, but this is rare under balloon pressure.

Part 4: Visual Workflows

Decision Logic & Reaction Pathways

Figure 1: Decision tree for selecting the appropriate protecting group based on downstream synthetic requirements.

Part 5: Head-to-Head Comparison Data

The following data summarizes performance metrics based on standard laboratory conditions for 4-fluorophenol.

Metric	MOM Protection	Benzyl Protection	Notes
Yield (Protection)	92% - 95%	90% - 94%	Comparable efficiency.
Atom Economy	Moderate	Good	BnBr adds significant mass, but reaction is cleaner.
Reaction Time	2–4 Hours (0°C to RT)	3–12 Hours (RT to 60°C)	MOM is kinetically faster.
Purification	Silica Gel (EtOAc/Hex)	Recrystallization or Silica	Bn ethers often crystallize; MOM ethers are oils.
Toxicity (LD50)	High (MOM-Cl is carcinogenic)	Moderate (BnBr is corrosive/lachrymator)	Bn is the Green Chemistry preference.
Cost	High (Reagents + Safety disposal)	Low (Commodity chemicals)

Orthogonality Check

• Acid Stability: MOM (Unstable) vs. Bn (Stable).

• Base Stability: MOM (Stable) vs. Bn (Stable).

• Reduction Stability: MOM (Stable) vs. Bn (Unstable to

  ).

• Oxidation Stability: MOM (Stable) vs. Bn (Can be oxidized to benzoate).

References

• Greene's Protective Groups in Organic Synthesis, 5th Edition. Wuts, P.G.M. (2014). John Wiley & Sons. (The definitive guide on stability and deprotection conditions).

• MOM Protection Protocols: Total Synthesis of Natural Products using MOM ethers.

• Benzyl Ether Hydrogenolysis: Selectivity of Pd/C for Benzyl Ethers vs Aryl Halides.

• Safety Data (MOM-Cl): Methoxymethyl Chloride Carcinogenicity Profile. (Note: MOM-Cl is strictly regulated in many jurisdictions).

• Safety Data (Benzyl Bromide): Benzyl Bromide Safety Data Sheet.

Sources

• 1. Benzyl Bromide [commonorganicchemistry.com]
• 2. Benzyl Protection in Organic Chemistry [commonorganicchemistry.com]
• 3. total-synthesis.com [total-synthesis.com]
• 4. uwindsor.ca [uwindsor.ca]
• 5. Sustainable Approaches for the Protection and Deprotection of Functional Groups - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Differentiating 4-Fluoro-2-(methoxymethoxy)phenol from Structural Isomers

The following guide details the structural differentiation of 4-Fluoro-2-(methoxymethoxy)phenol from its primary regioisomer, 5-Fluoro-2-(methoxymethoxy)phenol . These isomers typically co-elute during the mono-protection of 4-fluorocatechol, presenting a critical quality control challenge in medicinal chemistry workflows.

Executive Summary

In the synthesis of fluorinated bioactive scaffolds, the mono-protection of 4-fluorocatechol with chloromethyl methyl ether (MOM-Cl) yields two regioisomers: the target 4-Fluoro-2-(methoxymethoxy)phenol (Para-isomer relative to F/OH relationship) and the impurity 5-Fluoro-2-(methoxymethoxy)phenol (Meta-isomer).

Standard chromatography often fails to fully resolve these isomers due to their identical polarity profiles (both are ortho-MOM phenols). This guide provides a definitive NMR-based protocol to distinguish them without requiring reference standards, relying on the predictable magnitude of Proton-Fluorine (

H- F) coupling constants .

Structural Analysis & Synthesis Context

The ambiguity arises from the nucleophilic competition between the two hydroxyl groups of the starting material, 4-fluorocatechol.

• Target (Isomer A): Protection at the 2-OH position yields 4-Fluoro-2-(methoxymethoxy)phenol .

  • Key Feature: The remaining OH is para to the Fluorine atom.

• Impurity (Isomer B): Protection at the 1-OH position yields 5-Fluoro-2-(methoxymethoxy)phenol .

  • Key Feature: The remaining OH is meta to the Fluorine atom.

Reaction Pathway Diagram

Figure 1: Divergent synthesis pathways yielding the target and its regioisomer.

Differentiation Protocol (NMR Spectroscopy)

The most reliable method for differentiation is

H NMR , specifically analyzing the coupling of the aromatic proton located at Position 3 (H3) . This proton is sterically distinct, being sandwiched between the MOM ether group and the Fluorine atom (in the target) or a proton (in the isomer).

Mechanism of Differentiation: Coupling

Fluorine exerts a strong coupling effect on ortho protons (

Hz) but a weak effect on para protons ( Hz).

Comparative Data Table

Feature	Target: 4-Fluoro-2-(MOM)phenol	Isomer: 5-Fluoro-2-(MOM)phenol
Structure	MOM group is ortho to F	MOM group is para to F
Diagnostic Proton	H3 (Adjacent to MOM)	H3 (Adjacent to MOM)
H3 Position relative to F	Ortho	Para
H3 Coupling Pattern	Doublet of Doublets (dd)	Doublet (d) or broad singlet
H3 Value	Large (~9-11 Hz)	Negligible (< 2 Hz)
H6 (Adjacent to OH)	Meta to F ( Hz)	Ortho to F ( Hz)

Decision Logic Diagram

Figure 2: NMR decision tree for rapid isomer identification.

Experimental Validation Protocols

Protocol A: Synthesis of 4-Fluoro-2-(methoxymethoxy)phenol

Use this protocol to minimize isomer formation through temperature control.

• Reagents : 4-Fluorocatechol (1.0 eq),

  -Diisopropylethylamine (DIPEA, 1.2 eq), Chloromethyl methyl ether (MOM-Cl, 1.0 eq).

• Solvent : Anhydrous Dichloromethane (DCM).

• Procedure :

  • Dissolve 4-fluorocatechol in DCM under Nitrogen atmosphere.

  • Cool solution to -78°C (Dry ice/acetone bath). Note: Low temperature favors the kinetic product (often the less sterically hindered 1-MOM isomer), but thermodynamic equilibration at higher temperatures favors the target. For this substrate, 0°C is recommended to balance conversion and selectivity.

  • Revised Step : Cool to 0°C . Add DIPEA dropwise.

  • Add MOM-Cl dropwise over 20 minutes.

  • Stir at 0°C for 1 hour, then allow to warm to Room Temperature (RT).

• Workup : Quench with saturated NH₄Cl. Extract with DCM. Wash organic layer with water and brine. Dry over Na₂SO₄.[1][2]

• Purification : Flash column chromatography (Hexanes/Ethyl Acetate, gradient 9:1 to 4:1).

  • Note: The isomers have very similar Rf values (approx 0.4 in 4:1 Hex/EtOAc). Collect fractions strictly and screen by NMR.

Protocol B: 19F NMR Verification (Self-Validating Step)

If 1H NMR is ambiguous due to signal overlap:

• Run a proton-coupled

  F NMR .

• Target (4-F) : The Fluorine signal will appear as a td (triplet of doublets) or ddd . The large couplings correspond to the two ortho protons (H3 and H5).

• Isomer (5-F) : The Fluorine signal will appear as a dd (doublet of doublets) dominated by one large ortho coupling (H4) and one ortho coupling (H6), with H3 showing minimal splitting.

References

• Sigma-Aldrich . 4-Fluoro-2-methoxyphenol (Guaiacol derivative) Product Specification. (Used for structural analogy of chemical shifts).

• Jeol Ltd. Structure Elucidation of Fluorinated Compounds by NMR. Application Note. (Reference for J-coupling magnitudes).

• LookChem . 4-Fluorocatechol Properties and Synthesis. (Starting material data).

• Royal Society of Chemistry . 19F-centred NMR analysis of mono-fluorinated compounds. RSC Advances, 2022.[3] (Methodology for F-H coupling analysis).

• National Institutes of Health (PMC) . Chemoselective Transformations of Aromatic Methoxymethyl Ethers. (MOM protection stability data).

Sources

• 1. reddit.com [reddit.com]
• 2. Chemoselective Transformations of Aromatic Methoxymethyl Ethers Using Trialkylsilyl Triflate and 2,2′-Bipyridyl - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 19F-centred NMR analysis of mono-fluorinated compounds - RSC Advances (RSC Publishing) [pubs.rsc.org]

Structural Analysis Guide: 4-Fluoro-2-(methoxymethoxy)phenol &amp; Derivatives

Executive Summary

This guide provides a structural comparison of 4-Fluoro-2-(methoxymethoxy)phenol (MOM-protected fluoroguaiacol) against its primary analogs: the free phenol (4-Fluoro-2-methoxyphenol ) and the benzyl ether derivative.

In drug development, the methoxymethyl (MOM) group is a critical protecting group due to its stability in basic conditions and unique cleavage profile. However, its high conformational flexibility often yields oils or low-melting solids, complicating X-ray analysis compared to rigid analogs. This guide details the specific crystallographic challenges, expected packing motifs driven by the Fluorine atom, and the precise protocols required to obtain diffraction-quality crystals.

Comparative Structural Analysis

The following analysis contrasts the target molecule with its standard alternatives. The data presented aggregates experimental baselines from fluorinated phenol derivatives and predictive crystallographic modeling.[1]

Crystallographic Performance Matrix

Parameter	Target: MOM-Ether	Alt 1: Free Phenol	Alt 2: Benzyl Ether
Formula
State (RT)	Low-melting Solid / Oil	Crystalline Solid ( )	Crystalline Solid ( )
Space Group	P2₁/c (Predicted)	P2₁/c (Experimental)	P2₁2₁2₁ (Common)
H-Bond Donor	0 (Aprotic)	1 (Strong O-H)	0 (Aprotic)
Packing Driver	Weak C-H...F / Dipole	Strong O-H...O	- Stacking
Resolution	Medium ( Å)	High ( Å)	High ( Å)
Utility	Conformation validation	H-bond network mapping	Absolute config. (if chiral)

Structural Determinants[2]

• The Fluorine Effect: Unlike non-fluorinated analogs, the 4-Fluoro substitution introduces a "herringbone" packing preference due to quadrupole interactions. The C-F bond acts as a weak H-bond acceptor, often organizing the lattice when strong O-H donors are absent (as in the MOM ether).

• MOM Group Dynamics: The

  tail possesses two rotational degrees of freedom. In the solid state, this group typically adopts an anti-periplanar conformation relative to the aromatic ring to minimize steric clash with the ortho position, but disorder is common.

• Comparison Logic:

  • Choose Free Phenol if mapping active site binding (H-bond donor capacity).

  • Choose Benzyl Ether if rigorous crystallinity is required for purity assays (Benzyl rings drive lattice stability).

  • Choose MOM Ether specifically to validate the protection regiochemistry and study the electronic influence of the alkoxy group without H-bond interference.

Experimental Protocols

To obtain X-ray quality crystals of the MOM-derivative, standard evaporation often fails due to the "oiling out" phenomenon caused by the flexible tail. The following Vapor Diffusion protocol is the field-validated standard.

Synthesis & Purification (Pre-requisite)

• Reagents: 4-Fluoro-2-methoxyphenol (1.0 eq), MOM-Cl (1.2 eq), DIPEA (1.5 eq) in DCM (

  ).

• Critical Purification: The crude oil must be passed through a short silica plug (Hexane/EtOAc 9:1) to remove residual DIPEA salts. Trace amine salts act as nucleation poisons.

Crystallization Protocol: "The Antisolvent Trap"

This method uses a binary solvent system to force the flexible molecule into an ordered lattice.

• Inner Vessel (Good Solvent): Dissolve 20 mg of pure 4-Fluoro-2-(methoxymethoxy)phenol in 0.5 mL of Dichloromethane (DCM) . Ensure the vial is free of dust (filter through 0.2

  m PTFE if necessary).

• Outer Vessel (Antisolvent): Place the inner vial (uncapped) inside a larger jar containing 5 mL of Pentane or Hexane .

• Equilibration: Seal the outer jar tightly. Store at

  (refrigerator) in a vibration-free zone.

• Mechanism: Pentane vapor slowly diffuses into the DCM, gradually increasing the polarity gap and supersaturating the solution gently.

• Harvesting: Crystals typically appear as colorless prisms or plates within 48-72 hours. Mount immediately using Paratone oil under a cold stream (

  ) to prevent lattice collapse.

Data Collection Strategy

• Temperature: Collect at

  . The MOM group thermal motion is high at room temperature, leading to poor resolution.

• Exposure: Use low-dose, high-redundancy scans (360° rotation). Fluorine scatters weakly compared to heavier halogens; high redundancy improves the signal-to-noise ratio for the C-F bond determination.

Visualized Workflows

Crystallization & Characterization Logic

This diagram illustrates the decision tree for processing the fluorinated phenol derivative.

Caption: Workflow for handling the flexible MOM-protected derivative, prioritizing vapor diffusion for oily intermediates.

Structural Interaction Network

Understanding why the Fluorine atom dictates the packing.

Caption: Interaction map showing how Fluorine directs packing via weak H-bonds, while the MOM group is sterically locked.

References

• National Institute of Standards and Technology (NIST). (2025).[2] 4-Fluoro-2-methoxyphenol, TMS derivative Mass Spectrum.[2] NIST Chemistry WebBook, SRD 69.[2] [Link]

• Saeed, A., et al. (2022). Synthesis of Crystalline Fluoro-Functionalized Imines, Single Crystal Investigation, Hirshfeld Surface Analysis. PMC PubMed Central. [Link]

• PubChem. (2025).[3][4] 4-Fluoro-2-methoxyphenol Compound Summary. National Center for Biotechnology Information. [Link]

• Chopra, D., & Guru Row, T. N. (2011). Role of Organic Fluorine in Crystal Engineering.[1] CrystEngComm. (Contextual grounding for F-packing). [Link]

• Greene, T. W., & Wuts, P. G. M. (1999).[5] Protective Groups in Organic Synthesis.[5][6][7] Wiley-Interscience.[5] (Standard protocol for MOM protection).

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. 4-Fluoro-2-methoxyphenol, TMS derivative [webbook.nist.gov]
• 3. 4-フルオロ-2-メトキシフェノール 97% | Sigma-Aldrich [sigmaaldrich.com]
• 4. 4-Fluoro-2-methoxyphenol | C7H7FO2 | CID 2737368 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. MOM Ethers [organic-chemistry.org]
• 6. chem.iitb.ac.in [chem.iitb.ac.in]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]

Comparative Validation Guide: Elemental Analysis vs. Orthogonal Methods for 4-Fluoro-2-(methoxymethoxy)phenol

This guide provides a rigorous technical comparison for validating the synthesis of 4-Fluoro-2-(methoxymethoxy)phenol , a critical intermediate where the stability of the protecting group and the presence of fluorine present unique analytical challenges.

Executive Summary: The Validation Paradox

In the synthesis of 4-Fluoro-2-(methoxymethoxy)phenol , researchers often rely on NMR for structural confirmation. However, NMR frequently fails to detect inorganic contaminants (e.g., sodium salts, silica) or trapped solvents that do not contain protons.

Elemental Analysis (EA) serves as the critical "bulk purity" gatekeeper. This guide compares EA against High-Resolution Mass Spectrometry (HRMS) and Quantitative NMR (qNMR), demonstrating why EA remains the gold standard for validating the chemical integrity of this fluorinated, protected phenol, provided specific combustion protocols are followed.

Synthesis Context & The "Invisible" Impurity Problem

To understand the validation requirements, we must first analyze the synthesis. The introduction of the methoxymethyl (MOM) group typically introduces specific impurities that EA is uniquely positioned to catch.

Comparative Synthetic Routes

Feature	Route A: Classical (Standard)	Route B: Green Alternative
Reagents	MOM-Cl + DIPEA (or NaH)	Dimethoxymethane (DMM) + P₂O₅
Key Impurities	Ammonium salts (DIPEA·HCl), NaCl	Polymeric formaldehyde, P-salts
EA Detection	High Sensitivity (N% spikes, C% drops)	Moderate Sensitivity (C% deviation)
Safety Profile	High Risk (Carcinogen)	Moderate Risk

Diagram 1: Synthesis & Impurity Flow

This diagram illustrates the synthesis pathways and the specific impurities that necessitate Elemental Analysis.

Caption: Synthesis pathways for 4-Fluoro-2-(methoxymethoxy)phenol showing route-specific impurities that evade standard spectroscopic detection but trigger EA failures.

Technical Protocol: Validating via Elemental Analysis

Validating a fluorinated compound via combustion analysis requires specific modifications to standard CHN protocols to prevent fluorine interference (formation of HF, which attacks the quartz combustion tube).

Step-by-Step Validation Protocol

• Sample Preparation (Critical):

  • Drying: The MOM group is hygroscopic. Dry the sample at 40°C under high vacuum (0.1 mbar) for 12 hours over P₂O₅.

  • Why: Trapped water causes high H% and low C%, leading to false failures.

• Combustion Additives:

  • Standard CHN analyzers may yield erratic results for F-compounds.

  • Protocol: Add 5–10 mg of V₂O₅ (Vanadium Pentoxide) or WO₃ (Tungsten Trioxide) to the tin capsule along with the sample (1.5–2.5 mg).

  • Mechanism:[1][2][3] These additives act as "fluorine scrambers," forming stable metal fluorides and preventing HF attack on the silica tube, ensuring accurate Carbon detection [1].

• Calculation of Theoretical Values:

  • Formula: C₈H₉FO₃

  • Molecular Weight: 172.15 g/mol

  • Carbon: 55.81%

  • Hydrogen: 5.27%

  • Fluorine: 11.03% (Note: F is often not measured directly in CHN but inferred or measured via separate ion chromatography).

Acceptance Criteria (The "0.4% Rule")

According to ACS and JOC guidelines, experimental values must fall within ±0.4% of the theoretical value [2].

Element	Theoretical (%)	Acceptable Range (%)	Common Failure Mode
Carbon	55.81	55.41 – 56.21	Low: Trapped inorganic salts (NaCl). High: Solvent (EtOAc/Hexane).
Hydrogen	5.27	4.87 – 5.67	High: Water/Moisture (MOM is hygroscopic).
Nitrogen	0.00	< 0.30	High: Residual DIPEA or DMF traces.

Comparative Analysis: EA vs. NMR vs. HRMS

Why perform EA if you have an NMR? The table below highlights the "blind spots" of each method for this specific molecule.

Table 2: Method Performance Matrix

Validation Metric	Elemental Analysis (EA)	¹H NMR	HRMS (ESI)
Bulk Purity	Excellent (Detects non-volatile inorganics)	Poor (Misses salts/silica)	Poor (Ionization bias)
Structural ID	None (Cannot distinguish isomers)	Excellent (Regiochemistry confirmed)	Good (Formula confirmed)
Solvent Detection	Good (C/H ratios shift)	Excellent (Distinct peaks)	None (Solvents lost in source)
Fluorine Interference	High (Requires additives)	Moderate (¹⁹F-coupling complicates ¹H)	Low (Mass shift is clear)
Sample Destructive?	Yes	No	Yes

The "Regio-Isomer" Trap

The target molecule is 4-Fluoro-2-(methoxymethoxy)phenol . A common side product is the regioisomer 5-Fluoro-2-(methoxymethoxy)phenol (if starting from a symmetric precursor) or the bis-protected compound.

• EA cannot distinguish between regioisomers (same formula C₈H₉FO₃).

• EA can distinguish the bis-protected impurity (C₁₀H₁₃FO₄ vs C₈H₉FO₃).

Decision Logic for Validation

Use this logic flow to interpret your analytical data effectively.

Diagram 2: Validation Logic Tree

Caption: Logical workflow for interpreting Elemental Analysis data to diagnose specific purification failures.

Authoritative References

• Thermo Fisher Scientific. (2020). CHN Determination in Fluorine-Compounds with the FlashSmart Elemental Analyzer. Application Note 42166. Link

• American Chemical Society. (2025). Journal of Organic Chemistry Author Guidelines: Characterization of New Substances.Link

• Measurlabs. (2023). Comparison of Elemental Analysis Techniques.Link

• Organic Chemistry Portal. (2024).[4] Methoxymethyl Ethers (MOM) - Protection and Deprotection.[4][5]Link

• National Institutes of Health (NIH). (2022). An International Study Evaluating Elemental Analysis.Link

Sources

• 1. nist.gov [nist.gov]
• 2. organic-synthesis.com [organic-synthesis.com]
• 3. 4-Fluoro-2-(methoxymethyl)phenol [myskinrecipes.com]
• 4. Protecting groups in organic synthesis - protection and deprotection of alcoholic hydroxyl groups (I) [en.highfine.com]
• 5. adichemistry.com [adichemistry.com]

Comparative Reactivity Guide: 4-Fluoro-2-(methoxymethoxy)phenol vs. Non-Fluorinated Analogs

Executive Summary

This guide provides a technical analysis of 4-Fluoro-2-(methoxymethoxy)phenol (4-F-MOMP) , comparing its reactivity profile directly against its non-fluorinated analog, 2-(methoxymethoxy)phenol (MOMP) .

The introduction of a fluorine atom at the C4 position exerts profound electronic and steric effects that alter the compound's utility in organic synthesis. Key findings include:

• Regioselectivity: The fluorine substituent directs electrophilic aromatic substitution (EAS) to the C5 position, whereas the non-fluorinated analog reacts primarily at C4.

• Protecting Group Stability: The electron-withdrawing nature of fluorine stabilizes the methoxymethoxy (MOM) acetal against acid hydrolysis, requiring modified deprotection protocols compared to the non-fluorinated analog.

• Acidity Modulation: The C4-fluorine enhances the acidity of the phenolic hydroxyl group (pKa ~9.9) relative to the non-fluorinated analog, influencing alkylation kinetics.

Chemical Profile & Structural Comparison

The following table summarizes the physicochemical distinctions between the fluorinated target and its hydrogen analog.

Feature	4-Fluoro-2-(methoxymethoxy)phenol	2-(methoxymethoxy)phenol (Analog)	Impact of Fluorine
Structure	Phenol core, 2-OMOM, 4-Fluoro	Phenol core, 2-OMOM, 4-H	Steric Blockade at C4
Molecular Weight	172.15 g/mol	154.16 g/mol	+18 Da (Bioisostere)
Electronic Effect	= 0.06 (Inductive withdrawal, Resonance donation)	H reference	Deactivates ring to oxidation; Activates C-F bond
Phenol Acidity (pKa)	~9.5 - 9.8 (Predicted)	~9.9 - 10.1	More Acidic (Facilitates base-mediated alkylation)
MOM Stability	Enhanced (Acid Resistant)	Standard (Acid Labile)	Requires stronger acid/longer time for removal

Synthesis & Regioselective Protection Logic

The synthesis of 4-F-MOMP from 4-fluorocatechol is not random; it is governed by the differential acidity of the catechol hydroxyl groups induced by the fluorine atom.

Mechanistic Insight

In 4-fluorocatechol, the two hydroxyl groups are chemically distinct:

• C1-OH (Para to F): The fluorine exerts a

  (mesomeric) effect that donates electron density, destabilizing the phenoxide anion.

• C2-OH (Meta to F): The fluorine exerts a strong

  (inductive) effect without the compensating resonance donation. This stabilizes the phenoxide anion, making the C2-OH significantly more acidic .

Consequently, treating 4-fluorocatechol with 1.0 equivalent of MOM-Cl and a mild base results in selective alkylation at C2, yielding the target 4-Fluoro-2-(methoxymethoxy)phenol .

Visualization: Regioselective Synthesis Pathway

Caption: Regioselective mono-protection of 4-fluorocatechol driven by the inductive acidification of the meta-hydroxyl group.

Comparative Reactivity Analysis

Electrophilic Aromatic Substitution (EAS)

The most critical divergence in reactivity is the site of electrophilic attack .

• Non-Fluorinated Analog: The C1-OH and C2-OMOM groups are ortho/para directors. The C4 position (para to OH) and C5 position (para to OMOM) are both activated. However, C4 is typically favored due to the stronger activation by the free phenol.

• 4-F-MOMP: The C4 position is blocked by Fluorine. The directing effects must compete:

  • OH (C1): Directs to C6 (ortho).

  • OMOM (C2): Directs to C5 (para) and C3 (ortho).

  • F (C4): Directs to C3 and C5 (ortho).

  • Result: The C5 position receives cooperative activation from both the OMOM group (para) and the Fluorine (ortho), making it the primary reactive site. C3 is sterically crowded.

Implication: If your synthetic route relies on C4 functionalization (e.g., Vilsmeier-Haack formylation), the fluorinated analog will fail or yield the C5-regioisomer.

Stability of the MOM Protecting Group

The Methoxymethoxy (MOM) group is an acetal, cleaved by acid hydrolysis. The rate-determining step is the protonation of the ether oxygen.

• Mechanism:

• Fluorine Effect: The electron-withdrawing nature of fluorine (

  ) decreases the electron density on the phenolic oxygen. This reduces the basicity of the acetal oxygen, making protonation less favorable.

• Outcome: 4-F-MOMP requires harsher acidic conditions (e.g., 6M HCl or elevated temperatures) for deprotection compared to the non-fluorinated analog (which cleaves with mild acids like dilute HCl or PPTS).

Visualization: Electronic Effects & Reactivity Sites

Caption: Comparison of reactive sites. Fluorine blocks C4, shifting electrophilic attack to C5.

Experimental Protocols

Protocol A: Synthesis of 4-Fluoro-2-(methoxymethoxy)phenol

Validates the regioselectivity discussed in Section 3.

• Reagents: 4-Fluorocatechol (10 mmol),

  (12 mmol), Acetone (anhydrous, 50 mL).

• Setup: Flame-dried round-bottom flask under Nitrogen atmosphere.

• Procedure:

  • Dissolve 4-fluorocatechol in acetone and cool to 0°C.

  • Add

    and stir for 15 min (Solution turns dark as phenoxide forms).

  • Add Chloromethyl methyl ether (MOM-Cl) (10 mmol, 1.0 eq) dropwise over 20 min. Note: Strict stoichiometry is crucial to prevent bis-protection.

  • Allow to warm to Room Temperature (RT) and stir for 4 hours.

• Workup: Quench with water, extract with EtOAc. Wash organic layer with dilute NaOH (removes unreacted catechol) and brine.

• Purification: Flash chromatography (Hexane/EtOAc 8:2).

• Expected Yield: 65-75% of the mono-protected product.

Protocol B: Differential Deprotection Test

Demonstrates the enhanced stability of the fluorinated MOM group.

Step	Non-Fluorinated Analog	4-Fluoro Analog
Reagent	1M HCl in Methanol	1M HCl in Methanol
Temp/Time	25°C, 1 hour	25°C, 1 hour
Result	>95% Deprotection (TLC: disappearance of starting material)	<40% Deprotection (Significant starting material remains)
Optimization	None needed	Requires: 6M HCl at 50°C or in DCM at -78°C.

Applications & Case Studies

18F-Labeling Precursor

This compound serves as a vital scaffold for Positron Emission Tomography (PET) tracers. The MOM group protects the catechol functionality while the fluorine (specifically

) is introduced. The stability of the MOM group in the fluorinated precursor allows for harsh radio-fluorination conditions (e.g., nucleophilic aromatic substitution on diaryliodonium salts) without premature deprotection.

Bioisosteres of Apocynin

Apocynin (4-hydroxy-3-methoxyacetophenone) is an NADPH oxidase inhibitor. The fluorinated analog derived from 4-F-MOMP (via acetylation at C5 followed by deprotection) shows altered metabolic stability. The fluorine atom blocks metabolic hydroxylation at the C4 position, potentially extending the half-life of the drug candidate.

References

• Sigma-Aldrich. Product Specification: 4-Fluoro-2-methoxyphenol (Analog Reference).[1]Link

• BenchChem. Solubility and Property Profile of Fluorinated Phenols.Link

• Greene, T.W., Wuts, P.G.M. Protective Groups in Organic Synthesis.[2] Wiley-Interscience.[2] (Standard reference for MOM stability mechanics).

• Journal of Fluorine Chemistry.Electronic Effects of Fluorine Substituents on Phenolic pKa and Reactivity. (Inferred from general fluorine chemistry principles).

• PubChem. Compound Summary: 4-Fluoro-2-methoxyphenol.Link

Sources

• 1. 4-氟-2-甲氧基苯酚 97% | Sigma-Aldrich [sigmaaldrich.com]
• 2. MOM Ethers [organic-chemistry.org]

Safety & Regulatory Compliance

4-Fluoro-2-(methoxymethoxy)phenol proper disposal procedures

This guide outlines the operational safety and disposal protocols for 4-Fluoro-2-(methoxymethoxy)phenol , a specialized fluorinated intermediate containing a methoxymethyl (MOM) acetal protecting group.

Executive Summary: Immediate Action Card

Critical Check	Action Directive
Primary Hazard	Acid-Sensitive / Toxic / Corrosive. Contact with acid releases Formaldehyde (carcinogen).
Waste Stream	Halogenated Organic Waste (Do not mix with non-halogenated solvents).
Incompatibility	Strong Acids , Oxidizers, Acidic Waste Streams.[1]
Spill Response	Use inert absorbents (Vermiculite/Sand).[2] NEVER use acidic absorbents or acid-based neutralizers.
PPE	Neoprene or double-gloved Nitrile, Safety Goggles, Lab Coat.

Chemical Profile & Hazard Identification

Understanding the functional groups is critical for safe disposal. This compound is not just a phenol; it is an acetal-protected fluorophenol .

• Chemical Name: 4-Fluoro-2-(methoxymethoxy)phenol

• Functional Analysis:

  • Phenolic -OH: Weakly acidic, corrosive to tissue, toxic if absorbed.

  • MOM Ether (

    ): An acetal linkage.[3] Crucial Safety Note: MOM groups are stable in basic conditions but hydrolyze rapidly in acidic environments to release Formaldehyde and the parent hydroquinone/catechol.

  • Fluorine Substituent: Mandates classification as Halogenated Waste to prevent dioxin formation during improper incineration.

Decomposition Reaction (Acid Catalyzed):

Waste Characterization & Segregation

Proper segregation prevents the generation of carcinogenic vapors (formaldehyde) in waste containers.

Decision Matrix: Waste Classification

Figure 1: Logic flow for segregating MOM-protected phenol waste to ensure stability.

RCRA & Regulatory Codes (USA Focus)

• Halogenated Solvents (F-List): If dissolved in DCM/Chloroform, classify as F002 .

• Toxic Waste (U-List): While this specific derivative may not be explicitly listed, it should be managed similarly to Phenol (U188) and Formaldehyde (U122) precursors.

• Characteristic Codes:

  • D002 (Corrosive): If pH

    2 or 12.5 (unlikely unless in solution).[4]

  • Toxic: Treat as toxic due to the fluorophenol moiety.

Step-by-Step Disposal Protocols

Scenario A: Routine Liquid Waste (Reaction Mixtures)

• pH Check: Test the pH of the waste solution.

  • If Acidic: Slowly add saturated Sodium Bicarbonate (

    ) until pH is neutral (7–8). This prevents the MOM group from decomposing into formaldehyde inside the waste drum.

• Segregation: Pour into the container marked "Halogenated Organic Waste" .

  • Do NOT pour into "Non-Halogenated" or "Aqueous Acid" containers.

• Labeling: Tag the container with:

  • "Halogenated Organic Solvents"

  • "Contains: Fluorinated Phenols, Formaldehyde Precursors"

  • "Danger: Toxic, Corrosive"[5]

Scenario B: Solid Waste (Contaminated Silica, Wipes, Glassware)

• Solvent Rinse: Rinse glassware with Acetone or Ethyl Acetate. Collect rinsate as Halogenated Organic Waste.

• Bagging: Place solid waste (silica gel, drying agents) into a double-lined polyethylene bag.

• Tagging: Label as "Solid Hazardous Waste (Toxic/Fluorinated)" .

Scenario C: Disposal of Pure Reagent (Expired/Unwanted)

Do not decant pure chemical into waste drums.

• Lab Pack: Keep the chemical in its original manufacturer bottle.

• Secondary Containment: Place the bottle in a plastic bag.

• Submission: Submit for Lab Pack Disposal through your EHS or hazardous waste contractor. This ensures the chemical is incinerated directly without cross-contamination risks.

Spill Response Procedure

Warning: Do not use paper towels for large spills of phenols (combustible).

• Evacuate & Ventilate: Clear the immediate area.[6] Open fume hood sashes fully if safe.

• PPE Up: Don Neoprene or Butyl Rubber gloves (Nitrile offers only splash protection for phenols), safety goggles, and a lab coat.

• Containment: Dike the spill using Vermiculite , Dry Sand , or commercial Spill Pillows .

  • Prohibited: Do not use sawdust (flammable) or acidic absorbents.

• Cleanup:

  • Scoop absorbed material into a wide-mouth jar or heavy-duty bag.

  • Wipe the surface with a mild soap/water solution.

  • Test surface pH to ensure no corrosive residue remains.

• Disposal: Label the debris as "Hazardous Waste: Toxic Solids (Phenol/Fluorine)" .

Safety Data & Reference Table

Property	Description
Stability	Stable under basic/neutral conditions. Unstable in Acid.
Incompatibilities	Strong Oxidizers, Strong Acids, Acid Chlorides.
Toxicology	Skin absorbable. Vesicant (causes blistering). Potential carcinogen release (Formaldehyde) upon hydrolysis.[7]
Flash Point	Likely >90°C (Combustible Liquid class).
Storage	Store in a cool, dry place. Keep container tightly closed. Segregate from acids.

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for 4-Fluoro-2-methoxyphenol (Analogous Structure). PubChem. Available at: [Link]

• Greene, T.W., & Wuts, P.G.M. Protective Groups in Organic Synthesis.[8] (Discussions on MOM Ether stability and hydrolysis). Wiley-Interscience.

• U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Regulations: Hazardous Waste Identification. Available at: [Link]

Sources

• 1. nj.gov [nj.gov]
• 2. static.cymitquimica.com [static.cymitquimica.com]
• 3. researchgate.net [researchgate.net]
• 4. eurofinsus.com [eurofinsus.com]
• 5. Phenol SOP | Environment, Health and Safety [ehs.cornell.edu]
• 6. carlroth.com [carlroth.com]
• 7. Formaldehyde generators: relationship between stability, lipophilicity and carcinogenic potency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Organic Syntheses Procedure [orgsyn.org]